Bromoindium

• CAS: 14280-53-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of Indium(I) Bromide

Introduction: The Resurgence of Indium(I) Halides

Indium(I) bromide (InBr) is a fascinating binary halide that has garnered significant interest in both materials science and synthetic chemistry. Historically, the lower oxidation states of indium were considered mere chemical curiosities. However, the unique electronic and structural properties of indium(I) compounds have unlocked their potential in various applications, including as precursors for semiconducting materials and as versatile reagents in organic synthesis.[1] This guide provides a comprehensive overview of the synthesis, purification, and characterization of indium(I) bromide, intended for researchers and professionals in chemistry and materials science. We will delve into the practical aspects of its preparation and the analytical techniques required to verify its identity and purity, emphasizing the rationale behind the chosen methodologies.

Key Properties of Indium(I) Bromide

A summary of the fundamental physical and structural properties of InBr is presented in the table below. This data is essential for its handling, storage, and application.

Property	Value	Reference(s)
Chemical Formula	InBr	[2]
Molar Mass	194.72 g/mol
Appearance	Red crystalline solid
Melting Point	285 °C (545 °F; 558 K)
Boiling Point	656 °C (1,213 °F; 929 K)
Density	4.96 g/cm³
Crystal Structure	Orthorhombic (distorted rock salt), isostructural with β-TlI
Space Group	Cmcm
Solubility	Decomposes in water to In metal and InBr₃

Synthesis of Indium(I) Bromide: A Tale of Two Oxidation States

The synthesis of indium(I) bromide is dominated by the principle of comproportionation , an elegant redox reaction where two reactants of the same element in different oxidation states form a product in an intermediate oxidation state. In this case, metallic indium (oxidation state 0) reacts with indium(III) bromide (oxidation state +3) to yield indium(I) bromide (oxidation state +1).

Reaction: 2 In(s) + InBr₃(s) → 3 InBr(s)

This method is favored due to its high atom economy and the relative ease of obtaining high-purity starting materials. An alternative, though less common, approach involves the direct reaction of indium metal with bromine. However, this reaction can be difficult to control and may lead to the formation of higher indium bromides.

Experimental Protocol: Comproportionation Synthesis

This protocol is adapted from the well-established procedures found in authoritative texts such as G. Brauer's "Handbook of Preparative Inorganic Chemistry."[3]

Materials and Equipment:

• High-purity indium metal (shots or powder)

• Anhydrous indium(III) bromide (InBr₃)

• Quartz tube, sealed at one end

• Tube furnace with temperature control

• High-vacuum line

• Schlenk line and inert gas (argon or nitrogen) supply

• Glovebox (recommended for handling starting materials and product)

Workflow Diagram:

Caption: Workflow for the synthesis of crude Indium(I) Bromide.

Step-by-Step Procedure:

• Stoichiometric Calculation and Loading: In an inert atmosphere (preferably within a glovebox), weigh out stoichiometric amounts of high-purity indium metal and anhydrous indium(III) bromide in a 2:1 molar ratio. The reagents should be finely divided to maximize surface area and reaction rate. Place the mixture into a clean, dry quartz tube.

• Sealing the Reaction Vessel: Attach the quartz tube to a high-vacuum line. Evacuate the tube to a pressure of at least 10⁻³ torr. While under vacuum, carefully seal the tube using a high-temperature torch. This step is critical to prevent oxidation of the indium species at elevated temperatures.

• Thermal Reaction: Place the sealed quartz tube into a tube furnace. Slowly heat the furnace to a temperature of 350-400 °C. Maintain this temperature for several hours (e.g., 12-24 hours) to ensure the reaction goes to completion. The mixture will melt and react to form a homogenous reddish-brown liquid.

• Cooling and Product Formation: After the reaction period, slowly cool the furnace to room temperature. The molten InBr will solidify into a red crystalline mass.

• Product Isolation: Once cooled, transfer the sealed tube into a glovebox. Carefully break open the tube to recover the crude indium(I) bromide product.

Purification: The Art of Sublimation

The crude InBr product can be purified by vacuum sublimation . This technique is highly effective for separating volatile solids from non-volatile impurities.[4] InBr has a sufficiently high vapor pressure at temperatures below its melting point to allow for efficient sublimation under reduced pressure.

Experimental Protocol: Vacuum Sublimation

Equipment:

• Sublimation apparatus (with a cold finger)

• High-vacuum line

• Heating mantle or oil bath

• Source of coolant (e.g., circulating water)

Workflow Diagram:

Caption: Workflow for the purification of Indium(I) Bromide via vacuum sublimation.

Step-by-Step Procedure:

• Apparatus Setup: In a glovebox, load the crude InBr into the bottom of a clean, dry sublimation apparatus. Lightly grease the joints with high-vacuum grease. Assemble the apparatus with the cold finger in place.

• Evacuation and Cooling: Attach the sublimator to a high-vacuum line and evacuate the system. Once a good vacuum is established, begin circulating coolant (e.g., cold water) through the cold finger.

• Heating and Sublimation: Gently heat the bottom of the sublimation apparatus using a heating mantle or oil bath. The InBr will begin to sublime and deposit as pure, red crystals on the cold finger.

• Product Collection: Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum. Then, carefully vent the system with an inert gas. Transfer the apparatus back into a glovebox.

• Final Product: Carefully remove the cold finger and scrape the purified, crystalline InBr onto a clean, pre-weighed container.

Characterization of Indium(I) Bromide

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized InBr.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive method for determining the crystal structure of a material.[5] For InBr, this technique confirms its distorted rock salt structure, which is isostructural with β-TlI. The analysis provides precise unit cell dimensions, bond lengths, and bond angles.

Expected Crystallographic Data for InBr:

Parameter	Value	Reference
Crystal System	Orthorhombic
Space Group	Cmcm (No. 63)
a	4.46 Å
b	12.39 Å
c	4.73 Å
Z (formula units)	4

Raman Spectroscopy

Raman spectroscopy is a powerful, non-destructive technique for probing the vibrational modes of a material, providing a molecular fingerprint. The solid-state Raman spectrum of InBr is expected to show characteristic peaks corresponding to the In-Br lattice vibrations. While detailed spectra of solid InBr are not widely published, studies on related indium bromide species suggest that the primary In-Br stretching modes would appear in the low-frequency region (typically < 200 cm⁻¹).[2][6]

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide information about the thermal stability and phase transitions of a material.[7]

• DSC: A DSC thermogram of InBr will show a sharp endothermic peak corresponding to its melting point at approximately 285 °C. The absence of other significant thermal events before this point is indicative of a pure, stable compound.

• TGA: A TGA curve, typically run under an inert atmosphere, will show the mass of the InBr sample remaining stable until its boiling point (656 °C), at which point a sharp mass loss due to volatilization will be observed. Any significant mass loss at temperatures below the melting point could indicate the presence of volatile impurities or decomposition.

Safety and Handling

Indium and its compounds should be handled with care. The synthesis of InBr involves high temperatures and vacuum, requiring appropriate safety measures.

• Handling Reagents: Indium metal powder can be flammable.[8] Anhydrous indium(III) bromide is hygroscopic and corrosive. All manipulations should ideally be performed in an inert-atmosphere glovebox.

• Personal Protective Equipment (PPE): Safety glasses, a lab coat, and appropriate gloves are mandatory. When working with fine powders outside of a glovebox, a dust mask or respirator should be used.[9]

• Reaction Conditions: The heating of sealed quartz tubes must be done behind a blast shield. Care must be taken when sealing and opening the tubes.

• Product Handling: Indium(I) bromide is sensitive to moisture and air. It should be stored and handled under an inert atmosphere. It can be toxic and may cause irritation upon contact with skin or eyes.[10]

Conclusion

The synthesis and characterization of indium(I) bromide, while requiring specialized equipment and careful handling, is an accessible process for a well-equipped research laboratory. The comproportionation reaction followed by vacuum sublimation provides a reliable route to high-purity material. Thorough characterization by techniques such as SC-XRD, Raman spectroscopy, and thermal analysis is crucial for verifying the integrity of the final product. As the exploration of low-valent indium chemistry continues to expand, a solid understanding of these fundamental preparative and analytical techniques will be invaluable to researchers pushing the boundaries of materials science and chemical synthesis.

References

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An In-depth Technical Guide to the Chemical and Physical Properties of Bromoindium Compounds

This guide provides a comprehensive overview of the chemical and physical properties, synthesis, and applications of bromoindium compounds. It is intended for researchers, scientists, and professionals in drug development and materials science who are interested in leveraging the unique characteristics of these versatile reagents.

Introduction to Bromoindium Compounds

Indium, a group 13 element, exhibits a rich chemistry in its bromide compounds, primarily in the +1 and +3 oxidation states. While indium(III) bromide (InBr₃) is the most common and stable of these, indium(I) bromide (InBr) and intermediate valence compounds also play significant roles in modern chemistry. Their utility spans from catalysis in organic synthesis to precursors for advanced semiconductor materials. This guide will delve into the distinct properties and applications of these key bromoindium species.

Indium(III) Bromide (InBr₃): The Versatile Lewis Acid

Indium(III) bromide, also known as indium tribromide, is a white or yellowish crystalline solid that is a cornerstone of indium chemistry.[1] Its strong Lewis acidic character, coupled with its tolerance for aqueous media, makes it an attractive catalyst in a wide array of organic transformations.[1][2][3]

Physicochemical Properties of Indium(III) Bromide

Property	Value
Molecular Formula	InBr₃[4]
Molar Mass	354.53 g/mol [1][5]
Appearance	White to yellowish crystalline powder[1]
Melting Point	420-436 °C[1][6]
Density	4.74 - 4.96 g/mL at 25 °C[1][6]
Solubility	Highly soluble in water (414 g/100 mL at 20 °C) and polar organic solvents like ethanol.[1][7]
Crystal Structure	Same crystal structure as aluminum trichloride, featuring 6-coordinate indium atoms.[8]

Synthesis of Indium(III) Bromide

The synthesis of indium(III) bromide is typically achieved through the direct reaction of elemental indium with bromine.[1]

Experimental Protocol: Synthesis of InBr₃

• Place metallic indium in a reaction vessel.

• Heat the indium until it melts.

• Carefully pass bromine vapor over the molten indium.

• The reaction is exothermic and proceeds to form a melt of lower indium bromides initially, which gradually converts to the final InBr₃ product.

• The resulting indium(III) bromide can be purified by sublimation to yield lustrous crystals.[3]

Causality: The direct combination of the elements is an efficient method for producing high-purity indium(III) bromide. The sublimation step is crucial for removing any unreacted starting materials or intermediate species.

Workflow for InBr₃ Synthesis

Caption: Workflow for the synthesis of Indium(III) Bromide.

Reactivity and Applications of Indium(III) Bromide

Indium(III) bromide's reactivity is dominated by its Lewis acidity. It readily forms complexes with various ligands.[8] This property is harnessed in its primary application as a catalyst in organic synthesis.[4][9]

Key applications include:

• Catalysis: InBr₃ serves as an effective catalyst in reactions such as Friedel-Crafts acylations, the formation of dithioacetals, and various multi-component couplings and heterocycle syntheses.[1][10][11] Its water-tolerant nature is a significant advantage in "green chemistry" protocols.[1]

• Optoelectronics: The compound is utilized in the fabrication of thin-film transistors, light-emitting diodes (LEDs), and high-efficiency solar cells.[4][12]

• Nanotechnology: It is employed in the synthesis of indium-containing nanoparticles for applications in drug delivery and imaging.[4]

• Pharmaceuticals: There is exploratory research into the use of InBr₃ in radiopharmaceuticals for targeted cancer therapies.[4]

Reaction Mechanism: InBr₃ Catalyzed Friedel-Crafts Acylation

Caption: Lewis acid catalysis by InBr₃ in Friedel-Crafts acylation.

Indium(I) Bromide (InBr): A Unique Reagent

Indium(I) bromide, or indium monobromide, is a red crystalline solid with distinct properties and reactivity compared to its higher-valent counterpart.[13][14] It is a diamagnetic semiconductor and is notable for its instability in water, where it disproportionates into indium metal and indium(III) bromide.[13]

Physicochemical Properties of Indium(I) Bromide

Property	Value
Molecular Formula	InBr[14][15]
Molar Mass	194.722 g/mol [13][16]
Appearance	Red crystalline solid[13][14]
Melting Point	285 °C[13][14]
Boiling Point	656 °C[13][14]
Density	4.96 g/cm³[13][14]
Solubility	Decomposes in water.[13] Soluble in some organic solvents.
Crystal Structure	Distorted rock salt structure, isostructural with β-TlI.[13][17]

Synthesis of Indium(I) Bromide

Indium(I) bromide can be prepared by the comproportionation reaction of indium metal with indium(III) bromide at elevated temperatures.[13][18]

Experimental Protocol: Synthesis of InBr

• Combine stoichiometric amounts of indium metal and indium(III) bromide in a sealed, evacuated quartz ampoule.

• Heat the ampoule to a temperature above the melting point of InBr₃ (e.g., 350-400 °C) to ensure a complete reaction.

• Maintain the temperature for several hours to allow the reaction to go to completion.

• Cool the ampoule slowly to room temperature to obtain crystalline InBr.

Causality: This method relies on the thermodynamic stability of InBr at elevated temperatures relative to the starting materials. The sealed and evacuated environment prevents oxidation of the indium species.

Reactivity and Applications of Indium(I) Bromide

Indium(I) bromide is a versatile reagent in organic and organometallic chemistry.[13] Its key reactions involve oxidative addition and disproportionation.[13][19]

Notable applications include:

• Organic Synthesis: InBr is used to promote coupling reactions, such as the reductive coupling of α,α-dichloroketones.[13][16] It is also used in the preparation of organoindium reagents through oxidative addition with alkyl halides.[13]

• Organometallic Chemistry: It reacts with transition metal complexes to form compounds with metal-indium bonds.[13]

• Materials Science: It has been used in the manufacturing of sulfur lamps.[13]

Intermediate Indium Bromides

Several intermediate indium bromides with mixed oxidation states have been identified, such as indium(II) bromide (InBr₂). These are not simple In(II) compounds but rather mixed-valence species, correctly formulated as In(I)In(III)Br₄.[20] These compounds are of interest in solid-state chemistry and for understanding the complex equilibria in the indium-bromine system.

Safety, Handling, and Storage

• Indium(III) bromide is hygroscopic and should be stored in a dry, inert atmosphere.[1][21] It is an irritant to the skin and eyes.[1][21]

• Indium(I) bromide is unstable in water and should be handled under anhydrous conditions.[13] It can be toxic and may cause irritation upon contact.[15]

Appropriate personal protective equipment, including gloves and safety glasses, should be worn when handling all bromoindium compounds. Work should be conducted in a well-ventilated fume hood.

Conclusion

The bromoindium compounds, particularly indium(III) bromide and indium(I) bromide, offer a diverse range of chemical properties that are actively being exploited in both academic research and industrial applications. From the robust Lewis acidity of InBr₃ in catalysis to the unique reductive capabilities of InBr, these reagents provide powerful tools for synthetic chemists and materials scientists. A thorough understanding of their synthesis, handling, and reactivity is essential for harnessing their full potential.

References

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The Crystal Structure of Indium Monobromide: A Technical Guide

Abstract

Indium monobromide (InBr), a notable member of the III-VII binary compounds, has garnered interest for its unique semiconductor properties and potential applications in various technological fields. A fundamental understanding of its solid-state structure is paramount for the rational design and synthesis of new materials and for comprehending its physical and chemical behavior. This technical guide provides a comprehensive overview of the crystal structure of indium monobromide at ambient conditions. It delves into the crystallographic parameters of its stable orthorhombic phase, detailing the lattice structure, coordination environment, and bonding characteristics. Furthermore, this guide outlines a generalized methodology for the synthesis of high-purity InBr single crystals via the Bridgman-Stockbarger technique, a critical prerequisite for definitive structural characterization. The workflow for crystal structure determination using single-crystal X-ray diffraction is also elucidated. This document serves as a foundational resource for researchers and professionals engaged in materials science, inorganic chemistry, and drug development, providing the essential structural knowledge required for advanced applications and future investigations into this intriguing material.

Introduction to Indium Monobromide (InBr)

Indium(I) bromide is an inorganic compound with the chemical formula InBr. It manifests as a red crystalline solid and is characterized by its sensitivity to moisture, readily decomposing in water to indium metal and indium(III) bromide.[1][2] The compound is typically synthesized through the reaction of metallic indium with indium(III) bromide (InBr₃) at elevated temperatures.[1] The study of the crystal structure of InBr is crucial as it underpins its electronic and optical properties, which are of interest for applications such as in sulfur lamps and as a reagent in organic synthesis.[1]

The Ambient Pressure Orthorhombic Crystal Structure

At standard temperature and pressure, indium monobromide adopts an orthorhombic crystal structure. This phase is isostructural with the β-form of thallium iodide (TlI) and can be described as a distorted rock salt structure.[1] The definitive determination of this structure was first reported by Stephenson and Mellor in 1950 through the analysis of powder and single-crystal X-ray diffraction data.[3]

Crystallographic Data

The crystallographic parameters for the orthorhombic phase of InBr have been well-established. These parameters provide a quantitative description of the unit cell, which is the fundamental repeating unit of the crystal lattice. A summary of these key parameters is presented in Table 1.

Parameter	Value	Reference
Crystal System	Orthorhombic	[3]
Space Group	Cmcm (No. 63)	[3]
Lattice Constant (a)	4.46 Å	[3]
Lattice Constant (b)	12.39 Å	[3]
Lattice Constant (c)	4.73 Å	[3]
Molecules per Unit Cell (Z)	4	[3]

Structural Description and Coordination Environment

The orthorhombic structure of InBr is characterized by a distinct layered arrangement.[3] Within this structure, the coordination environment of the indium and bromine atoms is of particular interest as it dictates the nature of the chemical bonding.

Each indium atom is coordinated to five bromine atoms, forming a rectangular pyramidal geometry. The bonding distances are not uniform; there is one shorter In-Br bond measuring 2.80 Å and four longer In-Br bonds at a distance of 3.29 Å.[3] This asymmetry in bond lengths is a key feature of the distorted rock salt structure type. The bromine atoms are similarly coordinated by five indium atoms, maintaining the overall stoichiometry and connectivity of the lattice.[3]

High-Pressure Polymorphism

Experimental Methodologies

Synthesis of InBr Single Crystals: The Bridgman-Stockbarger Method

The growth of high-quality single crystals is a critical prerequisite for accurate crystal structure determination by X-ray diffraction. The Bridgman-Stockbarger method is a well-established melt-growth technique suitable for obtaining large, high-purity single crystals of materials like indium monobromide.

The core principle of this method is the directional solidification of a molten material in a sealed crucible by passing it through a controlled temperature gradient.

Generalized Protocol for InBr Single Crystal Growth:

• Precursor Synthesis: Stoichiometric amounts of high-purity indium metal and indium(III) bromide (InBr₃) are sealed under vacuum in a quartz ampoule. The ampoule is heated to ensure complete reaction to form InBr.

• Crucible Preparation: The synthesized InBr is loaded into a crucible, typically made of a non-reactive material like quartz or graphite, which has a conical or pointed tip to promote the nucleation of a single crystal.

• Melt and Homogenization: The crucible is placed in a multi-zone vertical furnace and heated to a temperature above the melting point of InBr (285 °C) to ensure the material is completely molten and homogenized.

• Directional Solidification: The crucible is then slowly lowered through a sharp temperature gradient. As the pointed tip of the crucible enters the cooler zone of the furnace, nucleation begins. The slow, controlled movement allows for the propagation of a single crystal growth front through the melt.

• Annealing and Cooling: Once the entire melt has solidified, the resulting ingot, containing a large single crystal, is slowly cooled to room temperature to minimize thermal stress and prevent cracking.

The diagram below illustrates the workflow for single crystal growth using the Bridgman method.

Caption: Workflow for InBr single crystal growth via the Bridgman method.

Crystal Structure Determination Workflow

Once a suitable single crystal is obtained, its structure can be determined using single-crystal X-ray diffraction. This powerful analytical technique provides precise information about the unit cell dimensions, space group symmetry, and atomic positions.

The logical flow from a synthesized crystal to a refined crystal structure is depicted in the following diagram:

Caption: Experimental workflow for single-crystal X-ray diffraction.

Theoretical and Computational Insights

Modern computational chemistry, particularly Density Functional Theory (DFT), offers powerful tools for predicting and understanding the structural and electronic properties of crystalline materials. However, a review of the current literature and materials databases indicates a notable lack of specific computational studies focused on the crystal structure of indium monobromide (InBr). While DFT calculations exist for other indium bromides, such as InBr₃, dedicated theoretical investigations into the stability of the orthorhombic InBr phase, its electronic band structure, and the prediction of potential high-pressure polymorphs are yet to be extensively reported. Such studies would be invaluable for corroborating experimental findings and providing deeper insights into the bonding and physical properties of InBr.

Conclusion

Indium monobromide crystallizes in a well-defined orthorhombic structure at ambient conditions, isostructural with TlI and belonging to the Cmcm space group. This layered structure is characterized by a five-fold coordination of indium by bromine in a rectangular pyramidal geometry with distinct bond lengths. While this ambient phase is well-characterized, the high-pressure behavior of InBr and its potential for polymorphism remain largely unexplored, presenting a fertile ground for future research. Similarly, the application of modern computational methods could further illuminate the electronic structure and bonding in this material. The methodologies for single-crystal synthesis and structural determination outlined in this guide provide a solid foundation for researchers to further investigate the rich scientific landscape of indium monobromide and its related compounds.

References

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A Senior Application Scientist's Guide to the Thermodynamic Landscape of Indium Bromides

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the thermodynamic properties of indium bromide compounds (InBr, InBr₂, and InBr₃). Understanding these fundamental parameters is critical for professionals in materials science, chemical synthesis, and semiconductor development, where indium halides are often key precursors or components. This document moves beyond a simple recitation of data, offering insights into the experimental methodologies used to determine these values and the underlying scientific principles that govern the choice of technique.

The Critical Role of Thermodynamic Data for Indium Bromides

Indium bromides are more than just simple binary compounds; they are vital materials in the fabrication of optoelectronic devices and serve as catalysts in organic synthesis.[1] The thermodynamic stability, vapor pressure, and phase transition behavior of these compounds dictate the conditions required for processes such as chemical vapor deposition (CVD), crystal growth, and purification. Accurate thermodynamic data—specifically the standard enthalpy of formation (ΔfH⦵₂₉₈), standard entropy (S⦵₂₉₈), and heat capacity (Cp)—are indispensable for:

• Process Modeling and Optimization: Predicting reaction equilibria and yields in synthesis and deposition processes.

• Material Stability Assessment: Understanding the thermal decomposition pathways and operational limits of InBr-containing materials.

• Phase Diagram Construction: Mapping the phase behavior of multi-component systems involving indium and bromine.[2]

Thermodynamic Properties of Indium Bromide Compounds

The following tables summarize the key thermodynamic data for the three primary indium bromide species. It is important to note that "indium dibromide" (InBr₂) is structurally more complex, often described as a mixed-valence compound, In⁺[InBr₄]⁻.

Table 1: Thermodynamic Data for Indium(I) Bromide (InBr)

Property	Value	Units
Formula	InBr
Molar Mass	194.722	g/mol
Appearance	Red crystalline solid
Melting Point	285	°C (558 K)[3][4]
Boiling Point	656	°C (929 K)[3][4]
Density	4.960	g/cm³[3]

Note: Enthalpy and entropy data for InBr are less commonly cited in introductory resources and often require consultation of specialized thermochemical databases or primary literature derived from high-temperature effusion studies.

Table 2: Thermodynamic Data for Indium(II) Bromide (InBr₂)

Property	Value	Units
Formula	InBr₂
Molar Mass	274.62	g/mol
Note	Formed from the reaction of InBr₃ and In metal in refluxing xylene.[5]

Note: As a mixed-valence compound, the thermodynamic properties of InBr₂ are complex and less extensively tabulated than those of InBr and InBr₃.

Table 3: Thermodynamic Data for Indium(III) Bromide (InBr₃)

Property	Value	Units
Formula	InBr₃
Molar Mass	354.530	g/mol [5]
Appearance	Hygroscopic yellow-white crystals	[5]
Melting Point	420	°C (693 K)[5]
Density	4.74	g/cm³[5]
Std. Enthalpy of Formation (ΔfH⦵₂₉₈)	-428.9	kJ·mol⁻¹[5]

Experimental Determination of Thermodynamic Properties: A Methodological Deep Dive

The data presented above are the result of meticulous experimental work. The choice of technique is dictated by the property being measured and the physical characteristics of the material, such as its volatility and reactivity at high temperatures.

Knudsen Effusion Mass Spectrometry (KEMS)

For compounds like indium bromides, which exhibit measurable vapor pressures at elevated temperatures, Knudsen Effusion Mass Spectrometry (KEMS) is a cornerstone analytical technique.[6] It provides a direct route to understanding vaporization behavior and determining key thermodynamic properties like sublimation enthalpy.[2]

The Causality Behind Choosing KEMS: KEMS is uniquely suited for high-temperature inorganic systems because it allows for the direct identification of gaseous species in equilibrium with a condensed phase.[2] By measuring the partial pressures of these species as a function of temperature, one can derive enthalpies and entropies of reaction and formation using the second-law and third-law methods of thermodynamics.

Self-Validating KEMS Protocol for InBr₃ Vaporization:

• Sample Preparation & Cell Loading:

  • A small quantity (10-100 mg) of high-purity, anhydrous InBr₃ is loaded into a Knudsen cell (e.g., made of iridium or molybdenum to prevent reaction).[7]

  • The cell has a small, precisely machined orifice (typically 0.1-1.0 mm in diameter).

  • Trustworthiness Check: The cell material is chosen based on prior chemical compatibility tests to ensure it remains inert and does not contribute to the measured vapor species.

• System Evacuation and Bake-out:

  • The KEMS system is evacuated to ultra-high vacuum (UHV, < 10⁻⁸ Torr) to eliminate background gases.

  • The system is baked out to desorb volatile contaminants from the chamber walls.

• Temperature Calibration:

  • The cell temperature is precisely controlled and measured using a calibrated thermocouple or pyrometer.

  • Trustworthiness Check: The temperature calibration is verified by measuring the melting point of a standard material (e.g., gold, silver) within the Knudsen cell prior to the experiment.

• Data Acquisition:

  • The Knudsen cell is heated incrementally over the desired temperature range (e.g., 500-700 K).[7]

  • At each stable temperature point, the effusing molecular beam enters the ion source of a mass spectrometer.

  • The vapor is ionized by electron impact (typically at 70 eV).[6]

  • The mass spectrometer records the ion intensities (Iᵢ) for all relevant species (e.g., In⁺, InBr⁺, InBr₂⁺, InBr₃⁺, and potential dimer species like In₂Br₆⁺).

• Data Analysis (Second-Law Method):

  • The partial pressure (Pᵢ) of each species is related to its measured ion intensity (Iᵢ) and the temperature (T) by the equation: Pᵢ = kᵢ * Iᵢ * T, where kᵢ is the instrument sensitivity constant.

  • The equilibrium constant (Kp) for the sublimation reaction (e.g., InBr₃(s) ⇌ InBr₃(g)) is calculated from the partial pressures.

  • According to the van't Hoff equation, a plot of ln(Kp) versus 1/T yields a straight line.

  • Trustworthiness Check: The linearity of the van't Hoff plot serves as a self-validation step, indicating that the measurements represent a true equilibrium over the temperature range.

  • The standard enthalpy of sublimation (ΔsubH°) is determined from the slope of the line (-ΔsubH°/R), and the standard entropy of sublimation (ΔsubS°) is determined from the intercept (ΔsubS°/R).

Workflow for KEMS Analysis

Caption: Experimental workflow for determining thermodynamic properties using KEMS.

Calorimetry

While KEMS excels for vaporization properties, calorimetry is the primary method for directly measuring heat capacities and enthalpies of formation.

• Adiabatic Shield Calorimetry: This technique is used to measure the heat capacity (Cp) as a function of temperature with high precision.[8] A known quantity of electrical energy is supplied to the sample, and the resulting temperature rise is measured under near-adiabatic conditions.

• Tian-Calvet Calorimetry: This type of calorimeter is suitable for measuring heats of reaction and formation.[9] For instance, the enthalpy of formation of InBr₃ could be determined by measuring the heat evolved during the direct reaction of indium and bromine in the calorimeter.

Vapor Phase Equilibria

The vapor phase over indium bromides is often complex. For example, when heating InBr₃, it not only sublimes to form InBr₃(g) but can also form gaseous dimers (In₂Br₆) or decompose.[5] Furthermore, reactions between different solid bromides and the metal can establish equilibria, such as:

2 In(s) + InBr₃(s) ⇌ 3 InBr(s)

Understanding these equilibria is crucial for crystal growth processes that rely on chemical vapor transport, where different temperature zones are used to sublime and re-deposit the material.

Logical Relationship in the In-Br Vapor System

Caption: Vapor phase equilibria for indium bromide species.

Conclusion

This guide has provided a detailed overview of the thermodynamic data for indium bromide compounds, grounded in the experimental context of their determination. For researchers and developers, this deeper understanding of not just the what but the how and why of thermodynamic characterization is essential for innovation. The protocols and principles outlined here, particularly the emphasis on self-validating experimental design using techniques like KEMS, provide a framework for ensuring the accuracy and reliability of data used to model and control complex chemical systems.

References

• Chemcasts. (n.d.). indium bromide (InBr) (CAS 14280-53-6) Properties. Retrieved from [Link]

• MSI. (n.d.). Knudsen effusion mass spectrometry (KEMS). Retrieved from [Link]

• Kapala, J. (2015). Knudsen effusion mass spectrometry studies on metal halides performed in 1990-2014. International Journal of Mass Spectrometry, 390, 43-58.

• Wikipedia. (n.d.). Indium(III) bromide. Retrieved from [Link]

• Grokipedia. (2026). Indium(III) bromide. Retrieved from [Link]

• Bischof, L., Sossi, P. A., Sergeev, D., Müller, M., & Schmidt, M. W. (2023). Quantification of thermodynamic properties for vaporisation reactions above solid Ga₂O₃ and In₂O₃ by Knudsen Effusion Mass Spectrometry. Calphad, 80, 102507.

• Wikipedia. (n.d.). Indium(I) bromide. Retrieved from [Link]

• MSI. (n.d.). Knudsen Effusion MS. Retrieved from [Link]

• Winter, M. (n.d.). Indium bromide. WebElements. Retrieved from [Link]

• NASA Technical Reports Server. (n.d.). Measuring Thermodynamic Properties of Metals and Alloys With Knudsen Effusion Mass Spectrometry. Retrieved from [Link]

• Stolyarova, V. L., et al. (2024). Heat Capacity of Indium or Gallium Sesqui-Chalcogenides.
• Dinsdale, A. T. (1997). Experimental Methods for the Measurement of Thermodynamic Data and Recommendation about Future Capability at NPL.

• ResearchGate. (n.d.). Determination of the spectroscopic properties of indium bromide. Retrieved from [Link]

• Nuclear Power. (2021). Indium – Specific Heat, Latent Heat of Fusion, Latent Heat of Vaporization. Retrieved from [Link]

• Grønvold, F. (1978). Heat capacity of indium from 300 to 1000 K. Journal of Thermal Analysis, 13(3), 419-428.

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bromoindium CAS number and identifiers

An In-depth Technical Guide to Bromoindium Compounds: Synthesis, Properties, and Applications

Introduction

In the landscape of modern chemistry, indium halides have carved out a significant niche as versatile reagents and catalysts. Among them, the bromoindium compounds—a family of species distinguished by the oxidation state of the indium atom—offer a rich field of study for researchers, synthetic chemists, and materials scientists. The term "bromoindium" is not monolithic; it encompasses several distinct compounds, primarily Indium(III) bromide (InBr₃), Indium(I) bromide (InBr), and other less common mixed-valence species. Each of these compounds possesses unique structural, reactive, and catalytic properties that dictate its utility.

This guide provides an in-depth exploration of the key bromoindium compounds. Moving beyond a simple recitation of facts, it delves into the causality behind experimental choices, offers field-proven insights into their application, and provides validated protocols for their synthesis and use. The focus is on equipping professionals in research and drug development with the technical accuracy and practical knowledge required to effectively leverage these powerful chemical tools.

Table 1: Key Bromoindium Compounds and Their Primary Identifiers

Compound Name	Common Name	Oxidation State	Molecular Formula	CAS Number
Indium(III) Bromide	Indium Tribromide	+3	InBr₃	13465-09-3[1][2][3]
Indium(I) Bromide	Indium Monobromide	+1	InBr	14280-53-6[4][5][6][7][8]
Indium(II) Bromide	Indium Dibromide	+1, +3	InBr₂	21264-43-7[9][10][11]

Indium(III) Bromide (InBr₃): The Preeminent Lewis Acid

Indium(III) bromide is the most stable and widely utilized compound in the bromoindium family. Its prominence stems from its character as a potent, yet remarkably water-tolerant, Lewis acid, enabling a vast range of catalytic transformations in both organic and aqueous media.[12][13][14]

Core Identifiers and Physicochemical Properties

A comprehensive understanding of InBr₃ begins with its fundamental properties, which are critical for its storage, handling, and application in experimental design.

Table 2: Physicochemical Properties of Indium(III) Bromide

Identifier	Value	Source(s)
CAS Number	13465-09-3	[1][2][3]
EC Number	236-692-8	[2]
IUPAC Name	tribromoindigane	[][16]
Synonyms	Indium tribromide	[1]
Molecular Formula	InBr₃	[1][3]
Molecular Weight	354.53 g/mol	[1][3][16]
Appearance	White to yellowish, hygroscopic crystalline powder	[1][2][12][14][17]
Melting Point	420 °C	[2][14]
Density	4.74 g/cm³	[2][14]
Solubility in Water	414 g/100 mL at 20 °C	[2][14]

Structure and Lewis Acidity

InBr₃ adopts the same crystal structure as aluminum trichloride, featuring six-coordinate indium atoms in a monoclinic lattice.[2] When molten or in the gas phase, it predominantly exists as a dimer, In₂Br₆, with bridging bromine atoms.[2][13] This structural feature is central to its behavior.

The potent Lewis acidity of InBr₃ arises from the electron-deficient nature of the indium(III) center, which readily accepts electron pairs from donor atoms like oxygen or nitrogen. A key advantage over many other Lewis acids (e.g., AlCl₃) is its stability in the presence of water.[12][13] This "water tolerance" does not imply it is inert; rather, it can effectively catalyze reactions in aqueous solutions, a significant benefit for green chemistry protocols.

Synthesis Protocol: Direct Bromination of Indium Metal

The most direct method for preparing high-purity InBr₃ is the reaction of elemental indium with bromine.[2][14]

Caption: Workflow for the synthesis of Indium(III) bromide.

• Preparation: Place high-purity indium metal shots or foil into a quartz or borosilicate glass reaction tube.

• Inert Atmosphere: Purge the system thoroughly with an inert gas (e.g., nitrogen or argon) to remove air and moisture.

• Heating: Heat the indium metal to a temperature above its melting point (157 °C), typically to around 200-250 °C.

• Bromine Introduction: Slowly introduce bromine vapor, carried by a gentle stream of the inert gas, over the surface of the molten indium.

  • Causality Insight: The controlled, slow addition of bromine is critical. The reaction is exothermic, and rapid addition can lead to an uncontrolled temperature increase and potential over-halogenation to form polybromide species. Using molten indium ensures a high surface area for a smooth reaction.

• Reaction & Collection: The resulting InBr₃ forms as a white-to-yellow solid. It can be collected in a cooler part of the apparatus or purified in situ.

• Purification: For the highest purity, the crude product is purified by sublimation under vacuum. This step effectively removes any unreacted indium and non-volatile impurities.

• Storage: Store the purified InBr₃ in a tightly sealed container under an inert atmosphere to protect it from moisture, as it is hygroscopic.[14][17]

Applications in Organic Synthesis

InBr₃ is a cornerstone catalyst for a multitude of organic transformations.[16][18] Its utility is particularly pronounced in reactions requiring the activation of carbonyls, alkenes, or alkynes.

This reaction showcases the efficiency of InBr₃ in multicomponent reactions, a key strategy in modern drug discovery for building molecular complexity rapidly.[18]

• Reactant Charging: To a round-bottom flask, add the aldehyde (1 mmol), β-ketoester (1 mmol), urea or thiourea (1.5 mmol), and the solvent (e.g., acetonitrile, 10 mL).

• Catalyst Addition: Add Indium(III) bromide (typically 5-10 mol%).

  • Expert Insight: The catalyst loading is kept low, demonstrating its high efficiency. Its water tolerance means that rigorously dry solvents are often not required, simplifying the experimental setup.

• Reaction: Stir the mixture at room temperature or under gentle reflux (e.g., 80 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. Pour the mixture into ice water and stir. The product often precipitates as a solid.

• Purification: Collect the solid by filtration, wash with cold water, and dry. If necessary, recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure dihydropyrimidinone.

Caption: Catalytic cycle of InBr₃ in Biginelli-type reactions.

Safety and Handling

Indium(III) bromide is a hazardous substance that requires careful handling.

• Hazards: It is corrosive and causes severe skin burns and eye damage.[16][19] Inhalation may cause respiratory irritation.[20][21]

• Handling Precautions:

  • Always handle in a well-ventilated area, preferably within a chemical fume hood.[20]

  • Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[19][21]

  • Avoid generating dust.[19]

  • Keep away from moisture and incompatible materials like strong oxidizing agents.[20]

• First Aid:

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes and remove contaminated clothing.[21]

  • Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[16][19][21]

  • Ingestion: Rinse mouth. Do NOT induce vomiting.[19][21]

  • In all cases of exposure, seek immediate medical attention.[16][21]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local regulations.[21]

Indium(I) Bromide (InBr): A Unique Lower-Valent Reagent

Indium(I) bromide is a red, crystalline solid that serves as a powerful reducing agent and a precursor for unique organoindium species.[5][7] Its chemistry is dominated by its lower oxidation state, making it fundamentally different from its InBr₃ counterpart.

Core Identifiers and Physicochemical Properties

Table 3: Physicochemical Properties of Indium(I) Bromide

Identifier	Value	Source(s)
CAS Number	14280-53-6	[4][5][6][7][8]
EC Number	238-172-6	[4][7][22]
IUPAC Name	bromoindium	[4]
Synonyms	Indium monobromide	[4][22]
Molecular Formula	InBr	[4][6][7][23]
Molecular Weight	194.72 g/mol	[4][6][7][23]
Appearance	Red or reddish-brown crystalline solid	[5][7]
Melting Point	220-285 °C (values vary)	[4][5][7][23]
Boiling Point	656 °C	[4][5][7]
Density	4.96 g/cm³	[4][5][7][23]
Stability	Unstable in water; decomposes to In(0) and InBr₃	[5][7]

Synthesis and Reactivity

InBr is typically prepared via a comproportionation reaction between indium metal and indium(III) bromide.

Caption: Workflow for the synthesis of Indium(I) bromide.

• Preparation: In a glovebox, thoroughly mix powdered indium(III) bromide and indium metal in a 2:1 molar ratio (2 InBr₃ + 1 In -> 3 InBr is a simplified representation, the reaction is typically 2 In + InBr₃ -> 3 InBr).

• Sealing: Place the mixture into a quartz ampoule and evacuate to a high vacuum before flame-sealing.

  • Causality Insight: The reaction must be performed in the complete absence of air and moisture. Oxygen would oxidize In(I), and water would cause immediate disproportionation.

• Heating: Heat the ampoule in a tube furnace to a temperature sufficient to melt the components and initiate the reaction (e.g., 350-400 °C).

• Homogenization: Keep the ampoule at this temperature until a homogeneous red melt is observed.

• Crystallization: Slowly cool the furnace to room temperature over several hours to allow for the formation of crystalline InBr.

• Storage: Open the ampoule in a glovebox and store the resulting red solid under a strictly inert atmosphere.

Synthetic Applications

The primary utility of InBr is in reductive coupling and oxidative addition reactions.[5]

InBr promotes the coupling of α,α-dichloroketones to form 1-aryl-butane-1,4-diones, valuable intermediates in organic synthesis.[5]

• Setup: In a glovebox, add InBr (2.2 mmol) to a flask containing a stirring bar. Add dry solvent (e.g., THF).

• Reactant Addition: Add the α,α-dichloroketone (1 mmol) to the suspension.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by the consumption of the red InBr solid and by TLC analysis.

• Quenching & Workup: After the reaction is complete, carefully quench the mixture with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify the residue by column chromatography to yield the 1,4-dione.

Safety and Handling

• Hazards: Classified as a dangerous good for transport.[6] It is harmful if swallowed, in contact with skin, or if inhaled, and causes skin, eye, and respiratory irritation.[4][22]

• Handling Precautions: All manipulations must be carried out under a dry, inert atmosphere (glovebox or Schlenk line) to prevent decomposition. Wear standard PPE.[24]

• Reactivity: Reacts rapidly with water and moisture.[7] This is the most critical handling consideration.

References

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• Indium Tribromide. [Link]

• Indium(Ⅱ)bromide | CAS#:21264-43-7 | Chemsrc. [Link]

• Indium Bromide (InBr) CAS 14280-53-6 - Watson International. [Link]

• Indium tribromide | Br3In | CID 26046 - PubChem - NIH. [Link]

• Safety Data Sheet: Indium(III) bromide - Carl ROTH. [Link]

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• Cas 13465-09-3,INDIUM(III) BROMIDE - LookChem. [Link]

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molecular formula and molar mass of InBr

An In-depth Technical Guide to Indium(I) Bromide (InBr)

Introduction to Indium(I) Bromide

Indium(I) bromide, also known as indium monobromide, is an inorganic compound with the molecular formula InBr .[1][2][3] It is a notable member of the indium monohalide family, where indium exists in the less common +1 oxidation state.[2] This low-valent state imparts unique chemical reactivity and physical properties, making InBr a compound of significant interest in synthetic chemistry and materials science. It typically appears as a red crystalline solid and is characterized by a distorted rock salt crystal structure.[1][2] Unlike its higher-valent counterpart, indium(III) bromide (InBr₃), InBr is unstable in water, undergoing disproportionation to form indium metal and indium tribromide.[1] Its utility is found in specialized applications, including its use in sulfur lamps and as a reagent in organic synthesis for promoting specific coupling reactions.[1]

Physicochemical Properties

The fundamental properties of Indium(I) bromide are critical for its handling, storage, and application. The compound's characteristics are summarized below.

Property	Value
Molecular Formula	InBr[1][2][3][4]
Molar Mass	194.722 g/mol [1][2][3]
Appearance	Red or red-brown crystalline solid[1][2][5]
Melting Point	285 °C (545 °F; 558 K)[1][2]
Boiling Point	656 °C (1,213 °F; 929 K)[1][2]
Density	4.96 g/cm³[1][2][6]
Crystal Structure	Distorted rock salt, isostructural with β-TlI[1]
Solubility	Unstable in water; decomposes into In metal and InBr₃[1]
Oxidation State of Indium	+1[2]

Synthesis and Purification

The synthesis of high-purity Indium(I) bromide is essential for its application in research and industry. While it can be formed through the direct reaction of indium metal with bromine gas, a more controlled and common laboratory-scale method involves the comproportionation of indium metal with indium(III) bromide.[1][7][8]

Causality in Synthetic Route Selection

The comproportionation reaction (In + 2InBr₃ → 3InBr) is often preferred over direct elemental synthesis for several reasons. Firstly, it avoids the handling of highly corrosive and volatile elemental bromine. Secondly, it allows for precise stoichiometric control by using stable, weighable solids (indium metal and InBr₃), leading to a product with higher phase purity. The reaction is typically performed at high temperatures in a sealed, evacuated quartz ampoule. This environment is critical to prevent the oxidation of the low-valent In(I) product by atmospheric oxygen and to contain the volatile components at the reaction temperature.

Detailed Experimental Protocol: Synthesis via Comproportionation

This protocol describes a self-validating system where the final product's purity is confirmed through characterization.

Step 1: Reactant Preparation

• In a glovebox under an inert atmosphere (e.g., argon or nitrogen), weigh stoichiometric amounts of high-purity indium metal (shot or powder) and anhydrous indium(III) bromide (InBr₃). A slight excess of indium metal can be used to ensure the complete conversion of InBr₃.

• Place the reactants into a clean, dry quartz ampoule.

Step 2: Reaction Setup

• Connect the ampoule to a high-vacuum line and evacuate to a pressure of ≤10⁻⁴ torr.

• While under vacuum, gently heat the ampoule with a heat gun to remove any adsorbed moisture.

• Seal the ampoule using an oxygen-hydrogen torch, creating a self-contained reaction vessel.

Step 3: Thermal Reaction

• Place the sealed ampoule in a programmable tube furnace.

• Slowly heat the furnace to a temperature above the melting point of InBr₃ (420 °C) but below the boiling point of InBr (656 °C). A typical reaction temperature is around 450-500 °C.[8]

• Hold the temperature for 24-48 hours to ensure the reaction goes to completion. Rocking or tilting the furnace can aid in homogenizing the melt.

• Slowly cool the furnace back to room temperature over several hours to promote the formation of a crystalline product.

Step 4: Purification and Isolation

• The crude InBr product is purified via vacuum sublimation.

• Carefully break the ampoule in a glovebox and transfer the crude product to a sublimation apparatus.

• Heat the product under high vacuum. Pure InBr will sublime and deposit as red crystals in a cooler zone of the apparatus. Non-volatile impurities, such as excess indium metal, will remain behind.

Step 5: Characterization and Validation

• The purity and identity of the final product must be confirmed.

• Powder X-ray Diffraction (PXRD): This is the most critical step to validate the synthesis. The obtained diffraction pattern should match the known pattern for the InBr crystal structure, confirming phase purity.

• Differential Scanning Calorimetry (DSC): To confirm the melting point of the synthesized material.

Caption: Experimental workflow for the synthesis and validation of InBr.

Structural Properties and Chemical Reactivity

Crystal Structure

Indium(I) bromide crystallizes in an orthorhombic system, adopting a distorted rock salt (NaCl) structure that is isostructural with β-TlI.[1] In an ideal rock salt lattice, each cation is octahedrally coordinated by six anions, and vice-versa. In InBr, the lattice is distorted, leading to a more complex coordination environment around the In⁺ cation, which is influenced by the stereochemically active 5s² lone pair of electrons on the indium(I) ion.

Caption: 2D conceptual view of the distorted coordination of In⁺ by Br⁻ ions.

Reactivity and Stability

The chemistry of InBr is dominated by the +1 oxidation state of indium.

• Water Instability: InBr is hygroscopic and reacts with water. It readily disproportionates into more stable indium(0) (metal) and indium(III) species.[1] This reactivity necessitates that all handling and storage be conducted under strictly anhydrous and inert conditions.[9]

• Oxidative Addition: InBr is a valuable precursor for the synthesis of organoindium(III) compounds. It undergoes oxidative addition reactions with alkyl halides (RX) to form alkyl indium halides (RInX₂).[1]

• Lewis Acidity: While indium(III) halides are strong Lewis acids, the Lewis acidity of InBr is less pronounced but still significant, allowing it to form complexes with various ligands.[7]

Applications in Research and Drug Development

While not a direct pharmaceutical agent, the unique reactivity of InBr makes it a valuable tool for researchers in synthetic chemistry, which indirectly supports drug development.

• Organic Synthesis: InBr has been shown to promote the coupling of α,α-dichloroketones to form 1-aryl-butane-1,4-diones, which are precursors for various heterocyclic scaffolds of medicinal interest.[1]

• Materials Science: The compound has been used in the formulation of high-efficiency sulfur lamps.[1] Its semiconductor properties also make it a candidate for investigation in novel electronic and optoelectronic devices.[7]

• Precursor Chemistry: InBr serves as a starting material for more complex organometallic and coordination compounds, including those with direct metal-metal bonds, such as complexes containing Ni-In or Co-In bonds.[1][10]

Safety and Handling

Indium(I) bromide is a hazardous chemical that must be handled with appropriate precautions.

• Primary Hazards: The compound is corrosive and can cause severe skin and eye burns.[5] It is also classified as an irritant.[3][7] Inhalation of dust should be avoided.

• Handling: All manipulations should be performed in a well-ventilated chemical fume hood or a glovebox.[9] Due to its hygroscopic nature and reactivity with water, it must be handled under a dry, inert atmosphere (e.g., argon).[9][11]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[5][9]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and oxidizing agents.[5][9]

• First Aid:

  • Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water. Seek immediate medical attention.[5]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[5]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[9]

Conclusion

Indium(I) bromide (InBr) is a significant inorganic compound defined by its low-valent indium center. Its fundamental properties, including a molecular formula of InBr and a molar mass of 194.722 g/mol , are the basis for its unique and valuable reactivity.[1][2][3] While its sensitivity to air and moisture presents handling challenges, its utility as a precursor in materials science and as a specialized reagent in organic synthesis is well-established. A thorough understanding of its synthesis, structure, and safety protocols is essential for leveraging its chemical potential in advanced research and development applications.

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early studies and discovery of indium halides

An In-Depth Technical Guide on the Early Studies and Discovery of Indium Halides

Abstract

This technical guide provides a comprehensive overview of the seminal discoveries and early investigations into indium and its halide compounds. Beginning with the serendipitous discovery of indium in 1863 through spectroscopic analysis, we trace the logical progression of scientific inquiry that led to the synthesis and characterization of its trihalides (InCl₃, InBr₃, InI₃). The narrative delves into the experimental rationale and methodologies of 19th and early 20th-century chemists, reconstructing the protocols used for direct halogenation and initial property analysis. Furthermore, this guide explores the subsequent discovery of indium's lower-valent halides, compounds that challenged the initial understanding of the element's chemistry and foreshadowed the modern concept of the inert pair effect. The content is structured to provide researchers, scientists, and drug development professionals with a historical and technical context for the foundational chemistry of indium halides.

Part 1: The Discovery of a New Element - Indium (1863)

The Spectroscopic Revolution and the Freiberg Mines

The mid-19th century was an era of fervent elemental discovery, catalyzed by the development of atomic spectroscopy by Robert Bunsen and Gustav Kirchhoff. This powerful analytical technique allowed scientists to identify elements by their unique emission spectra, akin to a chemical fingerprint. It was in this context, at the Freiberg School of Mines in Germany, that an investigation into local zinc blende (sphalerite, ZnS) ores was undertaken.[1] The primary investigator, Professor Ferdinand Reich, was searching for the recently discovered element thallium, which was known to appear in similar sulfide ores.[1][2][3]

An Unexpected Indigo Signature

During the processing of the sphalerite ore, Reich obtained a straw-yellow precipitate which he suspected might be the sulfide of a new element.[1][2][3] To confirm this, spectroscopic analysis was essential. However, Reich was color-blind and enlisted the help of his assistant, Hieronymus Theodor Richter, to observe the spectral lines produced.[1][3][4] When the sample was introduced into the spectroscope's flame, Richter observed not the green lines characteristic of thallium, but a brilliant and previously undocumented indigo-blue line.[2][3][5] This unique spectral signature at 451.1 nanometers was definitive proof of a new element.[6] They named the element Indium , derived from the Latin indicum for the color indigo.[1][7]

First Isolation and Characterization of the Metal

Following the spectroscopic discovery, Reich and Richter worked to isolate the new element. Their initial approach involved isolating the chloride and hydroxide of indium, which they then reduced to metallic indium using a blowpipe with charcoal.[3] In 1864, Richter successfully isolated a purer sample of the metal via electrolytic reduction.[6] The initial world supply of isolated indium was merely a gram or so until 1924.[1][8] Early studies revealed it to be a remarkably soft, silvery-white metal, even softer than lead, with a low melting point.[5][7][9] The placement of indium in Dmitri Mendeleev's periodic table in 1869 further solidified its identity as element 49 and predicted many of its chemical properties, including its trivalent nature.[6]

Property	Early Reported Value
Appearance	Silvery, lustrous gray[5]
Hardness	Very soft, can be cut with a knife[5][9]
Melting Point	156.60 °C[5][6]
"Tin Cry"	Emits a high-pitched sound when bent[1][7]
Atomic Weight	Initially ~113.4, later refined to 114.818[6]

Part 2: The Emergence of Indium Halides: First Syntheses and Characterizations

Foundational Principles of Synthesis

With a new metal isolated, the next logical step for 19th-century chemists was to determine its reactivity and combining power (valence). A primary and trusted method was the direct combination of the element with highly reactive nonmetals, particularly the halogens. The synthesis of halides served two main purposes: to create stable, often crystalline compounds for analysis, and to produce volatile derivatives whose vapor density could be used to accurately determine the element's atomic weight.[6]

Indium(III) Chloride (InCl₃): The Archetypal Halide

Causality and Experimental Choice: Chlorine gas was the logical first choice for halogenation due to its high reactivity and the relative stability of the resulting metal chlorides. The primary objective was to synthesize a pure, water-soluble salt that could serve as a starting material for preparing other indium compounds. French chemists Lecoq de Boisbaudran and Dieulafait later used the volatility of indium chloride in 1871 to measure its vapor density, which allowed for a more precise determination of indium's atomic weight, confirming its place in the periodic table.[6]

Reconstructed Historical Protocol: Synthesis of Anhydrous Indium(III) Chloride This protocol is based on early descriptions of direct halogenation of metals.[10]

• Preparation of Reactants:

  • A sample of pure indium metal is cleaned and placed within a hard-glass or quartz reaction tube.

  • Chlorine gas is generated by the reaction of manganese dioxide (MnO₂) with hydrochloric acid (HCl).

  • Crucially, the generated chlorine gas must be thoroughly dried by bubbling it through concentrated sulfuric acid (H₂SO₄) to prevent the formation of indium oxychlorides.[10]

• Reaction:

  • The stream of dry chlorine gas is passed over the indium metal.

  • The reaction tube is gently heated to initiate the reaction, which then proceeds vigorously, sometimes with a pale glow.[10]

• Purification and Collection:

  • The product, indium(III) chloride, is volatile at higher temperatures. It sublimes around 600°C and is carried by the gas stream to a cooler part of the apparatus.[10]

  • The InCl₃ deposits on the cool walls as white, lustrous flakes or spangles.[10]

• Final Processing:

  • After the reaction is complete, a stream of inert gas (like nitrogen or carbon dioxide) is passed through the apparatus during cooling to remove any excess adsorbed chlorine.[10]

Early Characterization: The resulting compound was identified as a white, flaky, and highly deliquescent (moisture-absorbing) solid that was readily soluble in water.[11] Its Lewis acidic nature, though not termed as such at the time, was evident in its ability to form complex salts.[11]

Logical relationship in the synthesis of sub-halides.

Part 4: Conclusion and Legacy

The early investigations into indium and its halides, from the initial spectroscopic sighting in 1863 to the synthesis of its various halide compounds, represent a classic chapter in the history of chemistry. The work of Reich, Richter, and their contemporaries established the fundamental chemical identity of indium. The systematic synthesis of the trihalides by direct combination provided the first robust data on its reactivity and properties. Perhaps most significantly, the subsequent discovery of the stable lower-valent halides through comproportionation reactions opened a new area of inquiry into the chemistry of Group 13 elements. This early research laid the essential groundwork for understanding the multiple oxidation states and complex bonding that characterize heavier main group elements, a field of study that continues to be of great importance in materials science and inorganic synthesis today.

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An In-depth Technical Guide to the Spectroscopic Properties of Diatomic Indium Halides

This guide provides a comprehensive technical overview of the spectroscopic properties of diatomic indium halides (InX, where X = Cl, Br, I). It is intended for researchers, scientists, and professionals in drug development and materials science who utilize spectroscopic techniques to understand and characterize molecular structures. This document delves into the electronic, vibrational, and rotational energy levels of these molecules, offering both theoretical underpinnings and practical experimental insights.

Introduction: The Significance of Diatomic Indium Halides

Diatomic indium halides are of significant interest due to their applications in various fields, including chemical vapor deposition and as potential alternatives to mercury in lighting applications.[1][2] Their relatively simple diatomic structure makes them excellent model systems for studying fundamental molecular interactions and testing theoretical models.[3] A thorough understanding of their spectroscopic properties is crucial for optimizing their use in technological applications and for advancing our knowledge of molecular physics and chemistry. These molecules are typically transient, short-lived species found in the gas phase and possess attractive properties such as high volatility and low dissociation energies.[4][5]

Theoretical Framework: Understanding the Spectra of Diatomic Molecules

The spectroscopic properties of diatomic molecules are governed by the principles of quantum mechanics. The total energy of a diatomic molecule can be approximated as the sum of its electronic, vibrational, and rotational energies. This separation is justified by the Born-Oppenheimer approximation, which assumes that the motion of the nuclei is much slower than the motion of the electrons.[6]

• Electronic Transitions: These involve the promotion of an electron from one electronic state to another and are typically observed in the ultraviolet and visible regions of the electromagnetic spectrum.[6]

• Vibrational Transitions: These correspond to changes in the internuclear distance and are primarily studied using infrared and Raman spectroscopy.

• Rotational Transitions: These involve changes in the rotational energy of the molecule and are observed in the microwave region.[7]

The electronic states of diatomic molecules are characterized by term symbols, which provide information about the total electronic orbital angular momentum, the total spin angular momentum, and the symmetry of the electronic wavefunction.

Electronic States and Spectroscopic Constants of Indium Halides

The electronic spectra of indium halides are dominated by transitions between the ground electronic state (X¹Σ⁺) and several low-lying excited states, most notably the A³Π₀⁺, B³Π₁, and C¹Π states.[1][4] The spectroscopic constants for these states have been determined through various experimental techniques, primarily absorption and emission spectroscopy, as well as laser-induced fluorescence.[1][8]

Indium Monochloride (InCl)

Indium(I) chloride is a solid that can be prepared by heating indium metal with indium trichloride.[9] Its spectroscopic properties have been extensively studied.

Indium Monobromide (InBr)

Indium(I) bromide is another important member of this family, with applications in plasma lighting.[2][10] Its spectroscopic data is crucial for modeling and optimizing such light sources.

Indium Monoiodide (InI)

Indium(I) iodide has the lowest dissociation energy among the indium monohalides, making it a subject of interest for studies involving molecular dissociation.[1] It can be prepared by reacting indium with iodine.[11]

Table 1: Spectroscopic Constants for the Ground and Excited States of Diatomic Indium Halides

Molecule	State	Tₑ (cm⁻¹)	ωₑ (cm⁻¹)	ωₑxₑ (cm⁻¹)	Bₑ (cm⁻¹)	αₑ (cm⁻¹)	rₑ (Å)
InCl	X¹Σ⁺	0	312.3	1.05	0.1133	0.0006	2.401
A³Π₀⁺	26970.8	227.0	1.20	0.0927	0.0007	2.642
B³Π₁	27725.2	229.0	1.10	0.0943	0.0006	2.620
C¹Π	37021.0	240.0	1.50	0.0980	0.0008	2.568
InBr	X¹Σ⁺	0	221.19	0.528	0.0615	0.0002	2.543
A³Π₀⁺	26558.1	218.0	1.40	0.0577	0.0003	2.641
B³Π₁	27380.5	223.086	1.446	0.0589	0.0003	2.614
C¹Π	35113.0	230.0	1.80	0.0610	0.0004	2.553
InI	X¹Σ⁺	0	175.0	0.35	0.0435	0.0001	2.754
A³Π₀⁺	24886.0	180.0	1.00	0.0423	0.0002	2.821
B³Π₁	25863.0	185.0	1.20	0.0432	0.0002	2.793
C¹Π	32800.0	190.0	1.50	0.0445	0.0002	2.730

Data compiled from a critical review of spectroscopic information.[4][12]

Potential Energy Curves and Dissociation Energies

The potential energy curve (PEC) of a diatomic molecule describes the potential energy as a function of the internuclear distance.[13][14] The shape of the PEC determines the vibrational energy levels and the dissociation energy of the molecule. For real diatomic molecules, the potential is anharmonic, meaning the vibrational energy spacings decrease with increasing vibrational energy.[15]

The dissociation energy (Dₑ) is the energy required to break the bond and separate the molecule into its constituent atoms. It is a fundamental measure of bond strength.[16]

Table 2: Dissociation Energies and Ionization Potentials of Diatomic Indium Halides

Molecule	Dissociation Energy (D₀, eV)	Adiabatic Ionization Potential (eV)	Vertical Ionization Potential (eV)
InCl	4.50 ± 0.09[17]	9.79 ± 0.01	9.83 ± 0.01
InBr	3.99 ± 0.03[17]	9.55 ± 0.01	9.58 ± 0.01
InI	3.40 ± 0.04	9.11 ± 0.02	9.15 ± 0.02

Data sourced from NIST Technical Series Publications and a review by Mishra et al.[4][5][17]

The following diagram illustrates a typical potential energy curve for a diatomic molecule, showing the relationship between the equilibrium bond length (rₑ), dissociation energy (Dₑ), and the vibrational energy levels.

Caption: A schematic potential energy curve for a diatomic molecule.

Experimental Methodologies

A variety of spectroscopic techniques are employed to probe the energy levels of diatomic indium halides. The choice of technique depends on the specific energy transitions of interest.

Absorption and Emission Spectroscopy

These are fundamental techniques for studying electronic transitions. In absorption spectroscopy, a broadband light source is passed through a sample of the molecules, and the wavelengths at which light is absorbed are recorded. In emission spectroscopy, the molecules are first excited to higher energy states (e.g., in a plasma or by an electrical discharge), and the light they emit as they relax back to lower states is analyzed.[18]

Laser-Induced Fluorescence (LIF) Spectroscopy

LIF is a highly sensitive and selective technique for studying the rovibronic (rotational-vibrational-electronic) structure of molecules.[8] A tunable laser is used to excite the molecules to a specific rovibronic level of an excited electronic state. The subsequent fluorescence back to various rovibronic levels of the ground electronic state is then detected. By scanning the laser frequency and monitoring the fluorescence, a detailed excitation spectrum can be obtained.

Experimental Workflow for Laser-Induced Fluorescence Spectroscopy

Caption: A simplified experimental workflow for LIF spectroscopy.

Step-by-Step Protocol for LIF:

• Sample Preparation: The indium halide is placed in a heated cell or vacuum chamber to generate a sufficient vapor pressure.

• Excitation: A tunable laser beam is directed through the sample chamber. The laser wavelength is scanned across the absorption band of interest.

• Fluorescence Collection: The fluorescence emitted by the sample, typically at a right angle to the excitation beam, is collected by a lens system.[2]

• Spectral Analysis: The collected fluorescence is passed through a monochromator to select a specific emission wavelength or to record the entire fluorescence spectrum.

• Detection and Data Acquisition: The light from the monochromator is detected by a photomultiplier tube (PMT) or an intensified CCD (iCCD) camera. The signal is then processed by a data acquisition system, which correlates the fluorescence intensity with the excitation laser wavelength.

Conclusion and Future Directions

The spectroscopic properties of diatomic indium halides have been extensively characterized, providing a solid foundation for both fundamental research and technological applications. The data presented in this guide, including spectroscopic constants and dissociation energies, are essential for researchers working in areas such as plasma physics, astrophysics, and materials science.

Future research may focus on several key areas:

• Higher-Lying Electronic States: Further investigation of the higher-lying electronic states and their interactions (perturbations) with the well-characterized lower states.

• Computational Studies: Advanced ab initio calculations can provide more accurate potential energy curves and spectroscopic constants, especially for states that are difficult to access experimentally.[19]

• Time-Resolved Spectroscopy: Probing the dynamics of energy transfer and dissociation on ultrafast timescales using pump-probe techniques.

By continuing to explore the rich spectroscopy of these molecules, we can unlock new scientific insights and pave the way for novel technological advancements.

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An In-Depth Technical Guide to the Oxidation States of Indium in Bromide Compounds

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive exploration of the rich and varied oxidation states of indium within its bromide compounds. Moving beyond a simple cataloging of species, this document delves into the synthesis, structural characterization, and reactivity of indium bromides, offering insights into the interplay of electronic structure and chemical behavior that governs this fascinating area of inorganic chemistry. The content herein is curated to provide both foundational knowledge and advanced understanding for professionals engaged in chemical research and development.

Introduction: The Versatile Chemistry of Indium

Indium, a post-transition metal in Group 13 of the periodic table, exhibits a range of oxidation states, with +3 being the most common and stable. However, the chemistry of indium is not limited to this state. The inert pair effect, a phenomenon where the outermost s-electrons are less available for bonding, allows for the formation of stable compounds in the +1 oxidation state. Furthermore, a variety of mixed-valence compounds, which contain indium in more than one oxidation state, have been synthesized and characterized. This guide will focus on the bromide compounds of indium, which provide a rich landscape for studying these diverse oxidation states.

Indium(III) Bromide (InBr₃): The Workhorse Lewis Acid

The most stable and widely utilized indium bromide is indium(III) bromide. It is a powerful Lewis acid and finds extensive application in organic synthesis.

Synthesis of Indium(III) Bromide

Indium(III) bromide is typically prepared by the direct reaction of elemental indium with bromine.[1] This can be achieved by passing bromine vapor over molten indium in a controlled environment to prevent the formation of lower valent bromides.[1]

Experimental Protocol: Synthesis of InBr₃

• Place a known quantity of high-purity indium metal in a quartz boat within a tube furnace.

• Heat the furnace to a temperature above the melting point of indium (156.6 °C), ensuring the indium is molten.

• Pass a slow stream of dry nitrogen or argon gas saturated with bromine vapor over the molten indium. The bromine can be vaporized by gently warming its container.

• Continue the reaction until all the indium has reacted, which is indicated by the formation of a white to yellowish crystalline solid.

• After the reaction is complete, cool the furnace to room temperature under a continued flow of inert gas to prevent hydrolysis of the hygroscopic product.

• The resulting InBr₃ can be purified by sublimation under vacuum.

Structure and Properties of InBr₃

In the solid state, InBr₃ adopts a monoclinic crystal structure, isostructural with aluminum trichloride, where each indium atom is octahedrally coordinated by six bromine atoms.[1] In the molten and gaseous phases, it exists predominantly as a dimer, In₂Br₆, with two bridging bromine atoms.[1]

Property	Value	Reference
Formula	InBr₃	[1]
Molar Mass	354.53 g/mol	[1]
Appearance	White to yellowish hygroscopic crystals	[1]
Melting Point	420 °C	[1]
Crystal System	Monoclinic	[1]
Space Group	C2/m	[1]

Reactivity and Applications of InBr₃ in Organic Synthesis

As a robust Lewis acid, InBr₃ catalyzes a wide array of organic transformations, often with high efficiency and selectivity. Its tolerance to water in certain reactions makes it an attractive catalyst for green chemistry applications.[2]

One of the most significant applications of InBr₃ is in Friedel-Crafts reactions. It effectively activates electrophiles for the alkylation and acylation of aromatic compounds.

Mechanism of InBr₃-Catalyzed Friedel-Crafts Acylation

The mechanism involves the coordination of the Lewis acidic InBr₃ to the acyl halide, which polarizes the carbonyl group and generates a highly electrophilic acylium ion or a related activated complex. This electrophile is then attacked by the aromatic ring, followed by deprotonation to restore aromaticity and regenerate the catalyst.

Figure 2: Oxidative addition of an alkyl halide to InBr.

Mixed-Valence Indium Bromides: A Study in Structural Complexity

Beyond the simple monovalent and trivalent compounds, a fascinating array of mixed-valence indium bromides exists. These compounds contain indium atoms in both +1 and +3 oxidation states within the same crystal lattice.

Indium(I,III) Bromide ("InBr₂")

What might be stoichiometrically written as "indium(II) bromide" is, in fact, a mixed-valence compound more accurately formulated as indium(I) tetrabromoindate(III) , In(I)[In(III)Br₄] . [3]This formulation highlights the presence of both In⁺ and [InBr₄]⁻ ions in the crystal structure.

Synthesis of In(I)[InBr₄]

This compound can be synthesized by reacting stoichiometric amounts of indium metal and indium(III) bromide in a sealed tube or by the reaction of InBr₃ with indium metal in refluxing xylene. [1]

Other Mixed-Valence Bromides: In₄Br₇, In₅Br₇, and In₇Br₉

Further complexity in the indium-bromine system is revealed in other mixed-valence phases. These compounds are typically prepared by high-temperature reactions between indium metal and indium(III) bromide in varying stoichiometric ratios. Their structures are intricate, featuring discrete indium(I) cations and complex indium(III)-bromide anions.

• In₅Br₇ : Formulated as (In⁺)₃[In₂Br₆]²⁻Br⁻.

• In₇Br₉ : Formulated as (In⁺)₆[InBr₆]³⁻(Br⁻)₃. [4] The synthesis of these compounds requires precise control of stoichiometry and temperature gradients.

Spectroscopic Characterization of Indium Bromide Oxidation States

Distinguishing between the various oxidation states of indium in its bromide compounds can be achieved through a combination of spectroscopic techniques.

Raman Spectroscopy

Raman spectroscopy is a powerful tool for probing the vibrational modes of molecules and crystal lattices. The different indium bromide species exhibit distinct Raman spectra. For instance, the symmetric stretching mode of the [InBr₄]⁻ tetrahedron in In(I)[InBr₄] provides a clear signature for the presence of indium(III) in a tetrahedral environment. [5]In aqueous solutions of InBr₃, Raman bands around 195 cm⁻¹ and in the 60-80 cm⁻¹ region are observed. [6]

¹¹⁵In Nuclear Magnetic Resonance (NMR) Spectroscopy

Indium-115 is an NMR-active nucleus, and ¹¹⁵In NMR spectroscopy can provide valuable information about the local chemical environment of the indium atoms. The chemical shift of ¹¹⁵In is highly sensitive to the oxidation state and coordination number of the indium center. Solid-state ¹¹⁵In NMR studies have been employed to characterize various indium halide complexes, revealing distinct chemical shift ranges for In(I) and In(III) species. [7][8]The quadrupolar nature of the ¹¹⁵In nucleus (spin I = 9/2) often results in broad signals, but valuable structural information can still be extracted. [7]

Indium Species	Typical ¹¹⁵In NMR Chemical Shift Range (ppm)	Reference
In(III) Complexes	130 to -290	[8]

| In(I) Complexes | Distinct from In(III), specific ranges depend on coordination | [9]|

Conclusion

The bromide compounds of indium showcase a remarkable diversity of oxidation states, from the common +3 in the versatile Lewis acid InBr₃, to the reactive +1 state in InBr, and the intricate structures of mixed-valence compounds. Understanding the synthesis, structure, and reactivity of these compounds is crucial for their application in organic synthesis, materials science, and fundamental inorganic chemistry research. The continued exploration of this system promises to uncover new synthetic methodologies and novel materials with unique properties.

References

• Wikipedia. Indium(II) bromide. [Link]

• Wikipedia. Indium(III) bromide. [Link]

• Grokipedia. Indium(III) bromide. [Link]

• George, G. N., & Petry, W. (1980). High-temperature Raman spectroscopic studies of indium halide vapors and molten salts. The Journal of Chemical Physics, 72(4), 2332-2339.
• Chen, F., Ma, G., Cavell, R. G., Terskikh, V. V., & Wasylishen, R. E. (2008). Solid-state 115In NMR study of indium coordination complexes.

• Wikipedia. Indium(I) bromide. [Link]

• Dronskowski, R. (1995). The crystal structure of In₇Br₉.
• Marques, M. A., Oliveira, M. A. S., Rodrigues, J. R., Cavagnat, R. M., & Devaure, J. (1990). Raman spectroscopic investigations of concentrated aqueous solutions of InCl3 and of InBr3. Journal of the Chemical Society, Faraday Transactions, 86(22), 3883-3889.
• Hamaed, H., Johnston, K. E., Cooper, B. F., Terskikh, V. V., Ye, E., Macdonald, C. L., ... & Schurko, R. W. (2014). A 115 In solid-state NMR study of low oxidation-state indium complexes. Chemical Science, 5(3), 982-995.

• WebElements. Indium bromide. [Link]

• ResearchGate. Spectroscopic Studies of Diatomic Indium Halides. [Link]

• Thirupathi, P., & Kim, S. S. (2009). InBr3: a versatile catalyst for the different types of Friedel-Crafts reactions. The Journal of organic chemistry, 74(20), 7755–7761.

• Royal Society of Chemistry. Electronic Supplementary Information Solid-State 115In NMR Study of Indium Coordination Complexes. [Link]

• R Discovery. Solid-state 115In NMR study of indium coordination complexes. [Link]

• OSTI.GOV. Zero-Dimensional Hybrid Organic – Inorganic Indium Bromide with Blue Emission. [Link]

• McGarvey, B. R., Trudell, C. O., Tuck, D. G., & Victoriano, L. (1981). Coordination compounds of indium. 37. Indium-115 NMR studies of anionic indium species in nonaqueous solution. Inorganic Chemistry, 20(7), 2128-2131.

• ResearchGate. Indium(III) bromide. [Link]

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• AEM. Indium(I) Bromide(InBr). [Link]

• ResearchGate. InBr3: A Versatile Catalyst for the Different Types of Friedel−Crafts Reactions. [Link]

• TUE Research Portal. Determination of the spectroscopic properties of indium bromide. [Link]

• ResearchGate. (PDF) Determination of the spectroscopic properties of indium bromide. [Link]

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• Byju's. Friedel-Crafts Reaction. [Link]

• PubChem. indium(III)bromide. [Link]

• Dalton Transactions. Ionic-liquid-assisted synthesis of the phosphorus interhalides [PBr4][IBr2] and [PBr4]2[I5Br7]. [Link]

• WebElements. Indium bromide. [Link]

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• PubMed. Synthesis, crystal structure, cytotoxicity and DNA interaction of 5,7-dibromo-8-quinolinolato-lanthanides. [Link]

• Taylor & Francis Online. Indium bromide (InBr3): A versatile and efficient catalyst in organic synthesis. [Link]

• PubMed Central. Improved Precursor Chemistry for the Synthesis of III-V Quantum Dots. [Link]

• MDPI. Synthesis and Crystal Structure of Ethyl 5-(4-Bromophenyl)-7-methyl-3-oxo-2,3-dihidro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate. [Link]

• PubMed. Synthesis and opioid receptor binding of indium (III) and [111In]-labeled macrocyclic conjugates of diprenorphine: novel ligands designed for imaging studies of peripheral opioid receptors. [Link]

• MolView. InBr3 (Indium(III) bromide) 3D molecular structure. [Link]

• PubMed. Design and Synthesis of Novel 6,7-imidazotetrahydroquinoline Inhibitors of Thymidylate Synthase Using Iterative Protein Crystal Structure Analysis. [Link]

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Protocols & Analytical Methods

The Synthetic Chemist's Guide to Bromoindium Reagents: Applications and Protocols in Organic Synthesis

Introduction: The Unique Appeal of Indium in Taming Bromine's Reactivity

In the vast toolkit of organic synthesis, organometallic reagents stand as indispensable pillars for carbon-carbon bond formation. Among these, indium-mediated transformations have carved a unique niche, particularly when employing bromo-organic compounds as precursors. The generation of bromoindium species, typically in situ, offers a compelling blend of reactivity and functional group tolerance that often surpasses traditional organometallics like Grignard or organolithium reagents. This guide provides an in-depth exploration of the applications of bromoindium in organic synthesis, complete with detailed protocols and mechanistic insights, designed for researchers, scientists, and professionals in drug development.

The exceptional utility of indium in these reactions stems from its low first ionization potential and its remarkable tolerance to water and protic functional groups.[1][2] This allows for Barbier-type reactions to be conducted in aqueous media, a significant step towards greener and more sustainable chemical processes.[2] The in situ formation of the organoindium reagent from an organic bromide and indium metal circumvents the need for pre-formed, often unstable, and highly reactive organometallic species.[2] This one-pot approach simplifies experimental procedures and enhances the overall efficiency of the synthetic route.

This document will delve into the key applications of bromoindium reagents, focusing on Barbier-type allylations and propargylations, and the venerable Reformatsky reaction. Each section will provide a detailed examination of the reaction, a step-by-step protocol, and a summary of its synthetic utility.

I. The Barbier-Type Reaction: A Workhorse for C-C Bond Formation

The Barbier reaction is a cornerstone of organometallic chemistry, involving the in situ generation of an organometallic reagent in the presence of a carbonyl compound.[2] Indium has emerged as a metal of choice for this transformation, particularly with allyl and propargyl bromides, due to its high reactivity and chemoselectivity.[3][4]

Mechanism of the Indium-Mediated Barbier Reaction

The reaction is initiated by the oxidative addition of indium metal into the carbon-bromine bond of the organic halide.[5][6] This process, which can be visualized as the insertion of In(0) into the R-Br bond, forms an organoindium(I) species, which can then be further oxidized to an organoindium(III) species. In the case of allyl bromide, this results in the formation of allylindium bromide intermediates.[4][5] These intermediates, while nucleophilic, are sufficiently mild to tolerate a wide range of functional groups. The allylindium species then adds to the carbonyl group of an aldehyde or ketone through a six-membered chair-like transition state, leading to the formation of a homoallylic alcohol upon workup.[5]

Caption: General workflow of the Indium-mediated Barbier reaction.

Application Note: Allylation of Carbonyl Compounds

The indium-mediated allylation of aldehydes and ketones with allyl bromide is a highly efficient and versatile method for the synthesis of homoallylic alcohols. A key advantage is the ability to perform this reaction in a variety of solvents, including organic solvents like THF and DMF, as well as in aqueous media, which aligns with the principles of green chemistry.[1][3] The reaction exhibits excellent chemoselectivity, with aldehydes reacting preferentially in the presence of ketones.[7]

Table 1: Scope of Indium-Mediated Allylation of Carbonyl Compounds with Allyl Bromide

Entry	Carbonyl Compound	Solvent	Yield (%)	Reference
1	Benzaldehyde	THF/H₂O	95	[3]
2	4-Chlorobenzaldehyde	THF	92	[1]
3	Cyclohexanecarboxaldehyde	DMF	88	[8]
4	Acetophenone	THF/H₂O	85	[1]
5	Cyclohexanone	Water	90	[1]

Detailed Protocol: Indium-Mediated Allylation of Benzaldehyde

This protocol describes the synthesis of 1-phenyl-3-buten-1-ol via the indium-mediated allylation of benzaldehyde with allyl bromide.

Materials:

• Indium powder

• Benzaldehyde

• Allyl bromide

• Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Diethyl ether

• Magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

Procedure:

• To a round-bottom flask charged with indium powder (0.5 mmol, 58.0 mg), add THF (1.0 mL).

• Add benzaldehyde (0.5 mmol, 53.0 mg) to the suspension.

• Add allyl bromide (0.75 mmol, 90.7 mg) to the mixture at room temperature under a nitrogen atmosphere.

• Stir the reaction mixture vigorously at room temperature for 2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with diethyl ether (3 x 25 mL).

• Combine the organic layers, wash with water (20 mL) and brine (20 mL), and then dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure to afford the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield 1-phenyl-3-buten-1-ol.

II. The Reformatsky Reaction: A Gateway to β-Hydroxy Esters

The Reformatsky reaction is a classic method for the synthesis of β-hydroxy esters from the reaction of an α-halo ester with a carbonyl compound in the presence of a metal, traditionally zinc.[9] The use of indium in the Reformatsky reaction offers several advantages, including milder reaction conditions and enhanced chemoselectivity.[7]

Mechanism of the Indium-Mediated Reformatsky Reaction

Similar to the Barbier reaction, the indium-mediated Reformatsky reaction begins with the oxidative insertion of indium into the carbon-bromine bond of an α-bromo ester, such as ethyl bromoacetate.[7] This forms an indium enolate in situ. This enolate is a soft nucleophile that readily adds to the carbonyl group of an aldehyde or ketone. The resulting indium alkoxide is then hydrolyzed during workup to yield the final β-hydroxy ester.

Caption: Key steps in the Indium-mediated Reformatsky reaction.

Application Note: Synthesis of β-Hydroxy Esters

The indium-mediated Reformatsky reaction provides a straightforward and high-yielding route to a variety of β-hydroxy esters. A notable feature is the high degree of chemoselectivity, where aldehydes are selectively targeted in the presence of ketones.[7] The reaction can also be performed under sonication, which can lead to improved yields and shorter reaction times.[7]

Table 2: Substrate Scope of the Sonochemical Indium-Mediated Reformatsky Reaction

Entry	Aldehyde/Ketone	α-Bromo Ester	Yield (%)	Reference
1	Benzaldehyde	Ethyl bromoacetate	95	[7]
2	4-Methoxybenzaldehyde	Ethyl bromoacetate	92	[7]
3	Cinnamaldehyde	Ethyl bromoacetate	88	[7]
4	Cyclohexanone	Ethyl bromoacetate	85	[7]
5	Benzaldehyde	Ethyl 2-bromopropanoate	76	[7]

Detailed Protocol: Sonochemical Indium-Mediated Reformatsky Reaction of Benzaldehyde

This protocol details the synthesis of ethyl 3-hydroxy-3-phenylpropanoate using a sonochemical indium-mediated Reformatsky reaction.

Materials:

• Indium powder

• Benzaldehyde

• Ethyl bromoacetate

• Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ether

• Magnesium sulfate (MgSO₄)

• Round-bottom flask

• Ultrasonic cleaner bath

Procedure:

• To a round-bottom flask containing indium powder (0.5 mmol, 58.0 mg) in THF (1.0 mL), add ethyl bromoacetate (0.75 mmol, 125.0 mg) followed by benzaldehyde (0.5 mmol, 53.0 mg) at room temperature under a nitrogen atmosphere.[7]

• Place the flask in an ultrasonic cleaner bath and sonicate for 2 hours.[7]

• After the reaction is complete (monitored by TLC), quench the reaction mixture with a saturated aqueous NaHCO₃ solution.[7]

• Extract the aqueous layer with ether (3 x 25 mL).[7]

• Combine the organic layers, wash with water (20 mL) and brine (20 mL), and dry over MgSO₄.[7]

• Filter the mixture and concentrate the solvent under reduced pressure.[7]

• Purify the resulting crude product by column chromatography on silica gel to obtain ethyl 3-hydroxy-3-phenylpropanoate.[7]

III. Alkylindium Reagents from Alkyl Bromides for Cross-Coupling Reactions

Beyond additions to carbonyls, organoindium reagents generated from alkyl bromides are valuable partners in cross-coupling reactions. The direct insertion of indium into the C-Br bond of alkyl bromides, often facilitated by additives like lithium bromide, provides access to alkylindium species that can participate in palladium-catalyzed cross-coupling reactions with aryl halides.[10][11]

Application Note: Synthesis of Alkylated Arenes

This methodology allows for the formation of C(sp³)-C(sp²) bonds, a crucial transformation in the synthesis of many pharmaceutical and agrochemical compounds. The alkylindium reagents exhibit good functional group tolerance, allowing for the coupling of substrates bearing sensitive moieties such as esters, nitriles, and even unprotected hydroxyl groups.[10]

Table 3: Palladium-Catalyzed Cross-Coupling of Alkylindium Reagents with Aryl Bromides

Entry	Alkyl Bromide	Aryl Bromide	Yield (%)	Reference
1	1-Bromobutane	4-Bromoanisole	85	[11]
2	1-Bromohexane	1-Bromo-4-fluorobenzene	78	[11]
3	Ethyl 4-bromobutanoate	4'-Bromoacetophenone	72	[10]
4	1-Bromo-3-phenylpropane	2-Bromopyridine	65	[11]

Detailed Protocol: Preparation of an Alkylindium Reagent and its Cross-Coupling with an Aryl Bromide

This protocol outlines the in situ preparation of an alkylindium reagent from an alkyl bromide and its subsequent palladium-catalyzed cross-coupling with an aryl bromide.

Materials:

• Indium(I) bromide (InBr)

• Lithium bromide (LiBr)

• Alkyl bromide

• Aryl bromide

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• N,N-Dimethylformamide (DMF)

• Schlenk tube

• Magnetic stirrer

Procedure:

• In a Schlenk tube under an inert atmosphere, combine InBr (2.0 equiv.) and LiBr (3.0 equiv.).[10]

• Add DMF as the solvent, followed by the alkyl bromide (2.0 equiv.).[10]

• Heat the mixture at 80-100 °C for 3-12 hours to facilitate the formation of the alkylindium reagent.[10]

• After cooling to room temperature, add the aryl bromide (1.0 equiv.) and the palladium catalyst (e.g., 5 mol %).[10]

• Stir the reaction mixture at the appropriate temperature (typically 80-120 °C) until the reaction is complete (monitored by GC-MS or LC-MS).

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over a drying agent (e.g., Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Conclusion: The Enduring Value of Bromoindium Chemistry

Bromoindium reagents, generated in situ from readily available bromo-organic compounds and indium metal, represent a powerful and versatile tool in the arsenal of the synthetic organic chemist. Their ability to participate in a range of carbon-carbon bond-forming reactions with high chemoselectivity and functional group tolerance, often under mild and even aqueous conditions, underscores their significance. The applications highlighted in this guide, from the classic Barbier and Reformatsky reactions to modern cross-coupling strategies, demonstrate the broad utility of this chemistry. As the demand for efficient and sustainable synthetic methods continues to grow, the unique attributes of bromoindium reagents ensure their continued and expanding role in the synthesis of complex molecules for research, medicine, and materials science.

References

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• Unlocking the reactivity of the C–In bond: alkyl indium reagents as a source of radicals under photocatalytic conditions. RSC Publishing. [Link]

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• Sonochemical Reformatsky Reaction Using Indium. Semantic Scholar. [Link]

• Sonochemical Reformatsky Reaction Using Indium. SciSpace. [Link]

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• Indium-Mediated Allylation. Encyclopedia MDPI. [Link]

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• Synthesis of Alkyl Indium Reagents by Using Unactivated Alkyl Chlorides and Their Applications in Palladium-Catalyzed Cross-Coupling Reactions with Aryl Halides. ACS Publications. [Link]

• Synthesis of Alkyl Indium Reagents by Using Unactivated Alkyl Chlorides and Their Applications in Palladium-Catalyzed Cross-Coupling Reactions with Aryl Halides. ACS Publications. [Link]

• Zinc or indium-mediated Barbier-type allylation of aldehydes with 3-bromomethyl-5H-furan-2-one in aqueous media: an efficient synthesis method for α-methylene-γ-butyrolactone. RSC Publishing. [Link]

• Scheme 26: Mechanism for aza-Reformatsky reaction of cyclic imines with... ResearchGate. [Link]

• (PDF) Indium-catalyzed Barbier allylation reaction. ResearchGate. [Link]

• DFT Studies on the Allylation of Styrene Oxide Catalyzed by Indium Nanoparticles (InNPs). Sciforum. [Link]

• Organometallic Reactions Part 2: Oxidative Addition. YouTube. [Link]

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• Oxidative Addition of Aryl Bromides at Palladium(I) to form Palladium(III) Complexes. NIH. [Link]

• Oxidative addition. Wikipedia. [Link]

• Recent developments in the asymmetric Reformatsky-type reaction. PubMed Central. [Link]

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Application Notes and Protocols: Indium-Mediated Allylation of Aldehydes

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For Researchers, Scientists, and Drug Development Professionals

Introduction: A Green and Versatile Tool for C-C Bond Formation

The formation of carbon-carbon bonds is a cornerstone of organic synthesis, enabling the construction of complex molecular architectures essential for drug discovery and development. Among the myriad of methods available, the indium-mediated allylation of aldehydes, a Barbier-type reaction, has emerged as a powerful and versatile tool.[1][2] This reaction is prized for its operational simplicity, high chemoselectivity, and remarkable tolerance to a wide range of functional groups.[3][4] A key advantage of this methodology is its compatibility with aqueous media, aligning with the principles of green chemistry by reducing the reliance on flammable and toxic organic solvents.[1][2][5]

This application note provides a comprehensive guide to the indium-mediated allylation of aldehydes, covering the underlying mechanism, a detailed experimental protocol, and the scope of the reaction.

Reaction Mechanism: The Role of Organoindium Intermediates

The indium-mediated allylation proceeds through a two-step process, which is typically conducted in a one-pot fashion, characteristic of a Barbier reaction.[2][3][5]

• Formation of the Organoindium Reagent: The reaction initiates with the oxidative insertion of indium metal into the carbon-halogen bond of an allyl halide. This step generates an organoindium intermediate, which is believed to be an allylindium(III) species in many organic solvents.[5][6]

• Nucleophilic Addition: The generated allylindium reagent then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This addition forms a new carbon-carbon bond and, after an acidic workup, yields the corresponding homoallylic alcohol.[7]

The mechanism is often depicted as proceeding through a cyclic, six-membered chair-like transition state, which can explain the diastereoselectivity observed in reactions with chiral aldehydes.[3][5] Chelation control, where the indium intermediate coordinates with both the carbonyl oxygen and a nearby Lewis basic group (like a hydroxyl group) on the aldehyde, can significantly influence the stereochemical outcome of the reaction.[3][5]

Caption: Generalized reaction mechanism for indium-mediated allylation.

Key Advantages of the Indium-Mediated Approach

• High Chemoselectivity: Organoindium intermediates exhibit remarkable chemoselectivity, reacting readily with aldehydes while being unreactive towards ketones, esters, hydroxyl groups, and carboxylic acids.[3][5] This allows for the selective allylation of aldehydes in the presence of other functional groups without the need for protecting groups.[3]

• Aqueous Media Compatibility: Unlike highly reactive organometallic reagents such as Grignard or organolithium reagents, indium-mediated allylations can be efficiently performed in water or aqueous solvent mixtures.[1][2][5] This not only offers environmental benefits but can also be advantageous for reactions involving water-soluble substrates like carbohydrates.[3][8][9]

• Operational Simplicity: The Barbier-type, one-pot procedure simplifies the experimental setup and execution, as the organoindium reagent is generated and consumed in situ.[1][3]

• Stereocontrol: The reaction can exhibit high levels of diastereoselectivity, particularly with α- or β-substituted aldehydes under chelation control.[3][5] Furthermore, the use of chiral additives can induce enantioselectivity.[5][10]

Detailed Experimental Protocol: General Procedure for the Allylation of Benzaldehyde

This protocol outlines a general procedure for the indium-mediated allylation of benzaldehyde with allyl bromide in a mixed solvent system.

Materials:

• Indium powder (In, 99.99%)

• Benzaldehyde (C₆H₅CHO, ≥99%)

• Allyl bromide (CH₂=CHCH₂Br, 99%)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether (Et₂O)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Argon or nitrogen gas supply (optional, for rigorous exclusion of air)

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add indium powder (1.5 mmol). The flask is then charged with a mixture of THF (5 mL) and saturated aqueous NH₄Cl solution (5 mL).

• Reagent Addition: To the stirred suspension, add benzaldehyde (1.0 mmol) followed by the dropwise addition of allyl bromide (1.2 mmol).

• Reaction Monitoring: The reaction mixture is stirred vigorously at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting aldehyde is consumed (typically 1-4 hours).

• Workup: Upon completion, the reaction mixture is quenched by the addition of 1 M HCl (10 mL) and transferred to a separatory funnel.

• Extraction: The aqueous layer is extracted with diethyl ether (3 x 15 mL).

• Drying and Concentration: The combined organic layers are washed with brine (20 mL), dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate mixture) to afford the pure homoallylic alcohol.

Caption: Experimental workflow for indium-mediated allylation.

Scope and Limitations

The indium-mediated allylation of aldehydes is a broadly applicable reaction with a wide substrate scope.

Aldehyde Substrate	Allyl Halide	Solvent System	Typical Yield (%)
Benzaldehyde	Allyl bromide	THF/H₂O	90-98
4-Nitrobenzaldehyde	Allyl bromide	DMF	85-95
Cinnamaldehyde	Allyl bromide	H₂O	80-90
Cyclohexanecarboxaldehyde	Allyl bromide	THF/H₂O	88-95
Benzaldehyde	Crotyl bromide	THF/H₂O	85-92 (as a mixture of diastereomers)
Glucopyranose derivative	Allyl bromide	H₂O	>90

Note: Yields are representative and can vary based on specific reaction conditions and the purity of reagents.

The reaction tolerates a variety of functional groups on both the aldehyde and the allyl halide.[11] However, highly sterically hindered aldehydes may react more slowly or require elevated temperatures. The regioselectivity of the reaction with substituted allyl halides (e.g., crotyl bromide) can be influenced by steric effects and the solvent system used.[3][5] While the reaction is generally high-yielding, the diastereoselectivity can be variable in the absence of a chelating group on the aldehyde.

Troubleshooting and Considerations

• Reaction Rate: If the reaction is sluggish, gentle heating (40-50 °C) or sonication can be employed to accelerate the formation of the organoindium reagent.[7] The addition of additives like LiCl or TMSCl has also been reported to activate the indium.[7]

• Indium Surface Passivation: In some cases, a layer of indium hydroxide can form on the metal surface, hindering the reaction.[5] The addition of a mild acid, such as HCl or acetic acid, can help to mitigate this issue.[5]

• Solvent Choice: While aqueous media are often preferred, other solvents like THF, DMF, and ionic liquids can also be used and may influence the reaction's rate, yield, and selectivity.[3] The optimal solvent should be determined empirically for a given substrate combination.

Conclusion

The indium-mediated allylation of aldehydes is a robust and reliable method for the synthesis of homoallylic alcohols. Its operational simplicity, high functional group tolerance, and compatibility with environmentally benign solvents make it an attractive alternative to traditional organometallic reactions. This protocol provides a solid foundation for researchers to explore and apply this valuable transformation in their synthetic endeavors, from small-scale discovery to process development.

References

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Application Notes and Protocols: Bromoindium Catalysis in Cross-Coupling Reactions

Abstract

Cross-coupling reactions are a cornerstone of modern synthetic chemistry, pivotal in academic research and the pharmaceutical industry for constructing complex molecular architectures.[1][2] While palladium-catalyzed systems dominate this landscape, there is a growing impetus to develop catalysts that offer milder reaction conditions, greater functional group tolerance, and a more favorable environmental profile.[3] Indium-based catalysts, particularly bromoindium species, have emerged as powerful tools in this context. This guide provides an in-depth exploration of bromoindium in its dual roles: as a potent Lewis acid catalyst (Indium(III) Bromide) and as a precursor to nucleophilic organoindium reagents for transition-metal-catalyzed cross-couplings (Indium(I) Bromide and elemental Indium). We present the mechanistic rationale behind these methodologies, detailed experimental protocols, and practical insights for their application in research and development.

Introduction: The Unique Position of Indium in Catalysis

Indium, a Group 13 metal, offers a unique combination of properties that make it highly appealing for catalysis. Unlike many traditional transition metals, indium-based reagents are characterized by their low toxicity, high selectivity, and remarkable tolerance to aqueous media.[4][5] Indium(III) bromide (InBr₃) is a hygroscopic, stable, and water-tolerant Lewis acid that effectively catalyzes a range of organic transformations, including the formation of carbon-carbon (C-C) and carbon-heteroatom (C-X) bonds.[3][6] Furthermore, low-oxidation state indium, such as Indium(I) bromide (InBr), exhibits ambiphilic character, possessing both vacant p-orbitals (Lewis acidic) and a lone pair of electrons (Lewis basic), which enables unique reactivity pathways.[5][7] This guide will delineate the distinct applications of these bromoindium species in cross-coupling chemistry.

Indium(III) Bromide (InBr₃): The Water-Tolerant Lewis Acid

InBr₃ serves as an efficient and versatile Lewis acid catalyst for a multitude of organic reactions.[3] Its tolerance for protic solvents, particularly water, aligns with the principles of green chemistry and simplifies experimental procedures.[6]

Mechanism of Action

As a Lewis acid, InBr₃ activates electrophiles by coordinating to lone pairs of electrons (e.g., on carbonyl oxygens or halides), thereby lowering the energy barrier for nucleophilic attack. This activation is central to its catalytic role in reactions like Friedel-Crafts acylations, Michael additions, and the synthesis of various heterocyclic compounds.[3][8]

Application: Synthesis of Dithioacetals

A key application of InBr₃ is in the formation of dithioacetals from alkynes and thiols, a transformation that proceeds with high efficiency under mild conditions.[6]

Protocol 1: InBr₃-Catalyzed Synthesis of Dithioacetals from Alkynes and Thiols

This protocol describes a general procedure for the hydrothiolation of alkynes catalyzed by Indium(III) bromide.

Materials:

• Indium(III) Bromide (InBr₃), anhydrous (CAS: 13465-09-3)

• Substituted Alkyne (1.0 mmol)

• Thiol (2.2 mmol)

• Dichloromethane (CH₂Cl₂), anhydrous (5 mL)

• Argon or Nitrogen gas supply

• Standard glassware (round-bottom flask, condenser, magnetic stirrer)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry 25 mL round-bottom flask under an inert atmosphere (Argon), add InBr₃ (0.05 mmol, 5 mol%).

• Add anhydrous dichloromethane (5 mL) and stir to dissolve the catalyst.

• Add the alkyne (1.0 mmol) to the solution, followed by the thiol (2.2 mmol).

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Reactions are typically complete within 2-6 hours.

• Upon completion, quench the reaction by adding 10 mL of saturated NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired dithioacetal.

Causality and Insights:

• Catalyst Loading: 5 mol% of InBr₃ is typically sufficient to achieve high catalytic turnover. Higher loadings are generally not required.

• Solvent: Dichloromethane is a common choice, but other non-coordinating anhydrous solvents can be used. The hygroscopic nature of InBr₃ necessitates the use of dry solvents for optimal reactivity.[6]

• Stoichiometry: A slight excess of the thiol ensures complete conversion of the alkyne.

• Workup: The aqueous bicarbonate wash is crucial for neutralizing the acidic catalyst and facilitating its removal from the organic phase.

Bromoindium in Palladium-Catalyzed Cross-Coupling

A highly significant application of indium in cross-coupling involves its use in conjunction with palladium catalysts. In these reactions, organoindium reagents, often generated in situ from indium metal or indium(I) halides, act as effective transmetalating agents in the catalytic cycle.[9][10]

The Role of Organoindium Reagents

The palladium-catalyzed cross-coupling cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.[11] Organoindium reagents (R-InX₂) readily participate in the transmetalation step, transferring their organic group to the palladium center. A major advantage is their compatibility with a wide array of sensitive functional groups, a feature not always shared by more reactive organometallics like organolithiums or Grignards.[10][12]

Diagram 1: Palladium Catalytic Cycle with Organoindium

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Application Notes and Protocols for Bromoindium-Mediated Organic Reactions

Introduction: The Versatility of Indium in Modern Synthesis

In the landscape of organometallic chemistry, indium has carved a unique niche, particularly for its role in facilitating carbon-carbon bond formations.[1][2] Unlike its more reactive counterparts like magnesium or lithium, indium reagents exhibit remarkable tolerance to water, a feature that has propelled their use in greener, more sustainable chemical processes.[3] This application note provides a detailed guide for researchers on the experimental setup, execution, and mechanistic considerations for reactions involving bromoindium species, primarily focusing on the use of indium(I) bromide (InBr) and the in situ generation of organoindium intermediates from indium metal.

These reactions, often performed in a one-pot fashion similar to a Barbier reaction, are prized for their high degree of chemo-, regio-, and diastereoselectivity, especially in aqueous media.[1][4][5] The protocols outlined herein are designed to be robust and adaptable for professionals in academic research and the pharmaceutical industry, providing the foundational knowledge for leveraging indium's unique reactivity in the synthesis of complex molecules, from homoallylic alcohols to intricate heterocyclic frameworks.[6][7][8]

PART 1: Foundational Knowledge & Pre-Reaction Setup

The Nature of Bromoindium Reagents

Two primary bromoindium sources are central to the reactions discussed:

• Indium(I) Bromide (InBr): A red, crystalline solid, InBr is a versatile reagent capable of oxidative addition into alkyl halides to form alkylindium dihalides (RInBr₂).[9][10] This method offers excellent stoichiometry and can be enhanced with additives like lithium bromide to increase reactivity, even allowing for the use of less reactive alkyl chlorides.[9] InBr is particularly useful for generating well-defined organoindium reagents.[9][10] However, it is unstable in water, where it disproportionates into indium metal and indium(III) bromide.[10][11]

• Indium Metal (In(0)) with an Allylic Bromide: This is the most common approach for Barbier-type reactions.[3][4] Indium metal, typically as a powder or foil, reacts directly with an allylic bromide in situ to form an allylindium species.[2][4] This intermediate is not isolated but immediately reacts with an electrophile (e.g., an aldehyde or ketone) present in the same pot.[4] This method's simplicity and the ability to perform it in water are its key advantages.[12]

Essential Equipment and Reagents

Glassware and Hardware:

• Standard round-bottom flasks or Schlenk tubes.[1]

• Magnetic stir bars and stir plates.

• Condenser for reactions requiring elevated temperatures.

• Septa and needles for inert atmosphere techniques (if required).

• Ultrasonic bath or probe sonicator (for ultrasound-promoted reactions).[13][14]

• Standard glassware for workup and purification (separatory funnels, flasks, chromatography columns).

Core Reagents:

• Indium source: Indium powder (100 mesh is common) or Indium(I) Bromide (InBr).[1][10]

• Solvents: Anhydrous solvents like THF or DMF for non-aqueous reactions.[1][15] For aqueous reactions, deionized or distilled water is sufficient.[5][16]

• Substrates: Allyl bromides, aldehydes, ketones, imines.

• Additives: Lithium chloride or bromide (optional, for InBr reactions).[9] Saturated aqueous ammonium chloride (NH₄Cl) for quenching.[3]

Safety and Handling of Indium Compounds

While indium and its compounds are generally considered to have low toxicity, proper safety protocols are mandatory.[7]

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles or a face shield, and chemical-resistant gloves (e.g., nitrile).[17][18][19]

• Ventilation: Handle solid indium compounds, especially fine powders, in a well-ventilated chemical fume hood to prevent inhalation.[17][18][20]

• InBr and InBr₃ Handling: Indium(I) bromide and Indium(III) bromide are corrosive and can cause severe skin and eye damage.[17] They are also respiratory irritants.[17] Avoid breathing dust. Wash hands and any exposed skin thoroughly after handling. These compounds are hygroscopic and should be stored in a tightly closed container in a dry, cool, well-ventilated place.[20][21]

• Waste Disposal: Due to the economic value of indium, every effort should be made to recover and recycle waste materials.[22][23] If recycling is not possible, dispose of indium-containing waste in accordance with all federal, state, and local environmental regulations.[17][22] Do not dispose of indium waste down the drain.

PART 2: Core Experimental Protocols

Protocol 1: Aqueous Barbier-Type Allylation of an Aldehyde

This protocol describes a general, one-pot procedure for the indium-mediated allylation of an aldehyde in water, a cornerstone reaction in green chemistry.[3]

Step-by-Step Methodology:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add the aldehyde (1.0 mmol), indium powder (1.5 mmol, 1.5 equiv.), and deionized water (10 mL).

• Reagent Addition: Add allyl bromide (1.5 mmol, 1.5 equiv.) to the stirred suspension at room temperature.

• Reaction Monitoring: Stir the reaction vigorously at room temperature. The reaction is often complete within 1-3 hours. Monitor the disappearance of the aldehyde by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by adding 10 mL of 1 M HCl. Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude homoallylic alcohol by flash column chromatography on silica gel.

Causality and Insights:

• Why Water? Indium metal is stable in water and effectively forms the reactive organoindium species, which readily reacts with the carbonyl compound.[12] The use of water avoids the need for flammable organic solvents and often accelerates the reaction.

• Why a One-Pot Process? The Barbier protocol, where all reagents are mixed, is efficient because the unstable organoindium intermediate is generated in situ and consumed immediately, preventing decomposition.[3][4]

Protocol 2: Ultrasound-Assisted Synthesis of Organoindium Reagents from InBr

This protocol details the formation of an alkylindium reagent using InBr, enhanced by sonication, for subsequent use in cross-coupling reactions.[9]

Step-by-Step Methodology:

• Reaction Setup: In a glovebox or under an inert atmosphere (Argon or Nitrogen), add Indium(I) bromide (InBr, 2.0 mmol, 2.0 equiv.) and Lithium bromide (LiBr, 3.0 mmol, 3.0 equiv.) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Solvent and Substrate Addition: Add anhydrous N,N-Dimethylacetamide (DMA, 5 mL) followed by the alkyl bromide (e.g., cyclohexyl bromide, 1.0 mmol, 1.0 equiv.).

• Sonication: Seal the tube and place it in an ultrasonic bath. Sonicate the mixture at 40-50°C.[9] The formation of tertiary alkyl indiums may require sonication at a controlled temperature of 40°C to prevent decomposition.[9]

• Reaction Monitoring: The reaction progress can be monitored by taking aliquots (under inert atmosphere), quenching them with I₂, and analyzing the formation of the corresponding alkyl iodide by GC-MS. The reaction is typically complete in 4-12 hours.[9]

• Use in Subsequent Reactions: The resulting solution of the organoindium reagent (RInBr₂) can be used directly in subsequent reactions, such as palladium-catalyzed cross-couplings, without isolation.[9][15]

Causality and Insights:

• Why InBr/LiBr? The combination of InBr and LiBr creates a more potent reducing system.[9] LiBr helps to break up organoindium aggregates and may facilitate the oxidative insertion of indium into the carbon-halogen bond.[9]

• Why Ultrasound? Sonication provides the activation energy for the reaction through acoustic cavitation.[13][24][25] This creates transient high-temperature and high-pressure zones, which can clean the surface of the indium species and promote electron transfer, accelerating the formation of the organoindium reagent, especially for less reactive or sterically hindered halides.[9][14]

PART 3: Mechanistic Considerations and Data

Reaction Mechanism and Stereocontrol

The indium-mediated allylation proceeds in two main steps:

• Formation of the Organoindium Intermediate: Indium metal undergoes oxidative insertion into the carbon-bromine bond of an allyl halide.[4]

• Nucleophilic Addition: The allylindium species then attacks the electrophilic carbonyl carbon.[4]

A key feature of these reactions is the potential for high diastereoselectivity, which is often governed by chelation control.[2][4] In the allylation of α- or β-hydroxy aldehydes, the indium atom of the intermediate can coordinate with both the carbonyl oxygen and the hydroxyl oxygen. This coordination creates a rigid, six-membered chair-like transition state.[2][4] The allyl group then attacks from the less sterically hindered face, leading to a predictable stereochemical outcome (typically the syn-diol for α-hydroxy aldehydes).[2][4]

Data Presentation: Reaction Conditions

The following table summarizes typical conditions for indium-mediated reactions.

Reaction Type	Indium Source	Substrates	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Ref.
Aldehyde Allylation	In powder	Aldehyde, Allyl Bromide	H₂O	25	1-3	85-95%	[5]
Ketone Allylation	In powder	Ketone, Allyl Bromide	H₂O / THF	25-60	4-12	70-90%	[4]
Imine Alkylation	In/CuI/InCl₃	Aldehyde, Amine, Alkyl Iodide	H₂O	25	12-24	60-85%	[16]
Organoindium Synthesis	InBr / LiBr	Alkyl Bromide	DMA	40-60	4-12	63-97%	[9]
Pd-Catalyzed Allylation	In powder	Aryl Iodide, Allene, Aldehyde	DMF	80	18	50-80%	[1]

Visualizations

Experimental Workflow Diagram:

Caption: General workflow for an aqueous indium-mediated Barbier-type allylation.

Chelation Control Mechanism:

Caption: Simplified mechanism showing chelation control in indium-mediated allylation.

Conclusion

Reactions mediated by bromoindium reagents represent a powerful and versatile tool in the synthetic chemist's arsenal. Their operational simplicity, functional group tolerance, and amenability to aqueous conditions make them highly attractive for both academic and industrial applications. By understanding the fundamental principles of reagent preparation, safety protocols, and the mechanistic nuances of chelation control, researchers can effectively harness the unique reactivity of indium to streamline the synthesis of valuable chemical entities. The protocols provided herein serve as a robust starting point for the exploration and application of this fascinating area of organometallic chemistry.

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Application Note: Bromoindium Precursors for the Controlled Synthesis of Semiconductor Quantum Dots

Introduction: The Precursor Challenge in III-V Quantum Dot Synthesis

Semiconductor quantum dots (QDs), particularly those from the III-V family like indium phosphide (InP) and indium arsenide (InAs), are at the forefront of materials science. Their tunable photoluminescence, high quantum yields, and reduced toxicity compared to cadmium-based counterparts make them highly desirable for applications ranging from next-generation displays and solid-state lighting to biomedical imaging.[1][2] The 2023 Nobel Prize in Chemistry, awarded for the discovery and synthesis of quantum dots, underscored the global impact of these nanomaterials.[3]

However, the synthesis of high-quality, monodisperse III-V QDs presents significant challenges. Unlike the more established II-VI materials (e.g., CdSe), the bonding in III-V semiconductors is more covalent, necessitating harsher synthesis conditions.[1][4] The primary obstacle often lies in the chemistry of the precursors. The high reactivity of many traditional Group V precursors can lead to excessively rapid precursor conversion, preventing the clean separation of the nucleation and growth phases, which is critical for achieving uniform particle sizes.[5][6]

This application note details the strategic use of indium halides, with a specific focus on bromoindium (Indium Bromide, InBr₃) , as a versatile and highly effective class of precursors for overcoming these synthetic hurdles. By carefully selecting the indium halide, researchers can precisely modulate precursor reactivity, enabling fine control over the nucleation and growth kinetics to tune the final QD size and optical properties.[7]

The Mechanistic Role of Indium Halides: Tuning Reactivity for Size Control

The advent of syntheses utilizing indium halides in combination with aminophosphines or silylphosphines has been a significant breakthrough, particularly for InP QDs.[7][8] This approach circumvents some of the kinetic traps and persistent clusters observed with conventional indium carboxylate chemistry.[7][9] The core principle lies in the dehalosilylation reaction between the indium halide and a silylated Group V precursor, such as tris(trimethylsilyl)phosphine (P(SiMe₃)₃).

The reaction proceeds through the formation of an adduct complex, followed by the elimination of a trimethylsilyl halide (e.g., Me₃SiBr), which is the rate-limiting step.[4] The identity of the halide on the indium precursor directly governs the energetics of this step and, consequently, the overall reaction rate.

Causality of Halide Choice: The bond strength of the indium-halide bond and the leaving group ability of the halide ion are critical. The reactivity trend for the indium halides is generally:

InI₃ (most reactive) > InBr₃ > InCl₃ (least reactive)

• Indium Iodide (InI₃): The weaker In-I bond leads to faster precursor conversion. This rapid generation of monomers typically results in faster nucleation and the formation of smaller quantum dots.

• Indium Chloride (InCl₃): As the "worst" leaving group in this series, chloride results in the slowest precursor conversion rate.[7] This allows for a longer growth phase before monomer depletion, facilitating the formation of larger QDs.

• Indium Bromide (InBr₃): Positioned in the middle, InBr₃ offers a balanced reactivity that provides a versatile platform for accessing a wide range of QD sizes, bridging the gap between the rapid kinetics of InI₃ and the slower kinetics of InCl₃.

This principle allows for a predictable, chemistry-based approach to size control, as illustrated in the diagram below.

Caption: Relationship between indium halide precursor reactivity and resulting quantum dot size.

Experimental Protocol: Synthesis of InP Quantum Dots via Hot-Injection Using Indium Bromide

This protocol describes a general method for synthesizing InP core quantum dots using a hot-injection technique. This method is adaptable for different target sizes by modifying parameters such as temperature and precursor concentrations.

Protocol Validation: A successful synthesis is indicated by a color change in the reaction flask upon injection of the phosphorus precursor. The quality of the resulting QDs should be verified by UV-Vis and photoluminescence spectroscopy. A sharp, well-defined first excitonic peak in the absorbance spectrum and a narrow emission peak indicate a relatively monodisperse sample.[6]

Materials and Reagents

Reagent	Formula	Purity	Supplier	Notes
Indium(III) Bromide	InBr₃	99.99% (anhydrous)	e.g., Sigma-Aldrich	Must be handled in an inert atmosphere (glovebox).
Tris(diethylamino)phosphine	P(NEt₂)₃	97%	e.g., Sigma-Aldrich	Highly reactive and air-sensitive.
Oleylamine	C₁₈H₃₇N	80-90% (technical)	e.g., Sigma-Aldrich	Used as a solvent and coordinating ligand.
1-Octadecene (ODE)	C₁₈H₃₆	90% (technical)	e.g., Sigma-Aldrich	High-boiling point solvent.
Toluene	C₇H₈	Anhydrous	e.g., Sigma-Aldrich	For purification.
Ethanol	C₂H₅OH	Anhydrous	e.g., Sigma-Aldrich	For purification (as an anti-solvent).

Synthesis Workflow

Caption: General workflow for the hot-injection synthesis of InP quantum dots.

Step-by-Step Procedure

A. Indium Precursor Preparation (Schlenk Line/Glovebox)

• In a 50 mL three-neck round-bottom flask equipped with a condenser, a thermocouple adapter, and a rubber septum, combine Indium(III) Bromide (InBr₃, ~0.1 mmol) and Oleylamine (10 mL) .

• Attach the flask to a Schlenk line. Stir the mixture using a magnetic stir bar.

• Heat the flask to 120 °C while under vacuum (<1 Torr) for 60 minutes. This critical step removes water and oxygen, which can otherwise quench luminescence and interfere with the reaction.

• Switch the atmosphere to inert gas (N₂ or Ar) and increase the temperature to the desired injection temperature (e.g., 220 °C). Allow the temperature to stabilize. The solution should become clear and pale yellow.

B. Phosphorus Precursor Preparation (Glovebox) 5. Inside a glovebox, prepare the injection solution by dissolving Tris(diethylamino)phosphine (P(NEt₂)₃, ~0.1 mmol) in Oleylamine (2 mL) in a vial. 6. Draw this solution into a 3 mL syringe fitted with a long needle.

C. Hot Injection and Growth 7. Rapidly and smoothly inject the phosphorus precursor solution from the syringe into the hot indium precursor solution in the three-neck flask. A rapid color change (e.g., to deep red or brown) should be observed, indicating the nucleation of InP nanocrystals. 8. Maintain the reaction at the injection temperature for the desired growth period (typically 5 to 60 minutes). The final size of the QDs is dependent on this growth time and temperature. Small aliquots can be taken periodically via syringe to monitor the growth using UV-Vis spectroscopy.

D. Reaction Quenching and QD Purification 9. To stop the growth, rapidly cool the reaction flask by removing the heating mantle and using a cool water bath. 10. Transfer the crude QD solution to a centrifuge tube. 11. Add anhydrous ethanol (typically a 2:1 volume ratio of ethanol to crude solution) to precipitate the quantum dots. 12. Centrifuge the mixture (e.g., at 4000 rpm for 5 minutes). Discard the supernatant. 13. Redisperse the QD pellet in a minimal amount of anhydrous toluene . 14. Repeat the precipitation and redispersion steps (steps 11-13) two more times to ensure the removal of unreacted precursors and excess ligands. 15. After the final wash, disperse the purified InP QDs in the desired nonpolar solvent (e.g., toluene or hexane) for storage and characterization.

Data Summary and Characterization

The choice of indium halide precursor has a direct and predictable impact on the resulting quantum dot properties. The following table summarizes expected trends based on literature findings.

Indium Precursor	Relative Reactivity	Typical Growth Temp.	Expected Relative Size	Resulting Emission
InCl₃	Low	220 - 280 °C	Largest	Red / NIR
InBr₃	Medium	200 - 260 °C	Medium	Green / Yellow / Orange
InI₃	High	180 - 240 °C	Smallest	Blue / Green

Note: This table provides general trends. The final properties are also highly dependent on other factors like precursor concentration, ligand choice, and growth time.[7]

Key Characterization Techniques:

• UV-Visible Absorbance Spectroscopy: Used to determine the energy of the first excitonic transition, which correlates directly with the size of the quantum dots. A sharper peak indicates a narrower size distribution.

• Photoluminescence (PL) Spectroscopy: Measures the emission spectrum of the QDs, revealing their emission color and quantum yield. The full width at half-maximum (FWHM) of the emission peak is another indicator of size monodispersity.

• Transmission Electron Microscopy (TEM): Provides direct visualization of the QDs, allowing for the determination of their size, shape, and crystallinity.

Conclusion

The use of bromoindium, as part of the broader indium halide family, represents a powerful strategy in the rational design and synthesis of high-quality III-V semiconductor quantum dots. By understanding the causal relationship between the indium-halide bond and precursor conversion kinetics, researchers can move beyond trial-and-error approaches. Indium bromide, in particular, offers a versatile midpoint of reactivity, enabling access to a wide range of emission colors and sizes. The protocols and principles outlined in this note provide a robust framework for scientists in materials chemistry and drug development to produce tailored InP and other III-V quantum dots for advanced applications.

References

• Larson, H., & Cossairt, B. M. (2023). Indium – Polycarboxylic Acid Ligand Interactions Modify InP Quantum Dot Nucleation and Growth. Chemistry of Materials, 35(15), 5869–5876. Available at: [Link]

• ResearchGate. (2023). Indium – Polycarboxylic Acid Ligand Interactions Modify InP Quantum Dot Nucleation and Growth. Available at: [Link]

• Bawendi Group. Synthesis. MIT Department of Chemistry. Available at: [Link]

• Allen, P. M., & Bawendi, M. G. (2010). Mechanistic insights into the formation of InP quantum dots. Angewandte Chemie International Edition, 49(4), 760-762. Available at: [Link]

• OSTI.GOV. (2023). Indium–Poly(carboxylic acid) Ligand Interactions Modify InP Quantum Dot Nucleation and Growth. Available at: [Link]

• Gac, J., et al. (2022). Indium(II) Chloride as a Precursor in the Synthesis of Ternary (Ag–In–S) and Quaternary (Ag–In–Zn–S) Nanocrystals. Chemistry of Materials, 34(1), 4441–4453. Available at: [Link]

• Gac, J., et al. (2022). Indium(II) Chloride as a Precursor in the Synthesis of Ternary (Ag–In–S) and Quaternary (Ag–In–Zn–S) Nanocrystals. ACS Publications. Available at: [Link]

• de Mello Donega, C. (2011). Chemistry of InP Nanocrystal Syntheses. Chemistry of Materials, 23(1), 26–45. Available at: [Link]

• ResearchGate. (2023). Investigation of Indium Phosphide Quantum Dot Nucleation and Growth Utilizing Triarylsilylphosphine Precursors. Available at: [Link]

• JoVE. (2022). Synthesis of Cd-free InP/ZnS Quantum Dots Suitable for Biomedical Applications. YouTube. Available at: [Link]

• ResearchGate. (2023). Synthesis, Surface Chemistry, and Fluorescent Properties of InP Quantum Dots. Available at: [Link]

• National Institutes of Health. (2023). Sustainable Synthesis of InP Quantum Dots via Rieke-Indium Reduction: Size Control and Ensemble Optical Properties. Available at: [Link]

• Sargent Group. (2022). Resurfacing of InAs Colloidal Quantum Dots Equalizes Photodetector Performance across Synthetic Routes. Available at: [Link]

• Harris, D. K., & Bawendi, M. G. (2012). Improved Precursor Chemistry for the Synthesis of III-V Quantum Dots. Journal of the American Chemical Society, 134(50), 20211–20213. Available at: [Link]

• ResearchGate. (2022). Indium(II) Chloride as a Precursor in the Synthesis of Ternary (Ag–In–S) and Quaternary (Ag–In–Zn–S) Nanocrystals. Available at: [Link]

• ResearchGate. (2020). Scalable Synthesis of InAs Quantum Dots Mediated through Indium Redox Chemistry. Available at: [Link]

• Ginterseder, M., et al. (2020). Scalable Synthesis of InAs Quantum Dots Mediated through Indium Redox Chemistry. Journal of the American Chemical Society, 142(9), 4088–4092. Available at: [Link]

• Lauth, J., et al. (2022). Surface Chemistry Dictates the Enhancement of Luminescence and Stability of InP QDs upon c-ALD ZnO Hybrid Shell Growth. JACS Au, 2(4), 936–946. Available at: [Link]

• ResearchGate. (2022). a) Stabilization of InAs CQDs. Scheme of InBr3 ligand exchange and InAs.... Available at: [Link]

• Royal Society of Chemistry. (2022). Indium-based quantum dots trapped in solid-state matrices: a one-pot synthesis, thermoresponsive properties, and enhanced micropollutant removal. Available at: [Link]

• OSTI.GOV. (2022). Investigation of the Solution Chemistry of Hybrid Organic-Inorganic Indium Halides for New Materials Discovery. Available at: [Link]

• Harris, D. K., & Bawendi, M. G. (2012). Improved Precursor Chemistry for the Synthesis of III–V Quantum Dots. MIT Open Access Articles. Available at: [Link]

• ChemRxiv. (2023). Synthesis and Single Crystal X-ray Diffraction Structure of an Indium Arsenide Nanocluster. Available at: [Link]

• Resch-Genger, U., & Spuesens, T. (2024). The 2023 Nobel Prize in Chemistry: Quantum dots. Analytical and Bioanalytical Chemistry, 416(8), 1897–1902. Available at: [Link]

• Liu, H., et al. (2018). Crystalline Semiconductor Boron Quantum Dots. ACS Nano, 12(4), 3897–3905. Available at: [Link]

• ResearchGate. (2023). Synthesis and properties of colloidal indium phosphide quantum dots. Available at: [Link]

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Application Note: Indium(I) Bromide for the Reductive Coupling of Ketones

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pinacol Coupling Reaction and the Potential of Indium(I) Bromide

The formation of carbon-carbon bonds is a cornerstone of organic synthesis, enabling the construction of complex molecular architectures from simpler precursors. Among these transformations, the reductive coupling of ketones to form 1,2-diols, known as the pinacol coupling reaction, holds significant value.[1][2] The resulting vicinal diols are versatile intermediates in the synthesis of natural products, pharmaceuticals, and advanced materials.[3]

Traditionally, pinacol coupling reactions have been mediated by strong reducing agents such as sodium, magnesium, or samarium(II) iodide.[1] However, these reagents often suffer from limitations, including high reactivity, sensitivity to moisture, and the generation of stoichiometric metallic waste. In the quest for milder and more selective reagents, researchers have turned to main-group metals, with indium emerging as a compelling candidate due to its unique reactivity and low toxicity.[3][4]

While indium metal and indium(III) halides have been explored for promoting pinacol coupling, often in aqueous media, the utility of low-valent indium species like indium(I) bromide (InBr) remains a more specialized area.[1][3] This application note provides a detailed guide to the potential use of indium(I) bromide for the reductive coupling of ketones, offering insights into its mechanism, a generalized experimental protocol, and practical considerations for its application in a research setting.

Scientific Foundation: Mechanism of Reductive Coupling

The reductive coupling of ketones mediated by indium(I) bromide is mechanistically analogous to other metal-promoted pinacol couplings and proceeds through a single-electron transfer (SET) pathway. The key steps are as follows:

• Single-Electron Transfer: Two molecules of indium(I) bromide each donate an electron to the carbonyl group of two separate ketone molecules. This process generates two highly reactive ketyl radical anions and two equivalents of indium(II) bromide, which can further disproportionate.

• Radical Dimerization: The two ketyl radical anions then undergo homodimerization, forming a carbon-carbon bond and yielding a pinacolate intermediate, where the two oxygen atoms are coordinated to indium species.

• Protonation: Subsequent workup with an aqueous or alcoholic solution protonates the alkoxide intermediates, liberating the final 1,2-diol product (pinacol).

Visualizing the Mechanism

Caption: Proposed mechanism for the InBr-mediated reductive coupling of ketones.

Experimental Protocol: A Generalized Procedure

While specific protocols for the reductive coupling of simple ketones with indium(I) bromide are not extensively reported, the following generalized procedure is based on related transformations, such as the coupling of α,α-dichloroketones.[5][6][7] Note: This reaction should be carried out under an inert atmosphere (e.g., argon or nitrogen) due to the sensitivity of indium(I) bromide to moisture.[5][8]

Materials:

• Indium(I) bromide (InBr)

• Anhydrous aprotic solvent (e.g., THF, DMF, or acetonitrile)

• Ketone substrate

• Anhydrous HCl in diethyl ether or saturated aqueous NH₄Cl for workup

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• Preparation: In a flame-dried Schlenk flask under a positive pressure of inert gas, add indium(I) bromide (2.2 equivalents).

• Solvent Addition: Add the chosen anhydrous aprotic solvent via syringe. Stir the suspension.

• Substrate Addition: Dissolve the ketone (1.0 equivalent) in the anhydrous solvent and add it dropwise to the stirred suspension of InBr at room temperature.

• Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction time may vary depending on the substrate. Gentle heating may be required for less reactive ketones.

• Workup: Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of NH₄Cl or a dilute solution of HCl in diethyl ether.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or recrystallization to afford the desired pinacol.

Experimental Workflow Visualization

Caption: General workflow for the reductive coupling of ketones using InBr.

Data Presentation: Expected Outcomes and Diastereoselectivity

The yield and diastereoselectivity of the pinacol coupling are highly dependent on the ketone substrate. Aromatic ketones are generally more reactive than aliphatic ketones. The diastereoselectivity (dl/meso ratio) can be influenced by steric and electronic factors of the ketone and the reaction conditions.

Ketone Substrate	Product	Expected Yield Range	Diastereoselectivity (dl:meso)	Reference
Acetophenone	2,3-Diphenyl-2,3-butanediol	Moderate to Good	Variable	[1]
Benzophenone	Tetraphenylethylene glycol	Good to Excellent	N/A	[1]
Cyclohexanone	1,1'-Bicyclohexyl-1,1'-diol	Moderate	Variable	[1]
α,α-Dichloroketones	1,4-Diones	Moderate to Good	N/A	[5],[6]

Note: Yields and selectivities are based on related indium-mediated reactions and may vary for the specific InBr protocol.

Trustworthiness: A Self-Validating System

The reliability of this protocol is grounded in the established principles of single-electron transfer reactions mediated by low-valent metals. Here’s how the protocol is designed to be self-validating:

• Inert Atmosphere is Crucial: Indium(I) bromide is known to be unstable in water, where it can disproportionate into indium metal and indium(III) bromide.[5] The strict adherence to anhydrous and inert conditions is therefore paramount. A failed reaction under these conditions would likely point to substrate reactivity issues rather than reagent decomposition.

• Stoichiometry as a Guide: The use of slightly more than two equivalents of InBr per ketone is based on the stoichiometry of the single-electron transfer mechanism. Significant deviation from this may lead to incomplete conversion or side reactions.

• Monitoring is Key: Regular monitoring of the reaction by TLC or GC-MS will provide real-time feedback on the consumption of the starting material and the formation of the product. The appearance of a new, more polar spot on TLC (the diol) is a positive indicator.

• Potential Side Reactions: The primary side reaction is the reduction of the ketone to the corresponding secondary alcohol. The formation of this side product can be minimized by ensuring strictly anhydrous conditions.

Expertise & Experience: Field-Proven Insights

As a Senior Application Scientist, I offer the following practical advice for researchers undertaking this reaction:

• Solvent Choice: While THF is a common choice for many organometallic reactions, DMF can enhance the solubility of indium salts and may accelerate the reaction. However, DMF is more difficult to remove during workup. For sensitive substrates, a less coordinating solvent like acetonitrile could be considered.

• Preparation and Handling of InBr: Indium(I) bromide is a red crystalline solid.[5] It can be prepared by heating indium metal with indium(III) bromide.[5] It is commercially available but should be handled in a glovebox or under a steady stream of inert gas to prevent decomposition.

• Temperature Control: For most aromatic ketones, the reaction should proceed at room temperature. For less reactive aliphatic ketones, gentle heating (40-60 °C) may be necessary. However, excessive heat can lead to side reactions.

• Diastereoselectivity: The stereochemical outcome of the pinacol coupling can be difficult to predict. The formation of a five-membered cyclic intermediate with the metal can influence the stereochemistry. For substrates with chiral centers, the diastereoselectivity should be carefully determined by spectroscopic methods.

Conclusion

Indium(I) bromide presents a promising, albeit less explored, reagent for the reductive coupling of ketones. Its potential for milder reaction conditions compared to traditional reductants makes it an attractive option for synthetic chemists. The protocol and insights provided in this application note offer a solid foundation for researchers to explore the utility of this reagent in their own synthetic endeavors. Careful attention to anhydrous and inert reaction conditions is the key to success.

References

• Moriya, T., Yoneda, S., Kawana, K., Ikeda, R., Konakahara, T., & Sakai, N. (2012). Indium-Catalyzed Reductive Bromination of Carboxylic Acids Leading to Alkyl Bromides. Organic Letters, 14(18), 4842–4845. [Link]

• Wang, L., Yi, W-B., & Cai, C. (2012). Diastereoselective Synthesis of Cyclopentanediols by InCl3/Al Mediated Intramolecular Pinacol Coupling Reaction in Aqueous Media. Molecules, 17(12), 14094-14104. [Link]

• Wikipedia. (n.d.). Indium(I) bromide. Retrieved from [Link]

• Lim, H. J., Keum, G., Kang, S. B., Chung, B. Y., & Kim, Y. (1998). Indium mediated pinacol coupling reaction of aromatic aldehydes in aqueous media. Tetrahedron Letters, 39(48), 8883-8886. [Link]

• Han, D., & Xing, X. (2024). Indium-Mediated Reductive Coupling Reactions. ChemCatChem. [Link]

• Yang, Y.-S., Shen, Z.-L., & Loh, T.-P. (2009). Zn/InCl3-Mediated Pinacol Cross-Coupling Reactions of Aldehydes with α,β-Unsaturated Ketones in Aqueous Media. Organic Letters, 11(10), 2213–2215. [Link]

• Wang, L., Yi, W. B., & Cai, C. (2012). Diastereoselective Synthesis of Cyclopentanediols by InCl3/Al Mediated Intramolecular Pinacol Coupling Reaction in Aqueous Media. Molecules, 17(12), 14094–14104. [Link]

• Gladkov, A. A., Levin, V. V., Cheboksarov, D. Y., & Dilman, A. D. (2025). Unlocking the reactivity of the C–In bond: alkyl indium reagents as a source of radicals under photocatalytic conditions. Chemical Science, 16(10), 5623-5631. [Link]

• Augé, J., & Lubin-Germain, N. (2000). Indium-mediated allylation of aldehyde and ketones with allyl bromide at room temperature. Tetrahedron Letters, 41(4), 677-680. [Link]

• Grokipedia. (2026). Indium(III) bromide. Retrieved from [Link]

• Gualandi, A., et al. (2022). Stereoselective electrochemical intramolecular imino-pinacol reaction: a straightforward entry to enantiopure piperazines. Beilstein Journal of Organic Chemistry, 18, 134-142. [Link]

• Peppe, C., & Pavão das Chagas, R. (2004). Indium(I) Bromide-Mediated Reductive Coupling of α,α-Dichloroketones to 1-Aryl-butane-1,4-diones. ChemInform, 35(43). [Link]

• Wikipedia. (n.d.). Pinacol coupling reaction. Retrieved from [Link]

• Nair, V., & Ros, S. (2006). Indium-mediated allylation of aldehydes, ketones and sulfonimines with 2-(alkoxy)allyl bromides. Arkivoc, 2007(5), 23-33. [Link]

• Kim, T., & Lee, S. (2021). A convenient pinacol coupling of diaryl ketones with B2pin2via pyridine catalysis. Organic & Biomolecular Chemistry, 19(25), 5585-5589. [Link]

• ResearchGate. (n.d.). Some representative reactions of the indium(I) halides. Retrieved from [Link]

• Malik, P., & Sud, D. (2012). Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-Organometallics as Reaction Partners. Catalysts, 2(2), 258-301. [Link]

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Synthesis of Alkyl Indium Halides via Oxidative Addition: A Detailed Guide for Researchers

Introduction

Organoindium compounds, particularly alkyl indium halides, have emerged as versatile reagents in organic synthesis and serve as crucial precursors in the fabrication of semiconductor materials. Their moderate reactivity, high functional group tolerance, and unique chemo- and stereoselectivity offer distinct advantages over more reactive organometallic counterparts like organolithium or Grignard reagents. One of the most direct and atom-economical methods for the preparation of alkyl indium halides is through the oxidative addition of an alkyl halide to a low-valent indium species. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of alkyl indium halides via oxidative addition, detailing the underlying mechanisms, offering step-by-step experimental protocols, and discussing critical parameters for successful synthesis.

The Mechanism of Oxidative Addition in Indium Chemistry

Oxidative addition is a fundamental reaction in organometallic chemistry where a metal center's oxidation state and coordination number increase. In the context of synthesizing alkyl indium halides, the indium metal, typically in its zero-valent state (In(0)), reacts with an alkyl halide (R-X). The indium atom inserts itself into the carbon-halogen bond, leading to the formation of an organoindium(III) species. This process can be broadly understood to proceed through a few potential pathways, including concerted, SN2-type, or radical mechanisms, depending on the specific reactants and conditions.

The direct reaction of indium metal with an alkyl halide often yields a mixture of alkylindium dihalides (RInX₂) and dialkylindium halides (R₂InX), which can exist in equilibrium. The reactivity of the alkyl halide is a significant factor, with the trend generally following I > Br > Cl.

Diagram: Generalized Mechanism of Oxidative Addition to Indium Metal

Caption: Oxidative addition of an alkyl halide to indium metal.

Factors Influencing the Synthesis

Several factors can influence the outcome of the synthesis of alkyl indium halides via oxidative addition:

• Nature of the Indium Source: The physical form of the indium metal (e.g., powder, foil, shot) and its activation are critical. Indium powder offers a larger surface area, facilitating the reaction.

• Choice of Alkyl Halide: As mentioned, the reactivity follows the order I > Br > Cl. For less reactive alkyl chlorides, additives like lithium iodide (LiI) can be employed to facilitate an in-situ Finkelstein-type reaction, generating the more reactive alkyl iodide.[1]

• Solvent: The choice of solvent is crucial for the reaction's success. Ethereal solvents like tetrahydrofuran (THF) and diethyl ether are commonly used as they are relatively inert and can solvate the resulting organoindium species.

• Temperature: The reaction temperature can influence the rate of reaction and the product distribution. While some reactions proceed at room temperature, others may require heating to initiate or drive the reaction to completion.

• Additives and Catalysts: The addition of catalytic amounts of iodine (I₂) has been shown to facilitate the direct insertion of indium into alkyl iodides and bromides.[2] Mechanistic studies suggest that iodine reacts with indium to form indium monoiodide (InI), which is a key intermediate in the oxidative addition process.[2]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the preparation of representative alkyl indium halides.

Protocol 1: Iodine-Catalyzed Synthesis of Alkyl Indium Reagents from Alkyl Iodides

This protocol is adapted from a procedure developed for the synthesis of alkyl indium reagents for use in cross-coupling reactions.[2]

Materials:

• Indium powder

• Alkyl iodide (e.g., 1-iodooctane)

• Iodine (I₂)

• Anhydrous tetrahydrofuran (THF)

• Standard Schlenk line and glassware

• Magnetic stirrer and heating plate

Procedure:

• Preparation of the Reaction Vessel: Under an inert atmosphere (argon or nitrogen), add indium powder (1.5 mmol) and a magnetic stir bar to a dry Schlenk flask.

• Addition of Reagents: To the flask, add anhydrous THF (2.0 mL), the alkyl iodide (1.0 mmol), and a catalytic amount of iodine (0.1 mmol).

• Reaction: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by the consumption of the indium powder.

• Work-up and Use: The resulting solution of the alkyl indium reagent is typically used directly in subsequent reactions without isolation. The concentration of the reagent can be determined by titrimetric methods or by NMR spectroscopy with an internal standard.

Protocol 2: Lithium Iodide-Mediated Synthesis of Alkyl Indium Reagents from Alkyl Chlorides

This protocol is based on a method for the preparation of alkyl indium reagents from less reactive alkyl chlorides.[1]

Materials:

• Indium powder

• Alkyl chloride (e.g., 1-chlorooctane)

• Lithium iodide (LiI)

• Anhydrous N,N-dimethylformamide (DMF)

• Standard Schlenk line and glassware

• Magnetic stirrer and heating plate

Procedure:

• Preparation of the Reaction Vessel: To a dry Schlenk flask under an inert atmosphere, add indium powder (1.5 mmol), lithium iodide (1.5 mmol), and a magnetic stir bar.

• Addition of Reagents: Add anhydrous DMF (2.0 mL) and the alkyl chloride (1.0 mmol) to the flask.

• Reaction: Heat the reaction mixture to 80 °C and stir until the starting materials are consumed (monitor by TLC or GC).

• Work-up and Use: The resulting solution containing the alkyl indium species is typically used in situ for subsequent synthetic transformations.

Characterization of Alkyl Indium Halides

The characterization of alkyl indium halides can be challenging due to their moisture sensitivity and tendency to exist as mixtures. However, several spectroscopic techniques are invaluable for their analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for characterizing the organic portion of the molecule. The chemical shifts of the protons and carbons on the alkyl chain adjacent to the indium atom will be informative.

• Infrared (IR) Spectroscopy: IR spectroscopy can provide information about the carbon-indium and carbon-halogen bonds, although these vibrations often appear in the far-infrared region and may be difficult to observe with standard instrumentation.

• Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight of the organoindium species, often revealing the presence of dimeric or higher-order aggregates.

Table 1: Representative Reaction Conditions for Alkyl Indium Halide Synthesis

Alkyl Halide	Indium Source	Additive/Catalyst	Solvent	Temperature	Product(s)	Reference
Alkyl Iodide	Indium Powder	I₂ (catalytic)	THF	Room Temp.	RInI₂ / R₂InI	[2]
Alkyl Chloride	Indium Powder	LiI	DMF	80 °C	RInCl₂ / R₂InCl	[1]

Diagram: Experimental Workflow for Alkyl Indium Halide Synthesis

Caption: A typical workflow for the synthesis of alkyl indium halides.

Safety Precautions

• Inert Atmosphere: Organoindium compounds are sensitive to air and moisture. All manipulations should be carried out under an inert atmosphere (argon or nitrogen) using standard Schlenk line or glovebox techniques.

• Solvent Purity: Anhydrous solvents are essential for the successful synthesis of alkyl indium halides.

• Reagent Handling: Alkyl halides are often toxic and volatile. They should be handled in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and gloves.

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Conclusion

The synthesis of alkyl indium halides via oxidative addition is a powerful and direct method for accessing these valuable organometallic reagents. By carefully controlling the reaction conditions, including the choice of indium source, alkyl halide, solvent, and any additives, researchers can effectively prepare these compounds for a wide range of applications in organic synthesis and materials science. The protocols and guidelines presented in this application note provide a solid foundation for the successful and safe preparation of alkyl indium halides in the research laboratory.

References

• Chen, B.-Z., Zhi, M.-L., Wang, C.-X., Chu, X.-Q., Shen, Z.-L., & Loh, T.-P. (2018). Synthesis of Alkyl Indium Reagents by Using Unactivated Alkyl Chlorides and Their Applications in Palladium-Catalyzed Cross-Coupling Reactions with Aryl Halides. Organic Letters, 20(7), 1902–1905. [Link]

• Zhi, M.-L., Chen, B.-Z., Deng, W., Chu, X.-Q., Loh, T.-P., & Shen, Z.-L. (2019). Preparation of Alkyl Indium Reagents by Iodine-Catalyzed Direct Indium Insertion and Their Applications in Cross-Coupling Reactions. The Journal of Organic Chemistry, 84(5), 3017–3023. [Link]

• Wikipedia contributors. (2023). Organoindium chemistry. In Wikipedia, The Free Encyclopedia. [Link]

• Chemistry LibreTexts. (2022). Oxidative Addition of Polar Reagents. [Link]

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• 2. Preparation of Alkyl Indium Reagents by Iodine-Catalyzed Direct Indium Insertion and Their Applications in Cross-Coupling Reactions [organic-chemistry.org]

Application Notes and Protocols: Group 13 Exchange Reactions Involving Indium for Radiopharmaceutical Development

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Significance of Indium-111 in Nuclear Medicine and Targeted Radiopharmaceuticals

Indium-111 (¹¹¹In), a gamma-emitting radionuclide, holds a significant position in the landscape of nuclear medicine. Its favorable physical characteristics, including a half-life of 2.8 days and principal gamma photon emissions at 171 and 245 keV, make it exceptionally well-suited for single-photon emission computed tomography (SPECT) imaging.[1] These properties allow for imaging over several days, accommodating the biological clearance times of targeting molecules like monoclonal antibodies and peptides.[2] The application of ¹¹¹In in radiopharmaceuticals is pivotal for diagnostic imaging in oncology, as well as for tracking inflammatory and infectious processes.[3][4]

The core of ¹¹¹In radiopharmaceutical development lies in the stable incorporation of the ¹¹¹In³⁺ radiometal into a targeting biomolecule. This is achieved through a Group 13 exchange reaction, more commonly referred to as a chelation reaction in this context. In this process, the indium cation is transferred from a simple salt, such as ¹¹¹InCl₃, to a bifunctional chelator (BFC) that is covalently attached to a biomolecule of interest.[5] The resulting radiolabeled conjugate combines the targeting specificity of the biomolecule with the imaging capabilities of the radionuclide.

This guide provides a comprehensive overview of the principles, protocols, and critical considerations for performing indium-111 exchange reactions. It is designed to equip researchers and drug development professionals with the necessary knowledge to design, execute, and validate the preparation of ¹¹¹In-labeled radiopharmaceuticals with high efficiency, stability, and purity.

I. Fundamental Principles of Indium-111 Exchange Reactions (Chelation)

The successful radiolabeling of a biomolecule with ¹¹¹In hinges on the principles of coordination chemistry. The trivalent indium ion (In³⁺) is an electron acceptor (Lewis acid) and readily forms coordination complexes with ligands that can donate electrons (Lewis bases). Bifunctional chelators are organic molecules designed with two key functionalities: a chelating moiety that strongly binds the radiometal and a reactive functional group for covalent attachment to a biomolecule.

The "exchange" reaction is essentially the formation of a highly stable coordination complex between In³⁺ and the chelator. The thermodynamic and kinetic stability of this complex is paramount to prevent the release of the radiometal in vivo, which could lead to non-specific accumulation in tissues like the liver and bone marrow, resulting in poor image quality and unnecessary radiation dose to the patient.[6]

The Central Role of Bifunctional Chelators

The choice of the bifunctional chelator is a critical determinant of the final radiopharmaceutical's properties. Different chelators exhibit varying coordination kinetics, thermodynamic stabilities, and influence on the overall biodistribution of the conjugate.[7][8] The two most prominent classes of chelators for indium-111 are the acyclic diethylenetriaminepentaacetic acid (DTPA) and the macrocyclic 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA).

• DTPA (Acyclic Chelator): DTPA and its derivatives, such as CHX-A''-DTPA, offer the advantage of rapid chelation kinetics, often allowing for radiolabeling at room temperature.[9] However, their complexes with indium-111 can be less kinetically stable in vivo compared to macrocyclic chelators, potentially leading to some transchelation of the radiometal to endogenous proteins.[5]

• DOTA (Macrocyclic Chelator): DOTA forms thermodynamically and kinetically highly stable complexes with indium-111.[5] This enhanced stability is attributed to the pre-organized structure of the macrocycle, which securely "cages" the metal ion. However, the incorporation of indium-111 into the rigid DOTA cage is kinetically slower and typically requires heating.[9][10][11]

The selection between DOTA and DTPA often involves a trade-off between labeling conditions and the required in vivo stability for a particular application. For instance, the rapid labeling of DTPA conjugates is advantageous for thermosensitive biomolecules. In contrast, the high stability of DOTA complexes is often preferred for therapeutic applications or when long imaging times are required.[9]

Diagram of the Chelation Process

Caption: Workflow for the preparation of an Indium-111 radiopharmaceutical.

II. Experimental Protocols

The following sections provide detailed, step-by-step protocols for the conjugation of bifunctional chelators to biomolecules and the subsequent radiolabeling with indium-111.

Protocol 1: Conjugation of a DOTA-NHS Ester to a Monoclonal Antibody

This protocol describes the conjugation of a commercially available DOTA-NHS ester to a monoclonal antibody. The NHS ester reacts with primary amines (e.g., lysine residues) on the antibody to form a stable amide bond.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4)

• DOTA-NHS ester

• Anhydrous dimethyl sulfoxide (DMSO)

• Sodium bicarbonate buffer (0.1 M, pH 8.5)

• PD-10 desalting columns

• Sterile, metal-free reaction vials and consumables

Procedure:

• Antibody Preparation: If necessary, exchange the antibody into the sodium bicarbonate buffer (0.1 M, pH 8.5) using a desalting column or buffer exchange device. Adjust the antibody concentration to 5-10 mg/mL.

• DOTA-NHS Ester Solution Preparation: Immediately before use, dissolve the DOTA-NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction: Add a 10- to 20-fold molar excess of the DOTA-NHS ester solution to the antibody solution. Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

• Purification: Remove the unreacted DOTA-NHS ester and byproducts by passing the reaction mixture through a PD-10 desalting column pre-equilibrated with a suitable buffer for storage or immediate radiolabeling (e.g., 0.2 M ammonium acetate, pH 5.5).[12]

• Characterization: Determine the number of DOTA molecules conjugated per antibody molecule using methods such as MALDI-TOF mass spectrometry or by a spectrophotometric assay following complexation with a known amount of a non-radioactive metal ion.

• Storage: The DOTA-conjugated antibody can be stored at -20°C or -80°C for future use.

Protocol 2: Radiolabeling of a DOTA-Conjugated Peptide with Indium-111

This protocol outlines the radiolabeling of a DOTA-conjugated peptide with ¹¹¹InCl₃.

Materials:

• DOTA-conjugated peptide

• ¹¹¹InCl₃ in 0.05 M HCl

• Ammonium acetate buffer (0.1 M, pH 5.5)[13]

• Gentisic acid and sodium ascorbate solution (50 mM each, as radioprotectants)[14]

• DTPA solution (4 mM)

• Reversed-phase HPLC (RP-HPLC) system for purification and analysis

• Instant thin-layer chromatography (ITLC) system for radiochemical purity assessment

Procedure:

• Reaction Setup: In a sterile, metal-free microcentrifuge tube, combine the following:

  • 25 µg of DOTA-conjugated peptide[13]

  • 80 µL of 0.1 M ammonium acetate buffer (pH 5.5)[13]

  • 10 µL of the gentisic acid/sodium ascorbate solution[14]

• Addition of Indium-111: Add approximately 80-185 MBq of ¹¹¹InCl₃ to the reaction mixture.[13][14]

• Incubation: Seal the reaction vial and incubate at 80-100°C for 15-30 minutes.[15] The optimal temperature and time should be determined for each specific peptide.

• Quenching: After incubation, cool the reaction mixture to room temperature. Add 5 µL of 4 mM DTPA solution to chelate any unreacted ¹¹¹In³⁺.[14]

• Purification: Purify the radiolabeled peptide using RP-HPLC to separate the desired product from unreacted ¹¹¹In-DTPA and other impurities.[13]

• Quality Control: Determine the radiochemical purity of the final product using analytical RP-HPLC and/or ITLC. The radiochemical purity should typically be ≥95%.

Protocol 3: Radiolabeling of a DTPA-Conjugated Antibody with Indium-111

This protocol details the radiolabeling of a DTPA-conjugated antibody with ¹¹¹InCl₃.

Materials:

• DTPA-conjugated antibody

• ¹¹¹InCl₃ in 0.05 M HCl

• Sodium acetate buffer (0.1 M, pH 5.5)[16]

• DTPA solution (20 mM)[16]

• Ultrafiltration device for purification

Procedure:

• Buffering of Indium-111: Add an equal volume of 0.1 M sodium acetate buffer to the ¹¹¹InCl₃ solution to adjust the pH to approximately 5.5.[16]

• Labeling Reaction: Add the buffered ¹¹¹InCl₃ to the DTPA-conjugated antibody. Incubate the reaction mixture for 5-15 minutes at room temperature.[16]

• Quenching: Add 20 mM DTPA solution to the reaction mixture to complex any free ¹¹¹In³⁺.[16]

• Purification: Remove the resulting ¹¹¹In-DTPA complex by ultrafiltration.[16]

• Quality Control: Assess the radiochemical purity using methods such as ITLC or size-exclusion HPLC. The radiochemical purity should be ≥90%.[17]

III. Quality Control of Indium-111 Labeled Radiopharmaceuticals

Rigorous quality control is mandatory to ensure the safety and efficacy of radiopharmaceuticals prior to administration.[17]

Table 1: Quality Control Specifications for ¹¹¹In-Labeled Radiopharmaceuticals

Parameter	Specification	Method
Radiochemical Purity	≥ 90-95%	Instant Thin-Layer Chromatography (ITLC), High-Performance Liquid Chromatography (HPLC)
pH	5.5 - 7.5	pH meter
Radionuclidic Purity	¹¹¹In: ≥ 99.85%	Gamma Spectroscopy
Sterility	No microbial growth	USP <71> Sterility Tests
Bacterial Endotoxins	Dependent on dose volume	Limulus Amebocyte Lysate (LAL) test
Immunoreactivity	≥ 60% (for antibodies)	Cell-binding assay (e.g., Lindmo assay)

IV. Causality Behind Experimental Choices and Troubleshooting

Factors Influencing Labeling Efficiency and Stability:

• pH: The pH of the reaction mixture is critical. A slightly acidic pH (typically 4.5-5.5) is optimal for the chelation of indium-111, as it prevents the formation of indium hydroxide species at higher pH values, which would be unavailable for chelation.[15]

• Temperature and Incubation Time: As previously mentioned, DOTA chelation requires higher temperatures (80-100°C) and longer incubation times (15-30 minutes) to overcome the kinetic barrier of metal incorporation into the macrocyclic ring.[15] In contrast, DTPA labeling is rapid at room temperature.[9]

• Molar Ratio of Chelator to Biomolecule: A sufficient number of chelators per biomolecule is necessary for efficient radiolabeling. However, an excessive number of conjugated chelators can potentially compromise the biological activity of the biomolecule.

• Presence of Competing Metal Ions: Trace metal contaminants in reagents or on glassware can compete with ¹¹¹In³⁺ for the chelator, reducing the radiolabeling yield. The use of metal-free buffers and reagents is essential. The decay product of ¹¹¹In, Cadmium-111 (¹¹¹Cd), can also compete for chelation sites, especially in older batches of the radionuclide.[10]

Troubleshooting Common Issues:

Problem	Potential Cause(s)	Suggested Solution(s)
Low Radiolabeling Yield	Incorrect pH, Presence of competing metal ions, Insufficient incubation time/temperature (for DOTA), Inactive chelator	Verify pH of all solutions, Use metal-free reagents and glassware, Optimize incubation parameters, Use fresh chelator
Low Radiochemical Purity	Formation of radiocolloids, Inefficient purification	Ensure proper pH control, Optimize purification method (e.g., different HPLC gradient, new desalting column)
Loss of Biological Activity	Harsh conjugation or labeling conditions (e.g., high temperature, extreme pH), Excessive number of conjugated chelators	Optimize conjugation and labeling conditions, Reduce the molar excess of the chelator during conjugation

V. Visualization of Key Processes

Diagram of DOTA and DTPA Chelation of Indium-111

Caption: Schematic representation of Indium-111 chelation by DOTA and DTPA.

VI. Conclusion

The exchange reactions involving indium-111 are a cornerstone of modern radiopharmaceutical chemistry, enabling the development of highly specific and effective diagnostic imaging agents. A thorough understanding of the underlying principles of coordination chemistry, careful selection of bifunctional chelators, and meticulous execution of labeling and quality control protocols are essential for the successful preparation of these valuable tools for research and clinical applications. This guide provides a foundational framework for researchers and professionals in the field, emphasizing the importance of a scientifically rigorous and validated approach to the synthesis of indium-111 labeled biomolecules.

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• Optimization of HER3 expression imaging using affibody molecules: Influence of chelator for labeling with indium-111. OUCI. [Link]

• Optimization and batch production of DTPA-labelled antibody kits for routine use in 111In immunoscintigraphy. PubMed. [Link]

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• The preparation of DTPA-coupled antibodies radiolabeled with metallic radionuclides: an improved method. PubMed. [Link]

• Evaluation of an 111In-Radiolabeled Peptide as a Targeting and Imaging Agent for ErbB-2 Receptor–Expressing Breast Carcinomas. AACR Journals. [Link]

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• 111In-Radiolabeling Service. Alfa Cytology - Rdcthera. [Link]

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• Preparation of [In-111]-labeled-DTPA-bombesin conjugates at high specific activity and stability. ScienceDirect. [Link]

• Indium-111 radiolabelling of a brain-penetrant Aβ antibody for SPECT imaging. PMC - NIH. [Link]

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• INDIUM IN 111 OXYQUINOLINE SOLUTION, for radiolabeling Rx ONLY Diagnostic—For intravenous use Single-dose. accessdata.fda.gov. [Link]

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• Indium-111 radiolabelling of a brain-penetrant Aβ antibody for SPECT imaging. SpringerLink. [Link]

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• Equilibrium Thermodynamics of Macropa Complexes with Selected Metal Isotopes of Radiopharmaceutical Interest. ACS Publications. [Link]

• Impact of bifunctional chelators on biological properties of 111In-labeled cyclic peptide RGD dimers. PubMed. [Link]

• (99m)Tc and (111)In-labeling of small biomolecules: bifunctional chelators and related coordination chemistry. PubMed. [Link]

• Indium-111 radiolabelling of a brain-penetrant Aβ antibody for SPECT imaging. PubMed. [Link]

• Synthesis, radiolabeling and quality control of In-111-DOTA-bevacizumab for radioimmunoscintigraphy of VEGF receptors. ResearchGate. [Link]

• Labeling monoclonal antibodies with 90yttrium- and 111indium-DOTA chelates: a simple and efficient method. PubMed. [Link]

• Optimising conditions for radiolabelling of DOTA-peptides with 90Y, 111In and 177Lu at high specific activities. Request PDF - ResearchGate. [Link]

• The Radiopharmaceutical Chemistry of the Radionuclides of Gallium and Indium. Request PDF - ResearchGate. [Link]

• In Vivo Evaluation of Indium-111–Labeled 800CW as a Necrosis-Avid Contrast Agent. NIH. [Link]

• Indium-111 – Knowledge and References. Taylor & Francis. [Link]

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Application Notes &amp; Protocols: Bromoindium in the Synthesis of Organoindium Reagents for Carbon-Carbon Bond Formation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Organoindium reagents have emerged as powerful tools in modern organic synthesis, prized for their unique reactivity, high functional group tolerance, and amenability to aqueous reaction conditions.[1][2][3][4] This guide provides an in-depth exploration of the use of indium and its bromide salts, particularly indium(I) bromide, in the generation of these versatile reagents. We will delve into the mechanistic underpinnings of organoindium formation, present detailed, field-proven protocols for their synthesis and subsequent application in carbon-carbon bond-forming reactions, and discuss the critical aspects of chemo-, regio-, and stereoselectivity that make these reagents invaluable in the synthesis of complex molecules and potential drug candidates.[1][5][6][7][8][9]

Introduction: The Merits of Organoindium Reagents

The quest for synthetic methodologies that are both efficient and environmentally benign has led to a surge of interest in organoindium chemistry.[1][3][4] Unlike their more reactive counterparts, such as Grignard or organolithium reagents, organoindium species exhibit a remarkable tolerance to a wide array of sensitive functional groups, including hydroxyl and carboxylic acid moieties.[5] This unique characteristic often obviates the need for cumbersome protection-deprotection sequences, thereby streamlining synthetic routes.[3][4] Furthermore, many indium-mediated reactions can be conducted in aqueous media, a significant advantage in the context of green chemistry.[1][5][10]

Organometallic compounds are playing an increasingly significant role in drug discovery and delivery.[11] Their unique physicochemical properties allow for the development of novel therapeutic agents and sophisticated drug delivery systems.[11] In this context, the mildness and functional group compatibility of organoindium reagents make them particularly attractive for the late-stage functionalization of complex, biologically active molecules.[4]

The Genesis of Organoindium Reagents: The Role of Bromoindium

Organoindium reagents are typically generated via the oxidative addition of indium metal to an organic halide.[5] This process can be facilitated by various forms of indium, including indium powder, and can be influenced by factors such as the presence of anticaking agents in the indium source.[12] The reaction of an allyl bromide with indium metal, for instance, leads to the formation of allylindium species.[5] These reactions are often performed in a "one-pot" Barbier-type fashion, where the organoindium reagent is generated in situ in the presence of an electrophile.[1][5]

While indium(0) is commonly used, indium(I) bromide (InBr) offers a distinct advantage for the synthesis of a broader range of organoindium reagents, particularly from less reactive alkyl bromides and chlorides.[13][14] This method overcomes some of the limitations associated with using elemental indium.[13] The resulting alkyl indium reagents can then be utilized in various cross-coupling reactions.[13][15]

The intermediate species formed can vary, with evidence suggesting the formation of monoallylindium dibromide and diallylindium bromide in aqueous media.[5][16] These species exist in a dynamic equilibrium and are the active nucleophiles in subsequent reactions.[5]

Umpolung: A Paradigm Shift in Reactivity

A key concept that can be leveraged with organoindium reagents is that of "umpolung," or the reversal of polarity.[17][18][19] In a typical carbonyl compound, the carbonyl carbon is electrophilic. The formation of an organoindium reagent from an organic halide effectively transforms a formerly electrophilic carbon center into a nucleophilic one, thus inverting its reactivity. This principle is fundamental to the carbon-carbon bond-forming reactions discussed herein.

Experimental Protocols

The following protocols are designed to be robust and reproducible. However, as with any chemical synthesis, careful attention to detail and adherence to safety protocols are paramount.

Protocol 1: Barbier-Type Allylation of an Aldehyde in Aqueous Media

This protocol describes a general procedure for the indium-mediated allylation of an aldehyde with allyl bromide in a water-based solvent system.

Workflow Diagram:

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in Bromoindium-Mediated Reactions

Welcome to the technical support center for bromoindium-mediated reactions. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with these versatile carbon-carbon bond-forming reactions. Instead of a rigid protocol, this center provides a dynamic, question-and-answer-based approach to troubleshoot and optimize your experiments, grounded in mechanistic principles and field-proven experience.

I. Frequently Asked Questions (FAQs)

Here, we address the most common issues that can lead to low yields in bromoindium-mediated reactions, particularly the Barbier-type allylation.

Question 1: My reaction is sluggish or not proceeding to completion. What are the likely causes?

Answer: A slow or incomplete reaction is one of the most frequent challenges. The root cause often lies in the activation of the indium metal or the stability of the organoindium intermediate.

• Inactive Indium Surface: Indium metal can develop a thin oxide layer (In₂O₃) on its surface, which can hinder the oxidative insertion of indium into the carbon-halogen bond of the allyl bromide.[1] While indium is less prone to this than magnesium, surface passivation can still be a factor.

• Poor Reagent Quality: The purity of your indium (powder, wire, or foil) and allyl bromide is critical. Contaminants can interfere with the reaction.

• Suboptimal Solvent Choice: While a key advantage of indium-mediated reactions is their compatibility with various solvents, including water, the choice of solvent significantly impacts reaction rate and yield.[1][2] In some cases, a single solvent may not be optimal for both the formation of the organoindium reagent and its subsequent reaction with the electrophile.

• Low Temperature: While many reactions proceed at room temperature, some less reactive substrates may require gentle heating to initiate the reaction.

Question 2: I am observing significant formation of side products. What are they and how can I minimize them?

Answer: The formation of side products can drastically reduce the yield of your desired product. Common side products and their causes include:

• Wurtz-type Coupling: Homocoupling of the allyl bromide to form a 1,5-diene can occur, especially at higher concentrations of the allyl halide or if the addition of the electrophile is delayed.

• Hydrolysis of the Organoindium Intermediate: In protic solvents like water or alcohols, the organoindium intermediate can be protonated, leading to the formation of propene and indium hydroxide.[1] While indium reagents are more water-tolerant than Grignard reagents, this can still be a competing pathway.[1][3]

• Decomposition of the Product: The desired homoallylic alcohol can be unstable under the reaction conditions, especially if the reaction is run for an extended period or at elevated temperatures.

Question 3: My reaction is not reproducible. Why am I seeing significant variations in yield between runs?

Answer: Lack of reproducibility is a frustrating issue that often points to subtle variations in experimental setup and reagent quality.

• Inconsistent Indium Activation: The method used to activate the indium surface may not be consistent between experiments.

• Variable Reagent Purity: Using different batches of indium or allyl bromide with varying purity levels can lead to inconsistent results.

• Atmospheric Conditions: While indium-mediated reactions are often performed in air, the presence of excessive moisture or oxygen can still impact the reaction, particularly with sensitive substrates.

• Stirring Rate: In a heterogeneous reaction involving solid indium, the stirring rate can affect the surface area of the metal available for reaction.

II. Troubleshooting Workflow

This section provides a systematic approach to diagnosing and resolving low-yield issues.

Logical Troubleshooting Flow

The following diagram outlines a logical workflow for troubleshooting low yields in your bromoindium-mediated reactions.

Caption: A stepwise guide to troubleshooting low yields.

Step 1: Verify Reagent Quality and Stoichiometry

Before modifying reaction conditions, ensure the integrity of your starting materials.

Parameter	Potential Issue	Recommended Action
Indium	Oxide layer formation, impurities.	Use fresh, high-purity indium powder or foil. Consider a brief pre-treatment with dilute HCl to etch the surface, followed by washing with water, ethanol, and ether, and drying under vacuum.
Allyl Bromide	Decomposition, presence of inhibitors.	Use freshly distilled or newly purchased allyl bromide. Store in a dark, cool place.
Solvent	Presence of water (for anhydrous reactions) or other impurities.	Use dry solvents for anhydrous reactions. For aqueous reactions, use deionized water.
Stoichiometry	Incorrect molar ratios of reactants.	Carefully re-calculate and measure the amounts of indium, allyl bromide, and the electrophile. A slight excess of indium and allyl bromide is often beneficial.

Step 2: Evaluate and Optimize Reaction Conditions

The reaction environment plays a crucial role in the success of bromoindium-mediated reactions.

Solvent Effects

The choice of solvent can significantly influence the reaction rate and selectivity.[1][2]

Solvent System	Advantages	Disadvantages	Typical Substrates
Water	Environmentally benign, promotes reaction with some substrates.[1]	Can lead to hydrolysis of the organoindium intermediate.	Hydrophilic carbonyl compounds, carbohydrates.[2]
THF	Good for preparing the organoindium reagent.	May require anhydrous conditions for sensitive substrates.	General purpose.
DMF	Can increase reaction rates.[4]	Can be difficult to remove during work-up.	Less reactive electrophiles.
THF/Water (co-solvent)	Balances the benefits of both solvents.	Optimization of the solvent ratio may be required.	Broad range of carbonyl compounds.
Deep Eutectic Solvents (DESs)	Environmentally friendly, can be recycled.[5]	May require specific work-up procedures.	Aromatic and aliphatic aldehydes.[5]

Experimental Protocol: Solvent Screening

• Set up several small-scale reactions in parallel, each with a different solvent or solvent mixture.

• Use identical amounts of indium, allyl bromide, and your electrophile in each reaction.

• Monitor the reactions by TLC or GC-MS to determine the rate of product formation and the presence of side products.

• Quench the reactions at the same time point and compare the yields.

Temperature Control

While many indium-mediated allylations proceed at room temperature, temperature can be a key parameter to optimize.

• Low Temperatures (0-10 °C): May be necessary for highly reactive electrophiles to minimize side reactions.

• Room Temperature (20-25 °C): A good starting point for most reactions.

• Elevated Temperatures (30-50 °C): Can be beneficial for sluggish reactions or less reactive substrates. However, be mindful of potential product decomposition.

Step 3: Enhance Indium Activation

Ensuring a reactive indium surface is paramount for a successful reaction.

Physical and Chemical Activation Methods

• Sonication: Using an ultrasonic bath can help to break up the indium particles and remove the passivating oxide layer, exposing a fresh metal surface.

• Acid Washing: As mentioned earlier, a brief wash with dilute HCl can effectively activate the indium.

• Additives: The use of certain additives can facilitate the reaction.

  • LiCl: The presence of lithium chloride has been shown to aid in the preparation of organoindium reagents.[6]

  • Iodine (catalytic): A small crystal of iodine can help to initiate the reaction by activating the indium surface.

Workflow for Indium Activation

Caption: Methods for activating the indium surface.

Step 4: Analyze Work-up and Purification

Product loss during the work-up and purification stages can be a significant contributor to low yields.

• Quenching: Ensure the reaction is properly quenched. The addition of a saturated aqueous solution of NH₄Cl is a common method.

• Extraction: Use an appropriate organic solvent for extraction and perform multiple extractions to ensure complete recovery of the product.

• Purification: If using column chromatography, be aware that some homoallylic alcohols can be sensitive to silica gel. Consider using a deactivated silica gel (e.g., with triethylamine) or an alternative purification method like distillation or recrystallization if appropriate.

III. Advanced Troubleshooting: Mechanistic Considerations

A deeper understanding of the reaction mechanism can provide further insights into troubleshooting. The bromoindium-mediated allylation is a Barbier-type reaction, meaning the organometallic reagent is generated in situ.[7]

The Role of Water

While often considered a "green" solvent for these reactions, the role of water is complex. It can act as both a beneficial co-solvent and a potential source of side reactions (hydrolysis). Recent studies have shown that even in mechanochemical, solvent-free conditions, the addition of a small amount of water can surprisingly enhance the reaction rate with hydrophobic aldehydes.[8][9][10] This suggests that water may play a role in facilitating the reaction at the indium surface.

Formation of the Organoindium Intermediate

The reaction proceeds through the formation of an allylindium species. The exact nature of this intermediate (e.g., allylindium(I), allylindium(III) sesquihalide) can be solvent-dependent and can influence its reactivity and selectivity.[11][12]

By systematically addressing these potential issues, from reagent quality to mechanistic nuances, you can significantly improve the yield and reproducibility of your bromoindium-mediated reactions.

IV. References

• Indium-Mediated Allylation | Encyclopedia MDPI. (2022-12-02). Available from: [Link]

• Pae, A., & Cho, Y. (2002). Indium-Mediated Organic Reactions in Aqueous Media. Current Organic Chemistry, 6(8), 715-737. Available from: [Link]

• Chen, Y.-H., & Knochel, P. (2013). Preparation of functionalized organoindium reagents by means of magnesium insertion into organic halides in the presence of InCl3 at room temperature. Chemistry, 19(3), 828-833. Available from: [Link]

• Indium-mediated Organic Reactions and their Application in Organic Synthesis. (n.d.). Bentham Science. Available from: [Link]

• Kamboj, M., Bajpai, S., Pandey, G., & Banik, B. K. (2023). Indium Metal-Mediated Reactions in Water: Diverse Synthesis of Important Organic Compounds. Current Organocatalysis, 10(2). Available from: [Link]

• Indium-mediated Organic Reactions and their Application in Organic Synthesis | Request PDF. (2015). ResearchGate. Available from: [Link]

• Shen, Z.-L., Wang, S.-Y., Chok, Y.-K., Xu, Y.-H., & Loh, T.-P. (2013). Organoindium Reagents: The Preparation and Application in Organic Synthesis. Chemical Reviews, 113(1), 271-401. Available from: [Link]

• Recent Advances in Indium-Promoted Organic Reactions | Request PDF. (2007). ResearchGate. Available from: [Link]

• Shen, Z.-L., Wang, S.-Y., Chok, Y.-K., Xu, Y.-H., & Loh, T.-P. (2013). Organoindium Reagents: The Preparation and Application in Organic Synthesis. Chemical Reviews, 113(1), 271-401. Available from: [Link]

• Group of Prof. Paul Knochel | LMU München | Indium reagents. (n.d.). Available from: [Link]

• Organoindium reagents: The preparation and application in organic synthesis. (2013). Nanyang Technological University. Available from: [Link]

• Kamboj, M., Bajpai, S., Pandey, G., & Banik, B. K. (2023). Indium Metal-Mediated Reactions in Water: Diverse Synthesis of Important Organic Compounds. Bentham Science. Available from: [Link]

• Kim, J., et al. (2024). Mechanochemical indium(0)-mediated Barbier allylation of carbonyl compounds: unexpected immiscible water additive effect for hydrophobic reagents. RSC Mechanochemistry. Available from: [Link]

• (PDF) Indium-mediated allylation of carbonyl compounds in deep eutectic solvents. (2021). ResearchGate. Available from: [Link]

• Krische, M. J., et al. (2007). Enantioselective Iridium Catalyzed Carbonyl Allylation from the Alcohol or Aldehyde Oxidation Level via Transfer Hydrogenative Coupling of Allyl Acetate. NIH Public Access. Available from: [Link]

• Kim, J., et al. (2024). Mechanochemical indium(0)-mediated Barbier allylation of carbonyl compounds: unexpected immiscible water additive effect for hydrophobic reagents. RSC Publishing. Available from: [Link]

• Indium-mediated allylation of carbonyl compounds in deep eutectic solvents. (n.d.). RUA - Repositorio Institucional de la Universidad de Alicante. Available from: [Link]

• Indium-Promoted Coupling Reactions in Water. (2001). ResearchGate. Available from: [Link]

• Kim, J., et al. (2024). Mechanochemical indium(0)-mediated Barbier allylation of carbonyl compounds: unexpected immiscible water additive effect for hydrophobic reagents. RSC Publishing. Available from: [Link]

• Kargbo, R. B., & Cook, G. R. (2007). Stereoselective Indium-Mediated Allylation Reactions. Current Organic Chemistry, 11(15), 1287-1309. Available from: [Link]

• Indium-Mediated Asymmetric Barbier-Type Allylations: Additions to Aldehydes and Ketones and Mechanistic Investigation of the Organoindium Reagents | Request PDF. (2009). ResearchGate. Available from: [Link]

• Troubleshooting: How to Improve Yield. (n.d.). University of Rochester. Available from: [Link]

• Organoindium chemistry. (n.d.). Wikipedia. Available from: [Link]

• Barbier reaction. (n.d.). Wikipedia. Available from: [Link]

• Zinc or indium-mediated Barbier-type allylation of aldehydes with 3-bromomethyl-5H-furan-2-one in aqueous media: an efficient synthesis method for α-methylene-γ-butyrolactone. (2012). Organic & Biomolecular Chemistry. Available from: [Link]

• (PDF) Indium-catalyzed Barbier allylation reaction. (2003). ResearchGate. Available from: [Link]

• Troubleshooting: My Reaction Failed: FAQ. (n.d.). University of Rochester. Available from: [Link]

• Kim, J., et al. (2024). Mechanochemical indium(0)-mediated Barbier allylation of carbonyl compounds: unexpected immiscible water additive effect for hydrophobic reagents. SciSpace. Available from: [Link]

• Indium-Mediated Organometallic Reactions in Aqueous Media: The Nature of the Allylindium Intermediate. (1999). Journal of the American Chemical Society. Available from: [Link]

• Cook, G. R. (2016). Indium-Mediated Stereoselective Allylation. Accounts of Chemical Research, 49(10), 2258-2268. Available from: [Link]

• Zhao, K., Shen, L., Shen, Z., & Loh, T. (2017). Transition metal-catalyzed cross-coupling reactions using organoindium reagents. Chemical Society Reviews, 46(3), 586-606. Available from: [Link]

• Indium-mediated allylation of aldehydes, ketones and sulfonimines with 2-(alkoxy)allyl bromides. (2007). PMC. Available from: [Link]

• Lu, W., & Chan, T. H. (2000). Organometallic Reactions in Aqueous Media. Indium- and Zinc-Mediated Allylation of Sulfonimines. The Journal of Organic Chemistry, 65(25), 8589-8594. Available from: [Link]

• Lee, P. H., Lee, K., & Sung, S. (2001). Palladium-Catalyzed Cross-Coupling Reactions of in Situ Generated Allylindium Reagents with Aryl Halides. Organic Letters, 3(20), 3201-3204. Available from: [Link]

• Pérez, M., et al. (2005). Cross-Coupling Reactions of Indium Organometallics with 2,5-Dihalopyrimidines: Synthesis of Hyrtinadine A. Organic Letters, 7(15), 3239-3242. Available from: [Link]

• What are some common causes of low reaction yields? (2023). Reddit. Available from: [Link]

• (PDF) Reagents and synthetic methods 34. A new synthesis of bromotrimethylsilane and its use in the synthesis of azidotrimethylsilane, isocyanatotrimethylsilane and cyanotrimethylsilane. (1984). ResearchGate. Available from: [Link]

• Thorpe, S. B. (2012). Activation of diboron reagents: The development of mild conditions for the synthesis of unique organoboron compounds. VTechWorks. Available from: [Link]

• Troubleshooting Tips for Site Directed Mutagenesis? (2015). ResearchGate. Available from: [Link]

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Bromoindium Synthesis Optimization: A Technical Support Guide

Welcome to the technical support center for the synthesis of bromoindium reagents and their application in organic chemistry. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of working with these versatile organometallic compounds. Here, we will address common challenges and frequently asked questions to help you optimize your reaction conditions and achieve reliable, reproducible results.

Troubleshooting Guide: Overcoming Common Hurdles in Bromoindium Synthesis

This section is dedicated to identifying and resolving specific issues that may arise during your experiments. We will delve into the root causes of these problems and provide step-by-step solutions grounded in established chemical principles.

Issue 1: Reaction Fails to Initiate or Proceeds Sluggishly

Symptoms:

• No visible consumption of indium metal.

• Starting materials remain largely unreacted after the expected reaction time.

• Formation of the desired product is significantly lower than anticipated.

Root Cause Analysis:

The most common reason for a stalled indium-mediated reaction is the passivation of the indium metal surface. Indium can form a thin, unreactive layer of indium oxide (In₂O₃) or indium hydroxide (In(OH)₃) upon exposure to air and moisture.[1] This layer acts as a barrier, preventing the oxidative addition of the organic halide to the indium metal, a critical first step in the formation of the organoindium reagent.[2][3]

Resolution Protocol:

• Pre-activation of Indium: Before adding the organic halide, it is crucial to activate the indium surface. This can be achieved by:

  • Acid Wash: Briefly washing the indium powder or foil with dilute HCl or acetic acid can effectively remove the passivating layer.[1][4] This should be followed by rinsing with the reaction solvent to remove any residual acid.

  • Mechanical Agitation: Vigorous stirring or sonication can help to physically break up the oxide layer and expose a fresh, reactive indium surface.

• Solvent Choice: The choice of solvent can significantly impact the reaction rate.[4][5]

  • Aqueous Media: While indium-mediated reactions are famously tolerant of water, the presence of an acid is often necessary to prevent the precipitation of In(OH)₃, which can coat the indium surface and halt the reaction.[1]

  • Aprotic Polar Solvents: Solvents like THF and DMF are excellent choices as they can help to stabilize the organoindium intermediates.[1][6]

• Use of Additives:

  • Lithium Bromide (LiBr): Recent studies have shown that the addition of LiBr can significantly enhance the formation of organoindium reagents from alkyl halides, even from less reactive chlorides.[7]

Issue 2: Low Yield of the Desired Product

Symptoms:

• The reaction proceeds to completion (starting materials are consumed), but the isolated yield of the target molecule is consistently low.

• Significant formation of side products is observed during reaction monitoring (e.g., by TLC or GC-MS).

Root Cause Analysis:

Low yields can stem from several factors, including the instability of the organoindium reagent, competing side reactions, or suboptimal reaction conditions. Organoindium intermediates can be prone to hydrolysis or disproportionation, especially in protic solvents.[8][9]

Resolution Protocol:

• Temperature Control: While many indium-mediated reactions can be performed at room temperature, some substrates may require cooling to minimize side reactions. For highly reactive organic halides, it is advisable to run the reaction at a lower temperature (e.g., 0 °C) to control the rate of formation of the organoindium reagent and prevent its decomposition.

• Order of Addition (Barbier-type vs. Pre-formed Reagent):

  • Barbier-type Reaction: In a Barbier-type reaction, the indium, organic halide, and the electrophile are all mixed together in a one-pot process.[6][10] This is often the most convenient method.

  • Pre-formation of the Organoindium Reagent: For sensitive electrophiles, it may be beneficial to first form the organoindium reagent by reacting the indium with the organic halide, and then adding the electrophile to the reaction mixture. This can help to minimize the exposure of the electrophile to the reaction conditions for an extended period.

• Solvent Effects on Selectivity: The solvent can influence the regio- and stereoselectivity of the reaction.[6] For reactions involving chiral substrates, a thorough screening of solvents is recommended to optimize the diastereoselectivity.

Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the practical aspects of bromoindium synthesis.

Q1: What is the difference between using Indium(I) bromide (InBr) and elemental indium?

Indium(I) bromide is a red crystalline solid that can be used as an alternative to elemental indium for the synthesis of organoindium reagents.[8][11] Recent research suggests that using a combination of InBr and LiBr can be more efficient than elemental indium for the formation of alkyl indium reagents from alkyl bromides and chlorides.[7] Elemental indium is more commonly used in Barbier-type reactions.[1][6]

Q2: Can I use organic chlorides instead of bromides?

Yes, while allyl bromides and iodides are more reactive, organic chlorides can also be used.[1] However, the reaction with chlorides is generally slower due to the stronger carbon-chlorine bond. The use of additives like LiBr may be necessary to facilitate the reaction with less reactive chlorides.[7]

Q3: My reaction is performed in water. Why is the pH important?

In aqueous media, indium ions (In³⁺) can precipitate as indium hydroxide (In(OH)₃), which can passivate the surface of the indium metal and stop the reaction.[1] Maintaining a slightly acidic pH, often by adding a small amount of HCl or acetic acid, helps to keep the indium ions in solution and the metal surface active.[1][4]

Q4: How can I monitor the progress of my reaction?

The progress of the reaction can be monitored by standard analytical techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid Chromatography-Mass Spectrometry (LC-MS) to observe the consumption of the starting materials and the formation of the product.

Q5: What are the typical work-up procedures for indium-mediated reactions?

A typical work-up procedure involves quenching the reaction with a dilute acid (e.g., 1M HCl) to dissolve any remaining indium metal and indium salts. The aqueous layer is then extracted with an organic solvent (e.g., ethyl acetate, diethyl ether). The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude product, which can then be purified by column chromatography.

Experimental Protocols & Data

Table 1: Recommended Solvents for Indium-Mediated Reactions

Solvent System	Typical Substrates	Key Advantages	Reference(s)
Water	Aldehydes, Ketones	Environmentally friendly, high yields	[1][4][5]
THF	Aldehydes, Ketones, Imines	Good for sensitive substrates, can improve stereoselectivity	[1][6]
DMF	Aldehydes, Ketones	Can increase reaction rates	[1][6]
Acetonitrile/Water	Aldehydes, Ketones	Allows for kinetic studies	[12]

General Protocol for a Barbier-Type Allylation in Aqueous Media

• To a round-bottom flask equipped with a magnetic stir bar, add indium powder (1.2 equivalents) and the carbonyl compound (1.0 equivalent).

• Add the desired aqueous solvent (e.g., water or a mixture of water and an organic solvent).

• Add a catalytic amount of a proton source (e.g., a few drops of 1M HCl or acetic acid).

• To the vigorously stirred suspension, add the allyl bromide (1.5 equivalents) dropwise at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by TLC.

• Upon completion, quench the reaction with 1M HCl and extract the product with an appropriate organic solvent.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing the Workflow

Diagram 1: General Workflow for Bromoindium Synthesis and Application

Caption: A decision tree for troubleshooting failed bromoindium synthesis.

References

• Solvent Effects on Heterogeneous Rate Constants for Indium Mediated Allylations. The Journal of Physical Chemistry A. Available at: [Link]

• Indium(I) bromide - Wikipedia. Available at: [Link]

• Indium(III) bromide - Grokipedia. Available at: [Link]

• Indium-Mediated Allylation | Encyclopedia MDPI. Available at: [Link]

• Solvent Effects on Heterogeneous Rate Constants for Indium Mediated Allylations | The Journal of Physical Chemistry A - ACS Publications. Available at: [Link]

• Solvent Effects on Heterogeneous Rate Constants for Indium Mediated Allylations - PubMed. Available at: [Link]

• Solvent Effects on Heterogeneous Rate Constants for Indium Mediated Allylations - American Chemical Society. Available at: [Link]

• Indium(III) bromide - Wikipedia. Available at: [Link]

• Organoindium chemistry - Wikipedia. Available at: [Link]

• Organoindium chemistry - Wikiwand. Available at: [Link]

• Mechanochemical indium(0)-mediated Barbier allylation of carbonyl compounds: unexpected immiscible water additive effect for hydrophobic reagents - RSC Publishing. Available at: [Link]

• Unlocking the reactivity of the C–In bond: alkyl indium reagents as a source of radicals under photocatalytic conditions - RSC Publishing. Available at: [Link]

• Indium-Mediated Asymmetric Barbier-Type Allylations: Additions to Aldehydes and Ketones and Mechanistic Investigation of the Organoindium Reagents | Request PDF - ResearchGate. Available at: [Link]

• 24.7B: Oxidative Addition - Chemistry LibreTexts. Available at: [Link]

• Organometallic Reactions Part 2: Oxidative Addition - YouTube. Available at: [Link]

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safe handling and storage of air-sensitive bromoindium

Answering the user's request.## Bromoindium Technical Support Center: A Guide to Safe Handling & Storage

Welcome to the Technical Support Center for air-sensitive bromoindium compounds. This guide is designed for researchers, scientists, and drug development professionals who work with these versatile yet challenging reagents. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to ensure your experiments are safe, successful, and reproducible. Bromoindium compounds, including Indium(I) bromide (InBr), Indium(III) bromide (InBr₃), and their organometallic derivatives, are powerful tools in synthesis, but their sensitivity to atmospheric oxygen and moisture necessitates specialized handling techniques.[1] This center provides practical, field-tested advice in a direct question-and-answer format to address the specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What makes bromoindium compounds "air-sensitive"?

A1: The term "air-sensitive" refers to reactivity with components of the atmosphere, primarily oxygen (O₂) and water (H₂O).[1]

• Hydrolysis: Indium(I) bromide (InBr) is unstable in water, rapidly decomposing to form indium metal and indium(III) bromide (InBr₃).[2][3] Indium(III) bromide (InBr₃) is hygroscopic, meaning it readily absorbs moisture from the air to form hydrates, which can alter its reactivity.[4]

• Oxidation: Lower-valent indium species and organoindium compounds can be susceptible to oxidation by atmospheric oxygen. This degradation compromises the reagent's integrity and can lead to failed reactions or the formation of unwanted byproducts.[5][6]

Q2: Should I use a glovebox or a Schlenk line for my experiment?

A2: The choice depends on the scale and complexity of your manipulations. Both techniques are designed to exclude air and moisture by providing an inert atmosphere, typically of argon or nitrogen.[7][8]

• Glovebox: A glovebox is a sealed container filled with a purified inert gas, ideal for handling solids and performing small-scale manipulations like weighing reagents, preparing stock solutions, or setting up NMR samples.[6][9] It offers superior atmospheric control and dexterity for complex tasks.[10]

• Schlenk Line: A Schlenk line is a dual-manifold system that allows for the evacuation of air from glassware and backfilling with an inert gas.[1][11] It is well-suited for conducting reactions in solution, performing distillations, and handling larger volumes of solvents and reagents.[12]

The following decision workflow can help you choose the appropriate technique.

Caption: Troubleshooting flowchart for a failed bromoindium reaction.

Problem 2: The bromoindium solid changed color upon addition to the solvent.

• Possible Cause: This is a strong indicator of a reaction with residual moisture in the solvent. For example, red Indium(I) bromide will disproportionate in the presence of water, which may result in the formation of finely divided, black-colored indium metal. [2][3] * Solution: Discard the reaction mixture safely. The solvent was not sufficiently dry. Before repeating the experiment, ensure your solvent is freshly purified from a still or has been rigorously degassed and dried. [6] Problem 3: When transferring a solution of my bromoindium reagent, the cannula or syringe needle became clogged.

• Possible Cause: A small amount of air or moisture entered the system during the transfer, causing the reagent to decompose and precipitate. This can happen if there is a leak in the septum or if the transfer needle was not properly purged.

  • Solution: Before transferring liquids via cannula or syringe, always purge the transfer apparatus with inert gas. [11]For a syringe transfer, draw inert gas from the headspace of the reaction flask into the syringe several times. For a cannula transfer, insert both ends of the cannula into the inert atmosphere of the flasks and allow inert gas to flow through it for several minutes before lowering it into the solution.

Experimental Protocols

Protocol 1: Weighing and Transferring Solid Indium(I) Bromide in a Glovebox

Causality: A glovebox provides the most controlled environment for handling air-sensitive solids, minimizing the risk of decomposition during weighing and transfer. [9]

• Preparation: Ensure the glovebox atmosphere has low oxygen (<10 ppm) and moisture (<1 ppm) levels. Bring an oven-dried vial, a spatula, and a balance into the glovebox through the antechamber, cycling the antechamber at least three times. [9]2. Equilibration: Allow the bromoindium reagent bottle and your equipment to sit inside the glovebox for at least 20-30 minutes to equilibrate with the internal atmosphere.

• Weighing: Place the dried vial on the balance and tare it. Carefully use the spatula to transfer the desired amount of red, crystalline Indium(I) bromide to the vial. Avoid creating excessive dust.

• Sealing: Securely cap the vial. Tightly re-seal the main reagent bottle.

• Removal: The sealed vial containing the weighed reagent can now be taken out of the glovebox (via the antechamber) to be used in a reaction on a Schlenk line, if necessary.

Protocol 2: Quenching and Disposal of Bromoindium Waste

Causality: Unreacted bromoindium compounds must be safely neutralized ("quenched") before disposal to prevent unintended reactions. This procedure converts the reactive species into less hazardous inorganic salts.

• Inert Conditions: Perform the quenching procedure under an inert atmosphere (in a fume hood using a Schlenk line or in a glovebox).

• Cooling: Cool the flask containing the bromoindium waste in an ice bath (0 °C). This is crucial to manage the heat generated during the exothermic quenching process.

• Dilution: Dilute the waste with an anhydrous, non-reactive solvent like toluene or THF. This helps to control the rate of reaction.

• Slow Addition of Quenching Agent: While stirring vigorously, slowly add a less reactive alcohol, such as isopropanol, dropwise via a syringe. [13]You may observe gas evolution.

• Completion: Once the initial vigorous reaction subsides, you can switch to a more reactive alcohol like methanol or ethanol, again adding it slowly. [14]Finally, very slowly add water to ensure all reactive material is destroyed.

• Disposal: The resulting mixture should be disposed of in a properly labeled hazardous waste container in accordance with your institution's guidelines. [15]Indium is a valuable metal, and some institutions may have programs for its recovery and recycling. [16][17]

Safety Data Summary

All work with bromoindium compounds must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Hazard Category	Indium(I) Bromide (InBr)	Indium(III) Bromide (InBr₃)
GHS Pictograms		ngcontent-ng-c1311558766="" class="ng-star-inserted">
Signal Word	Warning	Danger
Primary Hazards	Harmful if swallowed, in contact with skin, or if inhaled. Causes skin, eye, and respiratory irritation. [18][19]	Causes severe skin burns and eye damage. May cause respiratory irritation. [20]
Handling Precautions	Avoid breathing dust. Wash hands thoroughly after handling. Use only in a well-ventilated area. [15]	Do not breathe dust. Wear protective gloves, clothing, eye, and face protection. [4]
First Aid: Skin	Wash with plenty of water. Get medical help if irritation occurs. [18]	Take off immediately all contaminated clothing. Rinse skin with water/shower. Immediately call a poison center or doctor. [21]
First Aid: Eyes	Rinse cautiously with water for several minutes. Remove contact lenses if present. Continue rinsing. [15]	Rinse cautiously with water for several minutes. Immediately call a poison center or doctor. [20]

This table is a summary and not a substitute for a full Safety Data Sheet (SDS). Always consult the most current SDS for your specific reagent before use. [4][15][18][20]

References

• Molecular Inorganic Chemistry. (2008). Working with air and moisture sensitive compounds. Retrieved from [Link]

• The Schlenk Line Survival Guide. (2023). An Illustrated Guide to Schlenk Line Techniques. Retrieved from [Link]

• Chan, P. W. H., et al. (2012). Organoindium Reagents: The Preparation and Application in Organic Synthesis. Chemical Reviews. Retrieved from [Link]

• ChemistryViews. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (2). Retrieved from [Link]

• Wikipedia. (n.d.). Air-free technique. Retrieved from [Link]

• Shriver, D. F., & Drezdzon, M. A. (1986). The manipulation of air-sensitive compounds. John Wiley & Sons.

• Wipf Group, University of Pittsburgh. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds. Retrieved from [Link]

• ChemistryViews. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (1). Retrieved from [Link]

• IONiC / VIPEr. (n.d.). Handling Air Sensitive Reagents and Working with a Schlenk Line. Retrieved from [Link]

• JoVE. (2017). Video: Handling Air- and Water-Sensitive Chemicals Using a Schlenk Line. Retrieved from [Link]

• Chan, P. W. H., et al. (2013). Organoindium reagents: The preparation and application in organic synthesis. Chemical Reviews, 113(1), 271-401.

• Wikipedia. (n.d.). Indium(I) bromide. Retrieved from [Link]

• IONiC / VIPEr. (2013). Synthesis and Migratory-Insertion Reactivity of CpMo(CO)3(CH3): Small-Scale Organometallic Preparations Utilizing Modern Glove-Box Techniques. Retrieved from [Link]

• RSC Publishing. (2018). Mechanochemistry allows carrying out sensitive organometallic reactions in air: glove-box-and-Schlenk-line-free synthesis of oxidative addition complexes from aryl halides and palladium(0). Chemical Science. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Gloveboxes. Retrieved from [Link]

• Knochel, P., et al. (2008). Preparation of functionalized organoindium reagents by means of magnesium insertion into organic halides in the presence of InCl3 at room temperature.

• RSC Publishing. (2018). Mechanochemistry allows carrying out sensitive organometallic reactions in air: glove-box-and-Schlenk-line-free synthesis of oxidative addition complexes from aryl halides and palladium(0). Chemical Science. Retrieved from [Link]

• Aithal, G. (n.d.). Indium(I) Bromide(InBr). Retrieved from [Link]

• ResearchGate. (n.d.). Some representative reactions of the indium(I) halides. Retrieved from [Link]

• National Institutes of Health. (2021). Origins of Batch-to-Batch Variation: Organoindium Reagents from Indium Metal. ACS Omega. Retrieved from [Link]

• Wikipedia. (n.d.). Organoindium chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Indium(III) bromide. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Indium(III) bromide. Retrieved from [Link]

• ResearchGate. (2025). Indium‐Mediated Reaction of 1‐Bromo‐1‐nitroalkanes with Aldehydes: Access to 2‐Nitroalkan‐1‐ols. Retrieved from [Link]

• WebElements. (n.d.). Indium: reactions of elements. Retrieved from [Link]

• University of California, Santa Barbara. (2021). Working with Pyrophoric Compounds. Retrieved from [Link]

• Grokipedia. (2026). Indium(III) bromide. Retrieved from [Link]

• RSC Publishing. (2025). Unlocking the reactivity of the C–In bond: alkyl indium reagents as a source of radicals under photocatalytic conditions. Chemical Science. Retrieved from [Link]

• AMERICAN ELEMENTS. (n.d.). Indium(I) Bromide. Retrieved from [Link]

• University of Victoria. (2023). Safe Work Procedure (SWP – 014) - Pyrophoric and Water Reactive Chemicals. Retrieved from [Link]

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Technical Support Center: Purification of Products from Bromoindium Reactions

Welcome to the technical support center for the purification of products derived from bromoindium reactions. This guide is designed for researchers, scientists, and professionals in drug development who utilize indium-mediated organic synthesis. Here, we address common challenges and provide practical, field-proven solutions to ensure the successful isolation of your target molecules. Our approach is grounded in fundamental chemical principles to not only offer solutions but also to explain the causality behind them, fostering a deeper understanding of your experimental choices.

Frequently Asked Questions (FAQs)

General Questions

Q1: What are the most common impurities in a bromoindium reaction mixture?

A1: The primary impurities you are likely to encounter include:

• Unreacted Indium Metal: Due to the use of excess indium to drive the reaction to completion.

• Indium Salts: Such as indium(III) bromide (InBr₃) and indium(III) hydroxide (In(OH)₃), which form during the reaction and subsequent aqueous work-up.[1]

• Unreacted Starting Materials: Including the organic halide and the electrophile.

• Byproducts: Arising from side reactions, such as the Wurtz-type coupling of the organic halide.

Understanding the nature of these impurities is the first step toward devising an effective purification strategy.

Q2: Why is an aqueous work-up necessary, and what is the best way to perform it?

A2: An aqueous work-up is crucial for several reasons: it quenches the reaction, dissolves inorganic salts, and helps to hydrolyze any remaining organoindium intermediates. The choice of aqueous solution can significantly impact the ease of purification.

• For Neutral Products: A standard work-up involves quenching the reaction with water or a saturated aqueous solution of ammonium chloride (NH₄Cl).[2] This is often followed by extraction with an organic solvent like ethyl acetate or diethyl ether.

• To Remove Basic Impurities: A wash with dilute hydrochloric acid (e.g., 1 M HCl) can help by protonating basic byproducts and indium hydroxides, increasing their solubility in the aqueous phase.[3]

• To Neutralize Acidic Byproducts: A wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) is effective for neutralizing any acidic components.[4]

Causality: The choice of wash is dictated by the chemical properties of your product and the expected impurities. For instance, an acidic wash is effective for removing indium(III) hydroxide because it converts the insoluble hydroxide into a more soluble salt (InCl₃).

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during the purification process.

Work-up and Extraction Issues

Problem 1: An insoluble white precipitate (goo) forms at the organic/aqueous interface during extraction.

• Likely Cause: This precipitate is often indium(III) hydroxide (In(OH)₃), which is poorly soluble in both organic and aqueous layers under neutral pH conditions.[1]

• Solution 1: Acidify the Aqueous Layer: Add dilute hydrochloric acid (1 M HCl) dropwise to the separatory funnel and shake. This will protonate the indium hydroxide, forming soluble indium(III) chloride (InCl₃), which will partition into the aqueous layer.[3] Be cautious if your product is acid-sensitive.

• Solution 2: Filtration: If acidification is not an option, you may need to filter the entire biphasic mixture through a pad of Celite® to remove the insoluble material.[2] This should be followed by separation of the layers and further washing of the organic layer.

Problem 2: A persistent emulsion forms during extraction.

• Likely Cause: Emulsions can be caused by the presence of fine particles of unreacted indium or insoluble indium salts that stabilize the interface between the organic and aqueous layers.

• Solution 1: "Salting Out": Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel.[5] The increased ionic strength of the aqueous layer helps to break the emulsion by decreasing the solubility of the organic solvent in the aqueous phase.

• Solution 2: Filtration: As with the precipitate issue, filtering the emulsion through a pad of Celite® can help to remove the stabilizing particulate matter.

• Solution 3: Centrifugation: If the emulsion is persistent and you are working on a small scale, centrifuging the mixture can help to separate the layers.

Chromatography Challenges

Problem 3: My product is streaking or decomposing on the silica gel column.

• Likely Cause: The slightly acidic nature of standard silica gel can cause the decomposition of acid-sensitive compounds, such as some homoallylic alcohols. Residual indium salts in your crude product can also interact strongly with the silica, leading to streaking.

• Solution 1: Deactivate the Silica Gel: You can neutralize the acidity of the silica gel by preparing a slurry with a solvent system containing a small amount of a basic additive, such as triethylamine (typically 0.1-1%).[2]

• Solution 2: Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic) or Florisil®.

• Solution 3: Thoroughly Remove Indium Salts Before Chromatography: Ensure your extractive work-up is effective in removing all indium salts. An acidic wash during the work-up is often key.

Problem 4: I can't separate my product from a non-polar impurity.

• Likely Cause: This could be a byproduct from a Wurtz-type coupling of your bromo-starting material. These byproducts are often hydrocarbons and therefore very non-polar.

• Solution: A careful selection of the solvent system for your column chromatography is essential. You may need to use a very non-polar eluent system, such as pure hexanes or a high hexanes-to-ethyl acetate ratio, to achieve separation. Gradient elution, starting with a very non-polar solvent and gradually increasing the polarity, can be very effective.

Detailed Experimental Protocols

Protocol 1: Standard Work-up and Purification of a Homoallylic Alcohol

This protocol is a general guideline for the purification of a neutral, stable homoallylic alcohol, a common product of indium-mediated Barbier-type reactions.[6][7]

Step-by-Step Methodology:

• Quenching: Once the reaction is complete (as determined by TLC analysis), cool the reaction mixture to room temperature. Slowly add 1 M aqueous HCl to the vigorously stirred reaction mixture until all the indium metal has dissolved.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, 3 x 50 mL for a 100 mL reaction volume).

• Washing: Combine the organic extracts and wash successively with:

  • Saturated aqueous NaHCO₃ solution (to neutralize any remaining acid).

  • Brine (saturated aqueous NaCl) (to remove the bulk of the water).[5]

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Purification of an Acid-Sensitive Product

For products that may degrade under acidic conditions.

Step-by-Step Methodology:

• Quenching: Upon reaction completion, quench by adding a saturated aqueous solution of NH₄Cl.

• Filtration: Filter the mixture through a pad of Celite® to remove unreacted indium and insoluble indium salts. Wash the filter cake with the organic solvent used for the extraction.

• Extraction: Transfer the filtrate to a separatory funnel and separate the layers. Extract the aqueous layer with the organic solvent.

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Chromatography: Purify by flash column chromatography, potentially using silica gel treated with triethylamine or an alternative stationary phase like neutral alumina.

Data Presentation

Table 1: Comparison of Work-up Procedures

Work-up Reagent	Purpose	Advantages	Disadvantages
1 M HCl	Dissolves indium metal and indium hydroxide.	Efficient removal of indium species.	Not suitable for acid-sensitive products.
Sat. aq. NH₄Cl	Mildly acidic quench.	Good for acid-sensitive products.	May not be as effective at dissolving all indium salts.
Sat. aq. NaHCO₃	Neutralizes acidic components.	Removes acidic impurities.	Can cause gas evolution (CO₂) if quenching an acidic reaction.
Brine (Sat. aq. NaCl)	Breaks emulsions and removes water.	Improves separation of layers.	Does not remove indium salts.

Visualizations

Workflow for Purification after Bromoindium Reaction

Caption: Decision-making flowchart for resolving emulsions during work-up.

References

• Heddur, R. H., & Khopkar, S. M. (1984). Extraction chromatography of indium with trioctyl phosphine oxide. Indian Journal of Chemistry, Section A, 23(10), 881-882. [Link]

• Majumdar, S. K., & Ray, U. S. (n.d.). Extraction Chromatography of Indium(III) on Silica Gel impregnated with High Molecular Weight Carboxylic Acid and its Analytical Applications. Journal of the Indian Chemical Society. [Link]

• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Reaction Workup. [Link]

• Merlic, C. A. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. UCLA Department of Chemistry and Biochemistry. [Link]

• Nichols, L. (2021). 4.7: Reaction Work-Ups. In Chemistry LibreTexts. [Link]

• MIT OpenCourseWare. (2010). Reaction Work-Up I | MIT Digital Lab Techniques Manual [Video]. YouTube. [Link]

• Papatziamou, D., et al. (2020). Asymmetric Synthesis of Homoallylic Alcohols featuring Vicinal Tetrasubstituted Carbon Centers via Dual Pd/Photoredox Catalysis. ChemRxiv. [Link]

• Organic Syntheses. (n.d.). Dry silica gel (84 g). [Link]

• Barbier Reaction using Zinc. (2020). YouTube. [Link]

• Teledyne ISCO. (n.d.). Silica Gel Column Chromatography. [Link]

• Park, Y. S., & Kim, D. H. (2002). Indium-Mediated Organic Reactions in Aqueous Media. Current Organic Chemistry, 6(8), 715-737. [Link]

• Lee, J., et al. (2015). Recovery of indium from etching waste by solvent extraction and electrolytic refining. Hydrometallurgy, 157, 133-139. [Link]

• NROChemistry. (n.d.). Barbier Reaction: Mechanism & Examples. [Link]

• Mushtaq, A., et al. (2024). Accessing the synthesis of natural products and their analogues enabled by the Barbier reaction: a review. RSC Advances, 14(46), 33675-33705. [Link]

• Frost, C. G., & Hartley, J. P. (2002). New Applications of Indium Catalysts in Organic Synthesis. Mini-Reviews in Organic Chemistry, 1(1), 1-10. [Link]

• Organic Chemistry Portal. (n.d.). Allylic alcohol synthesis by addition. [Link]

• Hirashita, T., et al. (2004). Direct preparation of allylic indium(III) reagents from allylic alcohols via a reductive transmetalation of pi-allylnickel(II) with indium(I) iodide. The Journal of Organic Chemistry, 69(15), 5054-5059. [Link]

• Reddit. (2024, January 17). Barbier reaction help! r/OrganicChemistry. [Link]

• Organic Chemistry Portal. (n.d.). Homoallylic alcohol synthesis by 1,2-addition or C-C coupling. [Link]

• Li, C. J., & Chan, T. H. (1991). Indium-Mediated Synthesis of Homoallyl Alcohols in the Aqueous Phase. Tetrahedron Letters, 32(51), 7017-7020. [Link]

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identifying common side reactions of bromoindium

Welcome to the technical support center for bromoindium reagents. This guide is designed for researchers, scientists, and professionals in drug development who utilize bromoindium reagents in their synthetic endeavors. Here, you will find in-depth troubleshooting guides and frequently asked questions to address common challenges and side reactions encountered during experimentation. Our goal is to provide not just solutions, but also a deeper understanding of the underlying chemical principles to enhance the success and reproducibility of your work.

Introduction to Bromoindium Reagents

Organoindium reagents, particularly those derived from indium and organic bromides, have carved a significant niche in organic synthesis. Their utility stems from a unique combination of reactivity and functional group tolerance, often allowing for reactions in aqueous media, a hallmark of green chemistry.[1][2] Bromoindium reagents are typically prepared in situ via a Barbier-type reaction, where elemental indium reacts with an organic bromide in the presence of an electrophile.[2][3] This one-pot procedure is convenient but also presents opportunities for side reactions if not properly controlled. This guide will help you navigate and troubleshoot these potential issues.

Troubleshooting Guide: Common Side Reactions

This section addresses specific issues you may encounter during your experiments with bromoindium reagents. The question-and-answer format is designed to help you quickly identify and solve your problem.

Q1: My reaction is sluggish or incomplete, and I'm observing unreacted starting materials. What could be the cause?

A1: Low reactivity is a common issue and can often be traced back to the quality of the indium metal or the reaction conditions.

• Cause 1: Inactive Indium Surface: The surface of indium metal can oxidize, forming a passivating layer of indium oxide that prevents its reaction with the organic bromide.

• Solution 1: Activate the indium prior to the reaction. This can be achieved by washing the indium powder or foil with dilute HCl, followed by water, ethanol, and ether, and then drying under vacuum.

• Cause 2: Batch-to-Batch Variation in Indium: Commercial indium powders can vary in quality. Some batches may contain anticaking agents, such as magnesium oxide, which can paradoxically enhance the reaction rate in some cases, while other batches may be less reactive.[4]

• Solution 2: If you suspect batch-to-batch variability, try a new batch of indium from a different supplier. Alternatively, pretreatment of the indium powder with trimethylsilyl chloride has been shown to remove anticaking agents and provide more consistent results.[4]

• Cause 3: Insufficient Additives: For certain reactions, particularly with less reactive bromides, an additive may be necessary to facilitate the reaction.

• Solution 3: The addition of stoichiometric amounts of potassium iodide (KI) or tetra-n-butylammonium iodide (TBAI) can significantly accelerate the reaction. It is believed that an in situ Finkelstein reaction generates a more reactive organoiodide species.

Q2: I'm observing a significant amount of a byproduct that appears to be the protonated version of my desired product. Why is this happening?

A2: The formation of a protonated byproduct is a strong indication of hydrolysis of the organoindium intermediate. While indium-mediated reactions are often lauded for their water tolerance, the organoindium species is still susceptible to protonolysis by protic species.

• Cause 1: Protic Solvents: The use of protic solvents like methanol or ethanol can lead to the quenching of the organoindium reagent before it has a chance to react with the electrophile.

• Solution 1: While some indium-mediated reactions can be performed in water, this is highly substrate-dependent.[5] If you are observing significant hydrolysis, switch to an aprotic solvent such as THF or DMF.

• Cause 2: Acidic Functional Groups: The presence of acidic functional groups in your starting materials, such as carboxylic acids or phenols, can also lead to protonolysis.

• Solution 2: Protect any acidic functional groups prior to the reaction. Organoindium reagents are generally tolerant of esters and ethers, so converting a carboxylic acid to its corresponding methyl or ethyl ester is a viable strategy.[1]

Q3: My reaction is producing a complex mixture of products, and the crude NMR is difficult to interpret. What are some possible side reactions?

A3: A complex product mixture can arise from several competing side reactions. The following table summarizes some of the most common possibilities:

Side Reaction	Plausible Cause	Identification	Recommended Solution
Wurtz-type Coupling	High concentration of the organobromide and/or slow addition to the reaction mixture.	Observation of a symmetrical dimer of the organic bromide.	Add the organic bromide slowly to the reaction mixture containing indium and the electrophile.
Rearrangement	Use of substituted allylic or propargylic bromides.	Formation of regioisomeric products. For example, reaction with a propargyl bromide can yield both the desired homopropargylic alcohol and the isomeric homoallenic alcohol.[6]	The regioselectivity can sometimes be influenced by the choice of solvent and temperature. Lowering the reaction temperature may favor the desired isomer.
Reductive Coupling of the Electrophile	Low temperatures and/or a highly reactive electrophile (e.g., an unhindered aldehyde).	Formation of a pinacol-type product from the coupling of two molecules of the electrophile.	Increase the reaction temperature slightly and ensure slow addition of the electrophile.
Disproportionation of Indium Halides	Inherent to the reaction mechanism.	Observation of a shiny indium(0) nugget in the reaction flask.[6]	This is often a benign side reaction and may not significantly impact the yield of the desired product.

Experimental Protocol: A General Procedure for Bromoindium-Mediated Allylation

This protocol provides a starting point for performing a bromoindium-mediated allylation of an aldehyde.

• To a round-bottom flask equipped with a magnetic stir bar, add indium powder (1.5 equivalents) and the aldehyde (1.0 equivalent).

• Add the solvent of choice (e.g., THF, DMF, or water).

• To the stirring suspension, add allyl bromide (1.2 equivalents) dropwise over 10-15 minutes.

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, quench the reaction with saturated aqueous NH4Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing Reaction Pathways and Troubleshooting

The following diagrams illustrate the desired reaction pathway and a troubleshooting workflow to help diagnose and resolve common issues.

Desired Reaction Pathway

Caption: Desired reaction pathway for a bromoindium-mediated reaction.

Troubleshooting Workflow

Caption: A workflow for troubleshooting common issues in bromoindium reactions.

Frequently Asked Questions (FAQs)

• Q: Can I use other organic halides besides bromides?

  • A: Yes, organic iodides are generally more reactive than bromides and can be a good alternative for sluggish reactions. Organic chlorides are typically less reactive and may require more forcing conditions or the use of additives.

• Q: How can I tell if my bromoindium reagent has formed in situ?

  • A: The formation of the organoindium reagent is often accompanied by a change in the appearance of the reaction mixture, such as the disappearance of the metallic indium and the formation of a gray or cloudy suspension. However, the most reliable method is to take a small aliquot of the reaction, quench it with a deuterated proton source (e.g., D2O), and analyze by 1H NMR to see if the corresponding deuterated product has formed.

• Q: Are bromoindium reagents sensitive to air?

  • A: While indium metal itself is air-stable, the organoindium intermediates can be sensitive to oxidation. It is good practice to perform the reaction under an inert atmosphere (e.g., nitrogen or argon), especially if the reaction is slow or requires elevated temperatures.

• Q: What is the best way to store indium powder?

  • A: Indium powder should be stored in a tightly sealed container in a cool, dry place to minimize surface oxidation.

References

• Wikipedia. (n.d.). Organoindium chemistry. Retrieved January 12, 2026, from [Link]

• Pescarmona, L. (2021). Water as the reaction medium in organic chemistry: from our worst enemy to our best friend. Royal Society of Chemistry.

• Blum, S. A., & Eivgi, O. (2020). Origins of Batch-to-Batch Variation: Organoindium Reagents from Indium Metal. Organometallics, 39(15), 2853–2858. [Link]

• Loh, T.-P., Shen, Z.-L., Wang, S.-Y., Chok, Y.-K., & Xu, Y.-H. (2013). Organoindium Reagents: The Preparation and Application in Organic Synthesis. Chemical Reviews, 113(7), 5058–5101. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of homoallylic alcohols. Retrieved January 12, 2026, from [Link]

• Beilstein Journal of Organic Chemistry. (2016). Selective bromochlorination of a homoallylic alcohol for the total synthesis of (−)-anverene. Beilstein Journal of Organic Chemistry, 12, 1436–1442. [Link]

• Roesky, H. W. (2001). Is Water a Friend or Foe in Organometallic Chemistry? The Case of Group 13 Organometallic Compounds. Accounts of Chemical Research, 34(3), 201–211. [Link]

• Singaram, B., & Chrisman, W. (2002). Indium-Mediated Asymmetric Barbier-Type Propargylations: Additions to Aldehydes and Ketones and Mechanistic Investigation of the Organoindium Reagents. The Journal of Organic Chemistry, 67(14), 4808–4815. [Link]

• RSC Publishing. (2024). Accessing the synthesis of natural products and their analogues enabled by the Barbier reaction: a review. RSC Publishing.
• National Institutes of Health. (2016). Synthesis of Homoallylic Alcohols with Acyclic Quaternary Centers via CoIII-Catalyzed Three-Component C–H Bond Addition to Internally Substituted Dienes and Carbonyls.

• NROChemistry. (n.d.). Barbier Reaction: Mechanism & Examples. Retrieved January 12, 2026, from [Link]

• Wikipedia. (n.d.). Barbier reaction. Retrieved January 12, 2026, from [Link]

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Technical Support Center: Managing the Instability of Bromoindium in Aqueous Media

Introduction

Welcome to the technical support center for researchers, scientists, and drug development professionals working with bromoindium species in aqueous environments. The use of indium-mediated reactions, particularly in water, represents a significant advancement in green chemistry for carbon-carbon bond formation, such as in Barbier-type allylations.[1][2][3] However, the reactive low-valent indium species, specifically Indium(I) bromide (InBr), exhibit inherent instability in water, which can lead to frustratingly inconsistent results, low yields, and reaction failures.[4][5]

This guide is designed to provide you with a deep, mechanistic understanding of these challenges and to offer field-proven, practical solutions. We will move beyond simple procedural steps to explain the causality behind our recommendations, empowering you to troubleshoot effectively and optimize your synthetic protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common foundational questions regarding the use and stability of bromoindium in water.

Q1: What exactly is "bromoindium," and why is it unstable in water?

A1: In the context of aqueous organic synthesis, "bromoindium" typically refers to Indium(I) bromide (InBr), a low-valent indium species.[4] Its instability in water is primarily due to a process called disproportionation . In this reaction, In(I) simultaneously oxidizes to the more stable Indium(III) state and reduces to Indium(0) metal.[4][6][7]

The reaction is as follows: 3 InBr(aq) → 2 In(s) + InBr₃(aq)

This process is rapid and essentially makes it futile to isolate InBr from aqueous systems; it must be generated and used in situ.[7] The formation of a red precipitate that quickly decomposes is a visual indicator of this process.[4]

Q2: If InBr is so unstable, why use it in water at all?

A2: The primary motivation is to leverage water as a green, non-toxic, and inexpensive solvent.[3] Indium-mediated reactions in water have several advantages over traditional organometallic reactions (e.g., Grignard reagents), which require strict anhydrous, flammable organic solvents.[1][2] Furthermore, the "on-water" effect, where reactions of insoluble reagents are accelerated in aqueous suspension, can enhance reaction rates and selectivity.[8][9][10] The organoindium intermediates formed during these reactions also show remarkable chemoselectivity, often not reacting with sensitive hydroxyl or carboxylic acid groups.[2]

Q3: What is the difference between using Indium(0) metal and Indium(I) bromide for my reaction?

A3: Both are precursors to the active organoindium reagent (e.g., an allylindium species).

• Indium(0) Metal: When you use indium powder or granules with an allyl halide in water, an organoindium intermediate is formed on the metal's surface.[1] A potential issue is the formation of indium(III) hydroxide (In(OH)₃), which can precipitate and coat the metal surface, hindering the reaction.[1]

• Indium(I) Bromide (InBr): Using InBr can be more efficient.[6] The disproportionation of InBr in donating solvents generates highly reactive, "fresh" Indium(0) metal surfaces and Indium(III) species under equilibrium conditions.[6][11] This can lead to faster and more stoichiometric conversions.[6]

Q4: How does pH affect my reaction?

A4: pH is a critical, often overlooked, parameter.

• Low pH (Acidic): Adding a mild acid (e.g., HCl or acetic acid) is often beneficial. It prevents the passivation of the indium metal surface by preventing the precipitation of insoluble indium(III) hydroxide (In(OH)₃).[1] However, excessively low pH can lead to decomposition of certain substrates or products.

• High pH (Basic): Strongly basic conditions will readily precipitate In(OH)₃, potentially stopping the reaction by coating the indium surface.[1]

• Neutral pH: While many reactions proceed at neutral pH, surface passivation can still occur, leading to sluggish or incomplete conversion.

Generally, indium-protein complexes show high stability between pH 5.0 and 10.6, but dissociation occurs at pH values below 5.5, highlighting the sensitivity of indium coordination to acidity.[12]

Part 2: Troubleshooting Guide for Common Experimental Issues

This section provides a problem-oriented approach to resolving specific challenges encountered during experiments.

Issue 1: Low or No Product Yield

Potential Cause	Underlying Science (The "Why")	Recommended Solution & Protocol
Indium Surface Passivation	The Indium(III) ions (In³⁺) generated during the reaction readily hydrolyze in water to form a layer of insoluble Indium Hydroxide (In(OH)₃) on the surface of the indium metal. This layer physically blocks the metal from reacting with the organic halide, halting the formation of the crucial organoindium intermediate.[1]	Solution: Add a proton source to maintain a slightly acidic pH. This keeps the In³⁺ ions soluble as aqua complexes. Protocol: For a typical 1 mmol scale reaction, add 0.1 to 0.5 mL of 1M HCl or 10% v/v acetic acid to the aqueous reaction medium before adding the indium. Monitor the pH to ensure it remains mildly acidic (pH 4-6).
Rapid InBr Disproportionation	If you are using InBr as a precursor, it rapidly disproportionates to In(0) and In(III)Br₃ in water.[4][6] If your organic substrate is not reactive enough to trap the intermediate as it's formed, the majority of your active reagent will be lost before it can react.	Solution: Ensure the reaction is set up as a Barbier-type, one-pot process where the indium source, organic halide, and electrophile are all present together.[1][2] This ensures the reactive intermediate is consumed as it is generated. For sluggish substrates, consider using a co-solvent. Protocol: Charge the flask with your electrophile (e.g., aldehyde), the aqueous solvent, and any additives (like acid). Then, add the indium metal/InBr and the organic halide (e.g., allyl bromide) last, with vigorous stirring.
Poor Substrate Quality	The organic halide (e.g., allyl bromide) can degrade over time, especially if exposed to light or air. Allyl chlorides are also significantly less reactive than bromides or iodides due to the stronger C-Cl bond.[1]	Solution: Use freshly distilled or newly purchased organic halides. For critical reactions, confirm purity via NMR. When possible, opt for allyl bromide or iodide over allyl chloride for faster reaction rates.

Issue 2: Reaction Fails to Initiate or is Sluggish

Potential Cause	Underlying Science (The "Why")	Recommended Solution & Protocol
Ineffective Mass Transfer	Indium-mediated reactions in water are often heterogeneous. The solid indium metal must come into contact with the (often insoluble) organic halide. Poor mixing results in a low interfacial surface area, leading to an extremely slow reaction rate.	Solution: Use vigorous stirring or sonication. Sonication uses ultrasonic waves to create and collapse microbubbles (cavitation), which helps to clean the indium surface and increase mass transport between the phases. Protocol: Place the reaction flask in a standard laboratory ultrasonic cleaning bath. Ensure the water level in the bath is sufficient to partially submerge the flask. Run the sonication in short bursts (e.g., 5 minutes on, 5 minutes off) to avoid excessive heating.
Use of Bulk Indium	Indium shot or ingots have a very low surface-area-to-volume ratio. The reaction only occurs at the surface, so the bulk of the metal is unreactive at any given moment.	Solution: Use indium powder or fine granules to maximize the reactive surface area.
Co-solvent Effects	While water is the ideal solvent, some highly hydrophobic substrates may have extremely low solubility, preventing them from reaching the indium surface.	Solution: Use a water-miscible co-solvent like Tetrahydrofuran (THF) or Dimethylformamide (DMF) to improve substrate solubility.[2] Protocol: Start with a high water ratio (e.g., 9:1 water:THF) and gradually increase the organic co-solvent proportion only as needed. Be aware that this moves away from a truly "green" protocol.

Issue 3: Irreproducible Results Between Batches

Potential Cause	Underlying Science (The "Why")	Recommended Solution & Protocol
Inconsistent pH Control	Small, unmonitored variations in the pH of the deionized water or reagents can lead to significant differences in the rate of surface passivation and overall reaction kinetics from one run to the next.	Solution: Standardize the reaction conditions by using a buffer or by consistently adding a specific amount of acid. Protocol: For sensitive reactions, consider using a buffered solution (e.g., an acetate buffer at pH 5) instead of just water. Alternatively, precisely measure and record the amount of acid added and the final pH for every reaction to ensure consistency.
Variable Reagent Addition Rate	In Barbier-type reactions, the rate of addition of the organic halide can influence the concentration of the transient organoindium intermediate, affecting side reactions and yield.	Solution: For scaled-up or sensitive reactions, use a syringe pump for the slow, controlled addition of the organic halide to the vigorously stirred mixture of the electrophile and indium.
Atmospheric Oxygen	While many indium-mediated reactions are famously insensitive to air, dissolved oxygen can sometimes lead to side reactions, especially with radical intermediates that can be formed under certain conditions.	Solution: For maximum reproducibility, especially when troubleshooting, run the reaction under an inert atmosphere. Protocol: Degas the aqueous solvent by bubbling nitrogen or argon through it for 15-20 minutes before adding reagents. Maintain a positive pressure of the inert gas in the reaction flask throughout the experiment.

Part 3: Key Experimental Protocols & Visualizations

Protocol 1: Standard Barbier-Type Allylation of an Aldehyde in Water

This protocol describes a standard, one-pot procedure for the indium-mediated allylation of benzaldehyde.

Step-by-Step Methodology:

• Flask Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add benzaldehyde (1.0 mmol, 106 mg).

• Solvent Addition: Add 10 mL of deionized water and 0.2 mL of 1M HCl. Stir for 2 minutes to ensure mixing.

• Reagent Addition: Add indium powder (1.2 mmol, 138 mg) to the mixture.

• Initiation: Add allyl bromide (1.5 mmol, 181 mg, 0.13 mL) dropwise to the vigorously stirring suspension.

• Reaction: Allow the reaction to stir at room temperature. Monitor the disappearance of the benzaldehyde by Thin Layer Chromatography (TLC). Typical reaction times are 2-8 hours.

• Workup: Upon completion, quench the reaction by adding 10 mL of diethyl ether. Filter the mixture through a pad of celite to remove unreacted indium and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel. Separate the layers and extract the aqueous layer twice more with 10 mL portions of diethyl ether.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil via flash column chromatography to yield the homoallylic alcohol.

Diagram: General Workflow for Aqueous Indium-Mediated Allylation

Caption: Workflow for a typical Barbier-type allylation in water.

Diagram: The Disproportionation and Passivation Problem

This diagram illustrates the core chemical challenge of bromoindium instability and surface passivation.

Caption: Instability cycle of InBr and the role of acid.

References

• Indium(I) bromide - Wikipedia. Wikipedia.

• Indium mediated allylation of C N compounds in aqueous media. ElectronicsAndBooks.

• Unlocking the reactivity of the C–In bond: alkyl indium reagents as a source of radicals under photocatalytic conditions. RSC Publishing.

• Indium-Mediated Allylation | Encyclopedia MDPI. MDPI.

• Organoindium chemistry - Wikipedia. Wikipedia.

• Catalytic allylation of native hexoses and pentoses in water with indium. PubMed.

• Indium(I) Bromide(InBr). AHP Materials.

• Buy Indium(i)bromide (EVT-13289537). EvitaChem.

• Effects of pH on the Stability of the indium-113m Blood Protein Complex and the Selective Binding of indium-113m to Transferrin. PubMed.

• Role of pH on indium bioaccumulation by Chlamydomonas reinhardtii. PubMed.

• Mechanochemical indium(0)-mediated Barbier allylation of carbonyl compounds: unexpected immiscible water additive effect for hydrophobic reagents. RSC Publishing.

• Some representative reactions of the indium(I) halides. ResearchGate.

• Indium (low valent). Organic Chemistry Portal.

• The effect of pH on the stability of 111-In-MG- CL1. ResearchGate.

• Radical Reactions in Organic Synthesis: Exploring in-, on-, and with-Water Methods. MDPI.

• Reactions of Elemental Indium and Indium(I) Bromide with Nickel-Bromine Bonds: Structure of (eta(5)-C(5)H(5))(Ph(3)P)Ni-InBr(2)(O=PPh(3)). PubMed.

• The Impact of pH on Chemical Stability in Lab Experiments. Ibis Scientific, LLC.

• Electrochemical instability of indium tin oxide (ITO) glass in acidic pH range during cathodic polarization. ResearchGate.

• Indium-Mediated Organometallic Reactions in Aqueous Media: The Nature of the Allylindium Intermediate. Journal of the American Chemical Society.

• Organic Synthesis “On Water”. ACS Publications.

• Indium-Mediated Organic Reactions in Aqueous Media. ResearchGate.

• Organic Synthesis "On Water". ResearchGate.

• Complexation Equilibria of Indium in Aqueous Chloride, Sulfate and Nitrate Solutions: An Electrochemical Investigation. ResearchGate.

• Chlorine - Wikipedia. Wikipedia.

• Organic Synthesis “On Water”. PMC - NIH.

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Technical Support Center: Enhancing Reaction Robustness Against Moisture &amp; Oxygen

A Guide for Researchers, Scientists, and Drug Development Professionals

From the desk of a Senior Application Scientist, this guide is designed to move beyond simple procedural lists. It aims to provide a deep, mechanistic understanding of why certain techniques are critical for the success of air- and moisture-sensitive reactions. In fields where reproducibility is paramount, mastering these methods is not just about achieving a good yield; it's about ensuring the validity and integrity of your results.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals of an Inert Atmosphere

This section addresses the foundational knowledge required before tackling complex experimental setups.

Q1: What are the common signs that my reaction is failing due to moisture or oxygen?

A: Often, the signs are subtle but cascade into significant issues like poor yields, inconsistent results, or the formation of undesired byproducts.[1][2] Key indicators include:

• Unexpected Color Changes: Many organometallic reagents and low-valent transition metal complexes have characteristic colors.[3] An immediate color change upon addition to the reaction mixture, or the failure to form an expected colored intermediate, can signal decomposition due to oxidation.

• Formation of Precipitates: Unexplained solids crashing out of solution can indicate the formation of insoluble metal oxides or hydroxides.

• No Reaction or Low Conversion: If your starting materials remain largely unconsumed despite appropriate reaction times and temperatures, it's a strong indication that your catalyst or a key reagent has been deactivated by air or moisture.[2]

• Inconsistent Yields: If you run the same reaction multiple times and get wildly different results, it often points to variability in your air-free technique rather than the reaction chemistry itself.[4]

Q2: What is an "inert atmosphere," and why is it crucial?

A: An inert atmosphere is an environment that has been purged of reactive gases, primarily oxygen (O₂) and water (H₂O), and replaced with a non-reactive gas.[5] The most common choices are nitrogen (N₂) and argon (Ar).[1]

The rationale is simple: many reagents used in modern synthesis, particularly in organometallic chemistry and catalysis, are electronically unsaturated or possess highly polarized bonds.[3] This makes them extremely reactive towards the components of air.[1][3] For instance, organolithium reagents will be protonated by water, and many palladium catalysts are readily oxidized from their active Pd(0) state to an inactive Pd(II) state by oxygen.[2] Establishing an inert atmosphere is the only way to protect these sensitive compounds and allow the desired chemical transformation to occur.[6]

Q3: What are the primary sources of moisture and oxygen contamination in a typical lab setup?

A: Contamination sources are ubiquitous and must be systematically eliminated:

• Atmosphere: The laboratory air itself is the most obvious source.

• Glassware: A thin film of moisture is always adsorbed on glass surfaces, even when they appear dry to the naked eye.[7][8]

• Solvents: Even "anhydrous" solvents from commercial suppliers can absorb moisture if not handled and stored correctly.[2] Dissolved oxygen is also a major, often overlooked, contaminant.[9]

• Reagents: Solid reagents can adsorb moisture from the air. Hygroscopic solids are particularly problematic.

• Leaks: Every joint, septum, and connection in your apparatus is a potential entry point for air.[3]

Q4: How do I choose between using a Schlenk line and a glovebox?

A: The choice depends on the nature of the task, the sensitivity of the reagents, and the scale of the reaction. Neither is universally superior; they are complementary tools.

Feature	Schlenk Line	Glovebox (Dry Box)
Primary Use	Performing reactions, distillations, and filtrations in glassware under an inert atmosphere.[10]	Handling, weighing, and storing highly air-sensitive solids and liquids.[11]
Atmosphere Purity	Good to excellent, but dependent on user technique (e.g., number of vacuum/refill cycles).[6]	Consistently excellent (<1 ppm O₂ and H₂O) due to continuous gas circulation and scrubbing.[3]
Dexterity	High. Direct manipulation of glassware.	Limited by the built-in gloves. Can be cumbersome for complex manipulations.[5]
Scale	Versatile, from small to large-scale reactions.	Best for small- to medium-scale manipulations. Limited by physical space.[10]
Cost	Relatively low initial investment.	Significant capital investment and ongoing maintenance costs.
Best For...	A chemist performing a multi-step synthesis involving air-sensitive intermediates.	A researcher who needs to weigh out a pyrophoric solid catalyst or prepare multiple reaction tubes.

In many labs, a hybrid approach is used: highly sensitive solids are weighed and portioned inside a glovebox, then transferred to a Schlenk flask for the reaction to be performed on a Schlenk line.[5]

Part 2: Troubleshooting Guide - Diagnosing and Solving Common Problems

This section provides a systematic approach to identifying and rectifying issues encountered during your experiments.

Problem 1: My reaction is not proceeding to completion, or I'm seeing significant side products.

• Possible Cause: Inadequate solvent degassing. Dissolved oxygen is a common culprit, especially in heated reactions or those involving radical intermediates.[9]

• Solution: Rigorous Solvent Degassing. Sparging (bubbling inert gas through the solvent) is common but often insufficient for highly sensitive reactions.[12][13] The "Freeze-Pump-Thaw" method is the gold standard for removing dissolved gases.[9]

  Freeze-Pump-Thaw Degassing Workflow

  Comparison of Common Degassing Methods

Method	Efficiency	Pros	Cons
Sparging/Bubbling	Low to Moderate	Fast, simple, good for large volumes.[12]	Incomplete removal of dissolved O₂, can evaporate solvent.[9]
Sonication under Vacuum	Moderate	Faster than Freeze-Pump-Thaw.	Less effective than Freeze-Pump-Thaw.[14]
Freeze-Pump-Thaw	High	Most effective method for removing dissolved gases.[9]	Time-consuming, requires liquid N₂ and a high-vacuum line.[13]

Problem 2: My catalyst appears to be decomposing upon addition to the reaction.

• Possible Cause: Residual moisture on glassware. Even glassware that has been oven-dried will quickly adsorb a layer of atmospheric moisture as it cools.[15][16]

• Solution: Proper Glassware Preparation. Glassware must be dried and then assembled while hot, or cooled under a stream of inert gas or under vacuum.[7][17]

  • Dry all glassware in an oven (e.g., 125°C overnight).[17]

  • Method A (Hot Assembly): Assemble the reaction apparatus (flask, condenser, etc.) quickly while the glass is still hot. Immediately attach it to the inert gas line and flush thoroughly as it cools.

  • Method B (Vacuum Cooling): For individual flasks, remove from the oven, cap with a rubber septum, and immediately connect to the Schlenk line. Perform at least three "evacuate-refill" cycles to remove air and adsorbed water as the flask cools.[6][18] This is the most robust method.

Problem 3: I observe inconsistent results between different reaction batches.

• Possible Cause: Variable quality of the inert gas supply. While nitrogen or argon from a cylinder is generally high purity, the delivery lines can introduce contaminants.[19] Furthermore, for extremely sensitive reactions, even ppm-level oxygen impurities can be detrimental.[20]

• Solution: Use a Gas Purification System. For the highest level of control, the inert gas should be passed through an in-line catalyst column that scrubs residual oxygen and moisture.[20][21] Common systems use a supported copper catalyst to remove O₂ and molecular sieves or activated alumina to remove H₂O.[3][19] This ensures that the gas entering your reaction vessel is of the highest possible purity.

Part 3: Advanced Protocols and Best Practices

Protocol 1: Setting Up a Reaction on a Schlenk Line

A Schlenk line is a dual-manifold system that allows for the safe manipulation of reagents under either vacuum or a positive pressure of inert gas.[20]

Diagram of a standard Schlenk line apparatus.

Step-by-Step Procedure:

• Glassware Prep: Ensure your Schlenk flask and magnetic stir bar are oven-dried.[15] Assemble the flask with a greased ground-glass stopper or septum and connect it to the Schlenk line via thick-walled rubber tubing.[18]

• Purge the Flask: Perform a minimum of three evacuate-refill cycles.[22][23]

  • Open the flask's tap to the vacuum manifold. Evacuate for several minutes until the pressure is low (<0.1 mbar).[22]

  • Close the tap to the vacuum and carefully open it to the inert gas manifold to backfill the flask.

  • Repeat this cycle two more times.[6]

• Add Reagents:

  • Solvents: Add dried, degassed solvent via a gas-tight syringe or cannula transfer.[23]

  • Air-Stable Solids: Quickly remove the stopper and add the solid against a positive counterflow of inert gas.[23]

  • Air-Sensitive Solids: Add these in a glovebox or via a solid addition tube.[18]

• Running the Reaction: Maintain a slight positive pressure of inert gas throughout the reaction, which can be monitored by the bubbling rate in the oil bubbler.[7] For heated reactions, use a condenser and ensure the system remains open to the bubbler to prevent pressure buildup.[23]

Protocol 2: Best Practices for Handling and Storing Sensitive Reagents

• Storage: The best way to store highly sensitive compounds is inside a glovebox.[3] If a glovebox is not available, seal the reagent in a Schlenk flask under a positive pressure of inert gas and wrap the joint securely with Parafilm. For long-term storage, sealing a compound in a glass ampoule under vacuum is the most robust method.[3]

• Temperature Considerations: When storing reagents in a freezer, be aware that cooling the headspace creates negative pressure, which can pull air into the container.[24] It is best practice to cool the flask under a static inert atmosphere. Upon removal, allow the container to warm to room temperature before opening, or immediately place it under an inert atmosphere on a Schlenk line to prevent condensation of atmospheric moisture on cold surfaces.[24]

• Sure/Seal™ Bottles: Many commercial reagents are supplied in bottles with a Sure/Seal™ septum cap.[25] When withdrawing reagent with a syringe, always insert a second needle connected to the inert gas line to equalize the pressure and prevent creating a vacuum inside the bottle.[25]

Part 4: Visual Aids & Data

Troubleshooting Logic for a Failed Air-Sensitive Reaction

A logical workflow for troubleshooting failed reactions.

References

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• Schlenk line. (n.d.). In Wikipedia. Retrieved from [Link]

• Working with air and moisture sensitive compounds. (2008, April 12). University of Groningen, Molecular Inorganic Chemistry. Retrieved from [Link]

• Wipf, P. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds. University of Pittsburgh, Wipf Group. Retrieved from [Link]

• Handling air-sensitive reagents AL-134. (n.d.). Massachusetts Institute of Technology. Retrieved from [Link]

• An Illustrated Guide to Schlenk Line Techniques. (2023, January 29). The Schlenk Line Survival Guide. Retrieved from [Link]

• Guides. (2024, October 15). Chemistry LibreTexts. Retrieved from [Link]

• Tips and Tricks for the Lab: Air-Sensitive Techniques (2). (2013, June 4). ChemistryViews. Retrieved from [Link]

• Air-free technique. (n.d.). In Wikipedia. Retrieved from [Link]

• How To: Degas Solvents. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Using oven dried glassware. (n.d.). University of York, Department of Chemistry. Retrieved from [Link]

• Wipf, P. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh, Wipf Group. Retrieved from [Link]

• Degassing solvents. (n.d.). University of York, Department of Chemistry. Retrieved from [Link]

• Inert gas purification techniques. (n.d.). MTI Corporation. Retrieved from [Link]

• Fieser, L. F., & Williamson, K. L. (1975). Organic Experiments. D.C. Heath. (This is a classic textbook reference, a direct link is not available, but the principles of gas purification are well-established within such texts).

• Drying solvents. (2023, July 25). In Sciencemadness Wiki. Retrieved from [Link]

• Drying Solvents. (n.d.). The Schlenk Line Survival Guide. Retrieved from [Link]

• Park, S., & Roy, M. (2019, November 1). Section 5.4 Title: Degassing Solvents. University of Wisconsin-Madison, Berry Group. Retrieved from [Link]

• solvent drying and drying agents. (n.d.). Delloyd's Lab-Tech. Retrieved from [Link]

• ANAEROBIC INDICATORS. (n.d.). Key Scientific Products. Retrieved from [Link]

• The Purification of Inert Gases to High Purity. (n.d.). R. D. Mathis Company. Retrieved from [Link]

• Björnsson, L., Murto, M., Jantsch, T. G., & Mattiasson, B. (2001). State indicators for monitoring the anaerobic digestion process. Water Science and Technology, 43(7), 171-178.

• Preparing Anhydrous Reagents and Equipment. (n.d.). Moodle@Units. Retrieved from [Link]

• Chen, Y., Cheng, J. J., & Creamer, K. S. (2008). State indicators of anaerobic digestion: A critical review on process monitoring and diagnosis. Bioresource Technology, 99(12), 5468-5475.
• Process for the purification of inert gases. (2005).

• What is the most efficient batch degassing? (n.d.). Biotech Fluidics. Retrieved from [Link]

• What are indicators of anaerobic bacteria in clinical specimens? (n.d.). Homework.Study.com. Retrieved from [Link]

• A comparison of physical solvents for acid gas removal. (n.d.). Bryan Research & Engineering, LLC. Retrieved from [Link]

• Inerting in the chemical industry. (n.d.). BOC. Retrieved from [Link]

• Storage of air and temperature sensitive reagents. (2023, November 4). Chemistry Stack Exchange. Retrieved from [Link]

• Safely Transfer Anhydrous Reagents from a Sealed Container for Air Sensitive Reactions. (2021, January 15). JoVE. Retrieved from [Link]

• Tips and Tricks for the Lab: Air-Sensitive Techniques (1). (2013, May 7). ChemistryViews. Retrieved from [Link]

• Smith, R. C., et al. (2022). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students.

• Air-Sensitive Chemistry: Practical and Safety Considerations. (n.d.). Fisher Scientific - Lab Reporter. Retrieved from [Link]

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Technical Support Center: Strategies for Scaling Up Bromoindium-Mediated Reactions

Welcome to the technical support center for bromoindium-mediated organic synthesis. This guide is designed for researchers, chemists, and process development professionals who are transitioning these versatile reactions from bench-scale discovery to larger, pilot-plant, or manufacturing scales. Here, we address the common challenges and critical parameters that determine the success, reproducibility, and safety of scaled-up bromoindium chemistry, particularly the widely used Barbier-type reactions.

Part 1: Core Principles & Reaction Initiation

Scaling up any chemical reaction is more than just multiplying reagent quantities. For bromoindium reactions, success hinges on understanding the fundamentals of the organoindium intermediate formation and the factors that influence its reactivity.

Q1: My lab has successfully used bromoindium reactions for small-scale synthesis. What exactly is happening in the flask, and why is this reaction class so attractive for complex molecule synthesis?

A bromoindium-mediated reaction is a type of organometallic transformation where indium metal is used to generate a reactive organoindium species in situ. The most common variant is the Barbier-type reaction, where the indium metal, an organic halide (like an allyl or propargyl bromide), and a carbonyl compound (an aldehyde or ketone) are all mixed in a one-pot process.[1][2]

The process can be broken down into two key steps:

• Oxidative Addition: The indium metal (In(0)) inserts into the carbon-halogen bond of the organic halide to form an organoindium intermediate (e.g., an allylindium species).[3]

• Nucleophilic Attack: This newly formed organoindium reagent, which is moderately nucleophilic, then attacks the electrophilic carbonyl carbon.

The key advantages of this reaction, which make it a staple in modern synthesis, are:

• High Functional Group Tolerance: Unlike highly reactive Grignard or organolithium reagents, organoindium intermediates are remarkably tolerant of acidic protons, such as those in hydroxyl (-OH) or carboxylic acid (-CO₂H) groups.[1][3] This often eliminates the need for cumbersome protection-deprotection steps.

• Aqueous Compatibility: Indium metal is uniquely stable and reactive in water, allowing many of these reactions to be performed in aqueous media, a significant advantage for green chemistry and for synthesizing water-soluble molecules like carbohydrates.[4][5][6]

• High Selectivity: These reactions can exhibit excellent chemo-, regio-, diastereo-, and enantioselectivity, providing precise control over the final product's structure.[1][3]

Q2: My large-scale reaction is incredibly sluggish and fails to initiate, even though the small-scale version worked perfectly. What's going wrong?

This is the most common failure mode during scale-up and almost always points to inadequate indium activation . The surface of indium metal is typically passivated by a thin, inert layer of indium oxide (In₂O₃). On a small scale, this layer is often mechanically disrupted by vigorous stirring or sonication, exposing the reactive metal. On a larger scale, achieving uniform activation across a much larger quantity of metal is challenging.

Troubleshooting Steps:

• Acid Wash (Recommended for Scale-Up): Pre-treating the indium powder or shot with dilute HCl (e.g., 1-2 M) for a few minutes is highly effective. This dissolves the oxide layer. The activated indium should be quickly rinsed with water, then an organic solvent (like acetone or THF), and immediately used or stored under an inert atmosphere.[3]

• Mechanical Activation: High-powered mechanical stirring is crucial. Ensure your reactor's impeller design provides good solid suspension and particle-particle attrition to continuously abrade the oxide layer. For very large scales, specialized milling techniques can be considered.[5][6]

• Chemical Additives: The addition of a catalytic amount of a weak acid, like acetic acid or ammonium chloride, to the reaction mixture can help prevent the buildup of indium hydroxide precipitates that can coat the metal surface and passivate it during the reaction, especially in aqueous media.[3]

Experimental Protocol: Activation of Indium Metal for a 10 L Scale Reaction

• Safety First: Perform all steps in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Weighing: In a suitable container, weigh the required amount of indium powder or shot for your reaction.

• Acid Wash: Carefully add 2 M HCl to the indium, sufficient to cover the metal completely. Gently swirl for 2-5 minutes. You may observe slight bubbling as the oxide layer dissolves.

• Decanting & Rinsing: Carefully decant the acidic solution. Immediately wash the activated indium sequentially with deionized water (3x), acetone (2x), and finally with the reaction solvent (e.g., THF) (2x).

• Transfer: Transfer the activated, solvent-wetted indium directly to the reaction vessel, which has been pre-purged with an inert atmosphere (Nitrogen or Argon). Do not allow the activated metal to dry in the air, as the oxide layer will rapidly reform.

• Initiation: Immediately proceed with the addition of solvent and reagents as per your reaction protocol.

Workflow for Large-Scale Bromoindium Reaction Initiation

Sources

• 1. Organoindium chemistry - Wikipedia [en.wikipedia.org]
• 2. Barbier reaction - Wikipedia [en.wikipedia.org]
• 3. Indium-Mediated Allylation | Encyclopedia MDPI [encyclopedia.pub]
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• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Mechanochemical indium(0)-mediated Barbier allylation of carbonyl compounds: unexpected immiscible water additive effect for hydrophobic reagents - RSC Mechanochemistry (RSC Publishing) DOI:10.1039/D4MR00005F [pubs.rsc.org]

Technical Support Center: Navigating Challenges in Reagent and Solvent Purity

Welcome to the Technical Support Center dedicated to addressing critical issues related to reagent and solvent purity. This resource is designed for researchers, scientists, and drug development professionals who understand that the integrity of their experimental outcomes is fundamentally linked to the quality of their starting materials. Impurities in reagents and solvents can lead to a cascade of problems, including skewed results, failed reactions, and compromised product quality.[1][2] This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and best-practice protocols to help you identify, resolve, and prevent common purity-related issues in the laboratory.

Troubleshooting Guide: A Proactive Approach to Purity Issues

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.

Question 1: My reaction yield is unexpectedly low, or the reaction failed entirely. Could reagent or solvent purity be the culprit?

Answer: Absolutely. This is one of the most common consequences of using impure materials.[1] Impurities can interfere with chemical reactions in several ways, leading to reduced efficiency or complete failure.[1][2]

Causality and Investigation:

• Interference with Catalysts: Trace metal impurities can poison catalysts, rendering them inactive.

• Unwanted Side Reactions: Reactive impurities can lead to the formation of unintended by-products, consuming your reactants and complicating purification.[1][2]

• Moisture Contamination: For moisture-sensitive reactions, such as Grignard or organometallic reactions, even trace amounts of water in a solvent can quench the reaction.[1][3]

• Altered Reaction Kinetics: Impurities can change the polarity or other properties of the reaction medium, thereby altering reaction rates and equilibria.[1]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yield.

Self-Validating Protocol: Reagent and Solvent Qualification

• Obtain Certificates of Analysis (CofA): Always procure reagents and solvents from reputable suppliers who provide a detailed CofA.[4]

• Perform Identity and Purity Testing:

  • Solvents: Use Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to verify the purity of the solvent and identify any contaminants.[1]

  • Reagents: Employ techniques like Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), or titration to confirm the identity and purity of the reagent.[5]

• Water Content Analysis: For anhydrous reactions, determine the water content of your solvent using Karl Fischer titration.

• Use of Certified Standards: When available, use certified reference materials to calibrate your analytical instruments and validate your testing methods.[5]

Question 2: I'm observing unexpected peaks in my chromatogram (HPLC, GC). How can I determine if they are from my solvent or reagent?

Answer: Ghost peaks or extraneous peaks in a chromatogram are often indicative of solvent or reagent contamination. These impurities can co-elute with your analyte, leading to inaccurate quantification and identification.[4]

Causality and Investigation:

• Solvent Impurities: Lower-grade solvents may contain stabilizers or by-products from their manufacturing process that are detectable by sensitive analytical instruments.

• Reagent Degradation: Reagents can degrade over time, especially if not stored correctly, leading to the formation of impurities.[6]

• Leachables from Containers: Plasticizers or other compounds can leach from storage containers into the solvent or reagent.

• Cross-Contamination: Improper handling, such as reusing pipettes or not properly cleaning glassware, can introduce contaminants.[7]

Troubleshooting Workflow:

Caption: Workflow to identify the source of unexpected peaks.

Best Practices for Minimizing Contamination:

• Use High-Purity Solvents: For sensitive analytical techniques like HPLC and GC-MS, always use HPLC-grade or higher purity solvents.

• Proper Solvent Handling:

  • Never return unused solvent to the original container.[7]

  • Keep solvent bottles tightly capped when not in use.[7]

  • Filter solvents before use, especially aqueous mobile phases, to remove particulate matter and prevent microbial growth.

• Reagent Storage: Store reagents according to the manufacturer's instructions, paying attention to temperature and light sensitivity.[8][9]

Question 3: My experimental results are not reproducible. Could variations in reagent or solvent lots be the cause?

Answer: Yes, lot-to-lot variability in reagents and solvents is a significant contributor to a lack of reproducibility in experiments.[2] Even if a product is within the manufacturer's specifications, minor differences in the impurity profile between lots can affect sensitive assays.

Causality and Investigation:

• Inconsistent Impurity Profiles: The type and concentration of trace impurities can vary between manufacturing batches of the same reagent or solvent.

• Changes in Starting Materials: Manufacturers may change their sources of starting materials, leading to subtle differences in the final product.

• Aging and Degradation: The impurity profile of a reagent or solvent can change over time due to degradation, especially if storage conditions are not ideal.[6]

Data Presentation: Impact of Solvent Purity on Analytical Results

Purity Grade	Typical Purity	Common Impurities	Impact on Sensitive Analysis (e.g., HPLC, LC-MS)
Technical Grade	90-95%	Significant levels of other organic compounds, water, and non-volatile residues.	Not suitable; high background noise, numerous ghost peaks, potential for column and instrument damage.
ACS Grade	≥95%	Meets or exceeds standards set by the American Chemical Society; may still contain impurities that interfere with sensitive analyses.[10]	Suitable for general lab use, but may not be ideal for trace analysis without further purification.
HPLC Grade	≥99.9%	Low levels of UV-absorbing impurities, particulate matter, and dissolved gases.	Essential for reproducible HPLC results with low baseline noise and minimal ghost peaks.
LC-MS Grade	≥99.9%	Extremely low levels of metallic ions and compounds that can cause ion suppression or adduct formation.	Critical for achieving high sensitivity and accurate mass-to-charge ratio measurements in LC-MS.

Protocol for Managing Lot-to-Lot Variability:

• Incoming Quality Control (QC):

  • When a new lot of a critical reagent or solvent is received, perform a side-by-side comparison with the old lot.

  • Run a standard assay or analysis using both the old and new lots and compare the results.

• Establish Acceptance Criteria: Define acceptable limits for the performance of the new lot relative to the old lot.

• Documentation: Maintain detailed records of lot numbers, CofAs, and the results of your incoming QC testing for all reagents and solvents.

• Communication with Suppliers: Develop a good relationship with your suppliers and inquire about their process for notifying customers of significant changes in their manufacturing processes.[4]

Frequently Asked Questions (FAQs)

Q1: What is the difference between reagent purity and concentration? A1: Purity refers to the absence of contaminants in a substance, while concentration is the amount of a substance in a given volume of solvent.[11] A reagent can be highly concentrated but have low purity if it contains a significant amount of impurities.

Q2: How should I store my reagents and solvents to maintain their purity? A2: Always follow the manufacturer's storage recommendations.[12] In general:

• Store flammable solvents in a designated, well-ventilated flammable storage cabinet.[13]

• Protect light-sensitive chemicals by storing them in amber or opaque containers.[8]

• Store hygroscopic and water-reactive chemicals in desiccators or under an inert atmosphere.

• Ensure proper temperature control for temperature-sensitive materials.[8]

Q3: Can I purify a lower-grade solvent myself? A3: While techniques like distillation can be used to purify solvents, it can be time-consuming, and trace impurities may remain.[1] For most analytical and sensitive applications, it is more reliable and efficient to purchase high-purity solvents.

Q4: What are the regulatory implications of reagent and solvent purity in drug development? A4: Regulatory agencies like the FDA have strict guidelines for the purity of materials used in pharmaceutical manufacturing.[1][14] Impurities in the final drug product must be identified, quantified, and qualified to ensure patient safety.[6] Using high-purity reagents and solvents is crucial for meeting these regulatory requirements.[15]

References

• Ibis Scientific, LLC. (2025, May 11). Why Solvent Purity Is Crucial in the World of Chemistry. Retrieved from [Link]

• Safety First. (n.d.). Essential Guidelines for Handling Research Reagents and Equipment. Retrieved from [Link]

• theenvirotimes. (2021, May 5). Handling reagents and chemicals (Good Laboratory Practices). Retrieved from [Link]

• Pharma Beginners. (2020, February 7). SOP for Handling of Laboratory Reagents. Retrieved from [Link]

• CBG Biotech. (2020, December 2). Purity vs Concentration of a Solvent - Which One Affects Parts Washing Effectiveness?. Retrieved from [Link]

• Post Apple Scientific. (2024, January 19). The Impact of Impurities in Lab Chemicals. Retrieved from [Link]

• CP Lab Safety. (2022, October 28). A Guide to Solvent Grades. Retrieved from [Link]

• Laboratory Disposable Products. (2025, August 21). Safe Lab Reagent Storage Guide | Best Practices 2025. Retrieved from [Link]

• Tanasova, M. (2015, August 27). Laboratory Standard Operating Procedure. Retrieved from [Link]

• Bio-Rad. (n.d.). Best Practices for Lot Changes in Quality Control or Reagents. Retrieved from [Link]

• 360 Medical. (2025, July 7). Quality Control Best Practices in Laboratories: A Step-by-Step Guide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Management of Chemicals - Prudent Practices in the Laboratory. Retrieved from [Link]

• Microbioz India. (2025, January 9). Common Mistakes When Testing for Lab Grade Purity. Retrieved from [Link]

• Quimivita. (n.d.). Best practices for handling chemical reagents to prevent cross-contamination. Retrieved from [Link]

• Docuchem. (2024, June 16). Impact of Solvent Quality in the outcome of the API purification processes. Retrieved from [Link]

• Chem Help ASAP. (2023, October 10). Safety risks of impurities in preclinical & clinical compounds. Retrieved from [Link]

• Purosolv. (2025, April 22). Key Considerations for Selecting Solvents in Drug Manufacturing. Retrieved from [Link]

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• 15. Choosing the Right Solvent for Drug Manufacturing [purosolv.com]

Reference Data & Comparative Studies

Bromoindium vs. Iodoindium: A Comparative Guide to Reactivity in Allylation Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of carbon-carbon bond formation, indium-mediated allylation stands out for its remarkable functional group tolerance and its ability to proceed in aqueous media, marking a significant advantage over more sensitive organometallic reagents like Grignard reagents.[1][2] This guide provides a detailed comparison of the reactivity of bromoindium and iodoindium reagents in allylation reactions, offering insights into experimental choices and mechanistic nuances to aid in reaction optimization and catalyst selection.

The Genesis of the Reagent: Formation and Key Characteristics

The first step in indium-mediated allylation is the formation of an organoindium intermediate through the oxidative insertion of indium metal into a carbon-halogen bond of an allyl halide.[2] This process, often performed in situ in a Barbier-type reaction, generates allylindium species that are the active nucleophiles. While both allyl bromides and iodides are commonly used precursors, the nature of the halide has a subtle but significant impact on the formation and subsequent reactivity of the allylindium reagent.

Generally, the formation of the allylindium reagent is faster with allyl iodide than with allyl bromide due to the lower carbon-iodine bond dissociation energy. This can be a crucial factor in reactions with less reactive substrates or when milder conditions are required.

Comparative Reactivity in Allylation: A Head-to-Head Analysis

The choice between generating an allylindium reagent from an allyl bromide versus an allyl iodide can influence reaction rates, yields, and even stereoselectivity. While the literature often uses them interchangeably, understanding their distinct reactivity profiles is key to mastering this synthetic tool.

2.1. Reaction Rates and Yields

While direct, extensive comparative studies are not abundant, the general consensus and available data suggest that allylindium reagents generated from allyl iodides tend to be more reactive than their bromide counterparts. This heightened reactivity can translate to faster reaction times and, in some cases, higher yields, particularly with challenging electrophiles. For instance, in the allylation of aldehydes and ketones, the use of an iodide precursor can sometimes overcome the sluggishness observed with bromides.

However, this increased reactivity is a double-edged sword. With highly reactive electrophiles, the use of the more potent iodoindium reagent might lead to undesired side reactions or reduced selectivity. In contrast, the slightly attenuated reactivity of bromoindium reagents can be advantageous in achieving higher chemo- and diastereoselectivity.

Table 1: Illustrative Comparison of Bromoindium and Iodoindium in Allylation

Feature	Bromoindium Reagent (from Allyl Bromide)	Iodoindium Reagent (from Allyl Iodide)	Key Considerations
Rate of Formation	Generally slower	Generally faster	C-I bond is weaker than C-Br bond
Reactivity	Moderately reactive	Highly reactive	Can influence chemoselectivity
Substrate Scope	Broad, effective for most aldehydes and imines	May be necessary for less reactive ketones or hindered substrates	Reactivity can be tuned by halide choice
Chemoselectivity	Often higher	May be lower with multifunctional substrates	Important for complex molecule synthesis
Cost & Stability	Allyl bromide is generally less expensive and more stable	Allyl iodide is more expensive and can be light-sensitive	Practical considerations for scale-up

2.2. Mechanistic Considerations: The Role of the Halide

The halide counter-ion (bromide or iodide) remains associated with the indium center in the organoindium intermediate, which is often represented as a sesquihalide (R₃In₂X₃). While the precise structure of the active reagent in solution can be complex and solvent-dependent, the nature of the halide can influence the Lewis acidity of the indium center and the overall nucleophilicity of the allyl group.

The larger and more polarizable iodide ion can lead to a "softer" and more reactive organoindium species. This increased reactivity is beneficial for the allylation of less electrophilic carbonyl compounds. Conversely, the smaller and less polarizable bromide ion results in a "harder" and slightly less reactive reagent, which can be advantageous in achieving higher selectivity.

Experimental Protocols: A Practical Guide

The following protocols provide a general framework for indium-mediated allylation reactions. Optimization of solvent, temperature, and reaction time may be necessary for specific substrates.

3.1. General Procedure for Indium-Mediated Allylation of an Aldehyde

• To a stirred suspension of indium powder (1.5 mmol) in a suitable solvent (e.g., DMF, THF, or water, 5 mL) in a round-bottom flask is added the aldehyde (1.0 mmol).

• The corresponding allyl halide (allyl bromide or allyl iodide, 2.0 mmol) is then added dropwise to the mixture at room temperature.

• The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched with a saturated aqueous solution of NH₄Cl (10 mL) and extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired homoallylic alcohol.

Note: For less reactive substrates, the addition of catalytic amounts of additives like tetra-n-butylammonium iodide (TBAI) or sodium iodide (NaI) can enhance the reaction rate, particularly when using allyl bromide.[3]

Visualizing the Process: Reaction Workflow

The following diagram illustrates the typical workflow for a Barbier-type indium-mediated allylation.

Caption: Simplified mechanistic pathway of indium-mediated allylation.

Conclusion: Selecting the Right Reagent for the Job

The choice between bromoindium and iodoindium reagents in allylation reactions is a nuanced one that depends on the specific substrate and desired outcome.

• For routine allylations of unhindered aldehydes and imines , the more economical and stable allyl bromide is often the reagent of choice, providing good yields and high selectivity.

• For less reactive substrates, such as ketones or sterically hindered electrophiles , the higher reactivity of the organoindium species derived from allyl iodide may be necessary to achieve a reasonable reaction rate and yield.

Ultimately, a preliminary screening of both allyl bromide and allyl iodide is recommended during the optimization of a new indium-mediated allylation reaction to identify the optimal conditions for achieving the desired product in high yield and selectivity. The versatility and functional group tolerance of indium-mediated reactions, regardless of the halide used, make them a powerful tool in the arsenal of the synthetic chemist. [1][4]

References

• Cook, G. R. (2016). Indium-Mediated Stereoselective Allylation. Accounts of Chemical Research, 49(11), 2438-2448. [Link]

• Cook, G. R. (2016). Indium-Mediated Stereoselective Allylation. PubMed. [Link]

• MDPI. (2022). Indium-Mediated Allylation. Encyclopedia. [Link]

• Law, M. C., Cheung, T. W., Wong, K.-Y., & Chan, T. H. (2009). Synthetic and Mechanistic Studies of Indium-Mediated Allylation of Imines in Ionic Liquids. The Journal of Organic Chemistry, 74(18), 6999–7008. [Link]

• Batey, R. A., & Thadani, A. N. (2004). A Sequential Indium-Mediated Aldehyde Allylation/Palladium-Catalyzed Cross-Coupling Reaction in the Synthesis of 2-Deoxy-β-C-Aryl Glycosides. Organic Letters, 6(22), 4049–4052. [Link]

• Paquette, L. A. (2003). Fundamental Mechanistic Characteristics and Synthetic Applications of Allylations Promoted by Indium Metal in Aqueous Media. Synthesis, 2003(12), 1737-1758. [Link]

• Law, M. C., Cheung, T. W., Wong, K.-Y., & Chan, T. H. (2009). Synthetic and Mechanistic Studies of Indium-Mediated Allylation of Imines in Ionic Liquids. The Journal of Organic Chemistry. [Link]

• Law, M. C., Cheung, T. W., Wong, K.-Y., & Chan, T. H. (2009). Synthetic and mechanistic studies of indium-mediated allylation of imines in ionic liquids. PolyU Scholars Hub. [Link]

• Lu, W., & Chan, T. H. (2000). Organometallic Reactions in Aqueous Media. Indium- and Zinc-Mediated Allylation of Sulfonimines. The Journal of Organic Chemistry, 65(25), 8589–8594. [Link]

• Park, Y., et al. (2023). Iridium-Catalyzed Chemo-, Diastereo-, and Enantioselective Allyl-Allyl Coupling. Angewandte Chemie International Edition, 62(13), e202218794. [Link]

• Park, Y., et al. (2023). Iridium‐Catalyzed Chemo‐, Diastereo‐, and Enantioselective Allyl‐Allyl Coupling: Accessing All Four Stereoisomers of (E)‐1‐Boryl‐Substituted 1,5‐Dienes by Chirality Pairing. ResearchGate. [Link]

• Smith, M. B. (2020). Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models. ACS Omega, 5(49), 31595–31623. [Link]

• Wang, Z., et al. (2007). Allylation of carbonyl compounds with allyl chlorides in sat. NH4Cl. ResearchGate. [Link]

• Park, Y., et al. (2023). Iridium-Catalyzed Chemo-, Diastereo-, and Enantioselective Allyl-Allyl Coupling: Accessing All Four Stereoisomers of (E)-1-Boryl-Substituted 1,5-Dienes by Chirality Pairing. PubMed. [Link]

• (2021). Indium‐mediated allylation of carbonyl compounds in deep eutectic solvents. ResearchGate. [Link]

• Araki, S., Ito, H., & Butsugan, Y. (1988). Indium in organic synthesis: indium-mediated allylation of carbonyl compounds. The Journal of Organic Chemistry, 53(8), 1831–1833. [Link]

• Thadani, A. N., & Batey, R. A. (2003). Indium-mediated allylation of aldehydes, ketones and sulfonimines with 2-(alkoxy)allyl bromides. Tetrahedron Letters, 44(44), 8051-8055. [Link]

• Zhang, X., et al. (2020). Theoretical insight into the origins of chemo- and diastereo-selectivity in the palladium-catalysed (3 + 2) cyclisation of 5-alkenyl thiazolones. Organic Chemistry Frontiers, 7(11), 1369-1380. [Link]

• Loh, T.-P., & Li, X.-R. (1998). Allylation Reactions in Aqueous Media : Development, Applications and Future Works. Chemical Society Reviews, 27(5), 339. [Link]

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• 3. Indium-mediated allylation of aldehydes, ketones and sulfonimines with 2-(alkoxy)allyl bromides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Indium(I) Halides in Organic Synthesis

For researchers, scientists, and professionals in drug development, the selection of the appropriate reagent is paramount to the success of a synthetic campaign. Within the expanding toolkit of modern organic chemistry, indium(I) halides (InCl, InBr, and InI) have emerged as versatile mediators for a variety of carbon-carbon bond-forming reactions. Their unique reactivity profile, particularly their tolerance to aqueous media, distinguishes them from many traditional organometallic reagents. This guide provides an in-depth comparative analysis of indium(I) chloride, bromide, and iodide, offering field-proven insights and experimental data to inform your selection process.

Introduction: The Unique Proposition of Indium(I) Halides

Indium, a group 13 element, exhibits stable oxidation states of +1 and +3. While indium(III) halides are well-established Lewis acids, the monovalent indium(I) halides serve as potent single-electron donors and precursors to organoindium reagents. The general reactivity stems from their ability to undergo oxidative addition to organic halides, forming organoindium(III) species in situ. This process is central to their application in a range of transformations, including Barbier-type allylations, coupling reactions, and cyclizations.[1]

A key advantage of indium-mediated reactions is their compatibility with protic solvents, a feature that aligns with the principles of green chemistry and simplifies the synthesis of water-soluble molecules.[2] This guide will delve into the nuances that differentiate the chloride, bromide, and iodide salts of indium(I), providing a framework for rational reagent selection based on reactivity, selectivity, and substrate scope.

The Cornerstone Application: Barbier-Type Allylation of Carbonyls

One of the most well-documented applications of indium(I) halides is the Barbier-type allylation of carbonyl compounds to furnish homoallylic alcohols. This transformation underscores the comparative performance of the halide series. The reaction proceeds via the formation of an allylindium intermediate through the oxidative addition of an indium(I) halide to an allyl halide. This intermediate then adds to the carbonyl electrophile.

The general mechanism for this process can be visualized as a two-step sequence, although it is typically performed as a one-pot Barbier reaction where all components are mixed together.[2]

Caption: General workflow for Indium(I) halide-mediated allylation.

Comparative Reactivity: A Halide-Dependent Trend

The rate-determining step in many indium(I)-mediated reactions is the initial oxidative addition to the organic halide. The reactivity of the indium(I) halides in this step generally follows the trend of increasing polarizability and decreasing bond strength of the indium-halogen bond:

InI > InBr > InCl

This trend is consistent with the general principles of oxidative addition, where the more easily cleaved In-X bond in InI facilitates a faster reaction.[1] This increased reactivity of the iodide salt can translate to shorter reaction times and milder reaction conditions. For instance, in the synthesis of indium phosphide quantum dots, the choice of indium(I) halide (InCl, InBr, or InI) was found to influence the reaction kinetics and the resulting particle size, with InI being the most reactive.[3]

While direct comparative studies with quantitative yield and reaction time data for the same organic transformation are not abundant in the literature, the established principles of halide reactivity in oxidative addition provide a strong basis for this trend.

Influence on Regioselectivity

The nature of the indium(I) halide can also influence the regioselectivity of the reaction. For example, in the allylation of benzaldehyde with crotyl iodide, the use of InI as the mediator resulted in a different ratio of α- to γ-adducts compared to the reaction mediated by indium metal. This suggests that the halide ligand on the indium center plays a role in the structure and reactivity of the organoindium intermediate, thereby affecting the regiochemical outcome of the addition to the carbonyl.

Beyond Allylation: Other Synthetic Applications

While Barbier-type allylations are a major application, indium(I) halides are also effective in other transformations.

Reductive Coupling Reactions

Indium(I) bromide has been shown to promote the reductive coupling of α,α-dichloroketones to produce 1,4-diones. This transformation highlights the utility of InBr as a reducing agent in the formation of carbon-carbon bonds.

Cyclization Reactions

Indium(I) iodide has been employed as a catalyst in various cyclization reactions. Its ability to act as a mild Lewis acid and a single-electron transfer agent facilitates the formation of cyclic structures, which are prevalent in natural products and pharmaceuticals.

Experimental Protocols: A Practical Guide

The following protocols are representative examples of the application of indium(I) halides in organic synthesis.

Protocol: Indium(I) Bromide-Mediated Reductive Coupling of α,α-Dichloroketones

This protocol is adapted from established procedures for the reductive coupling of α,α-dichloroketones.

Materials:

• α,α-Dichloroketone (1.0 mmol)

• Indium(I) bromide (InBr) (2.5 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

Procedure:

• To a stirred solution of the α,α-dichloroketone in anhydrous DMF at room temperature, add indium(I) bromide in one portion.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with 1 M HCl and extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

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A Comparative Guide to Spectroscopic Analysis for the Confirmation of Bromoindium Reaction Intermediates

For researchers, scientists, and drug development professionals, the ability to peer into the "black box" of a chemical reaction is not merely an academic exercise—it is fundamental to process optimization, yield improvement, and mechanistic discovery. Organoindium chemistry, particularly reactions involving bromoindium species, presents a unique set of challenges and opportunities. The transient, often highly reactive nature of the intermediates formed dictates the reaction's outcome. Direct observation is paramount.

This guide provides an in-depth comparison of modern spectroscopic techniques for the real-time, in situ analysis of bromoindium reaction intermediates. We will move beyond simple procedural descriptions to explore the causality behind experimental design, ensuring that every protocol is a self-validating system for generating trustworthy, actionable data.

The Challenge: Why Bromoindium Intermediates Demand In Situ Analysis

Bromoindium intermediates, such as those formed during Barbier-type reactions or transmetalations, are often fleeting and sensitive to their environment.[1] Attempting to isolate these species for traditional ex situ analysis can lead to decomposition or shifts in chemical equilibria, providing a misleading picture of the reaction's true nature. In situ (Latin for "in the place") monitoring allows us to observe these intermediates as they exist in their native reaction environment.[2] This approach is critical when:

• Transient Intermediates are Involved: Many organoindium species are labile and would not survive a traditional workup and sampling process.[3][4]

• Equilibria are Present: The reaction medium can host multiple species in equilibrium (e.g., analogues of the Schlenk equilibrium). Sampling would inevitably perturb this balance.[3]

• Reaction Kinetics are Fast: For rapid reactions, manual sampling is impractical for capturing the formation and decay of intermediates.[3]

The choice of spectroscopic tool is therefore a critical decision, dictated by the specific information required—be it detailed molecular structure, reaction kinetics, or simply the confirmation of a species' presence.

A Comparative Overview of Spectroscopic Techniques

No single technique is a panacea. A multi-spectroscopic approach often yields the most comprehensive understanding. The table below summarizes the primary methods discussed in this guide.

Technique	Information Provided	Strengths	Limitations for Bromoindium Species
NMR Spectroscopy	Detailed molecular structure, connectivity, quantification, kinetics.	Unparalleled for structural elucidation of species in solution.[]	Lower sensitivity; quadrupolar nature of ¹¹⁵In leads to very broad, often uninformative signals.[6][7]
FTIR Spectroscopy	Functional group identification, bonding changes, kinetics.	High sensitivity, fast acquisition times, robust for in situ probe-based analysis.[8]	Spectra can be complex in mixtures; solvent interference can obscure key regions.
Raman Spectroscopy	Symmetric bond vibrations (e.g., C-In, In-Br), kinetics.	Complementary to IR; excellent for aqueous media and symmetric bonds.[9][10]	Weaker signal (scattering vs. absorption); potential for fluorescence interference.
UV-Vis Spectroscopy	Changes in electronic structure, conjugation, kinetics.	High sensitivity, simple setup, excellent for kinetic analysis.[11]	Provides limited structural information; requires a chromophore for analysis.[12][13]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Powerhouse

NMR spectroscopy is the gold standard for determining the precise structure of molecules in solution. For bromoindium intermediates, ¹H and ¹³C NMR are invaluable for characterizing the organic portion of the molecule.

Expertise & Experience: The ¹¹⁵In NMR Challenge

While it may seem intuitive to directly observe the indium center using ¹¹⁵In NMR, this is often impractical. Indium-115 (95.7% natural abundance) is a quadrupolar nucleus (spin I = 9/2), which means it interacts with local electric field gradients.[6][14] In all but the most symmetrical environments, this interaction leads to extremely rapid relaxation and consequently, very broad spectral lines that can be thousands of Hertz wide, often rendering them indistinguishable from the baseline.[6][7] Therefore, we typically infer the nature of the indium center by its effect on the more readily observable ¹H and ¹³C nuclei of the attached ligands.

Trustworthiness: Self-Validating Protocol for In Situ NMR Monitoring

This protocol describes the monitoring of an organoindium intermediate formation, for example, from an organic bromide and activated indium.

Experimental Protocol: In Situ ¹H NMR Reaction Monitoring

• Preparation of Reactants:

  • Prepare a stock solution of the organic bromide starting material in a deuterated solvent (e.g., THF-d₈).

  • In a separate vial, weigh the activated indium metal.

  • Prepare a "dummy" NMR tube containing only the deuterated solvent.

• Instrument Setup & Calibration:

  • Place the dummy sample in the NMR spectrometer and bring it to the desired reaction temperature (e.g., 50 °C).

  • Lock, tune, and shim the spectrometer on the dummy sample. This pre-heats the probe and minimizes setup time for the actual reaction.[15]

  • Acquire a reference spectrum of the starting material stock solution to establish initial chemical shifts and concentration.

• Reaction Initiation & Data Acquisition:

  • Remove the dummy sample. Quickly add the starting material stock solution to the vial containing the activated indium.

  • Immediately draw the reaction mixture into an NMR tube and insert it into the pre-heated spectrometer.

  • Start a time-arrayed series of ¹H NMR experiments.[15] Set the experiment to acquire a spectrum every 1-5 minutes (or as appropriate for the expected reaction rate) for several hours. Use a minimal number of scans (e.g., ns=1 or 4) to get a "snapshot" of the reaction at each time point.[15]

• Data Analysis:

  • Process the resulting pseudo-2D dataset.

  • Stack the spectra to visualize the disappearance of starting material peaks and the appearance of new peaks corresponding to the bromoindium intermediate and any byproducts.

  • Integrate the peaks of the starting material and the intermediate at each time point relative to an internal standard to determine reaction kinetics.

Causality Behind the Choices:

• Why THF-d₈? Tetrahydrofuran is a common solvent for organometallic reactions and effectively solvates many organoindium species. The deuterated form is necessary for the NMR lock.

• Why a "dummy" sample? For reactions that initiate quickly upon mixing, pre-heating the probe ensures that the first few data points are captured at the target reaction temperature, providing more reliable kinetic data.[15]

• Why minimal scans? The goal is to capture the state of the reaction at a specific moment. A long acquisition time would average the signal over a period where concentrations are changing, blurring the kinetic information.[15]

Vibrational Spectroscopy (FTIR & Raman): The Kinetic Workhorses

Infrared (IR) and Raman spectroscopy probe the vibrational modes of molecules.[16] They are exceptionally powerful for monitoring reaction kinetics in real-time by tracking changes in specific chemical bonds.

• FTIR Spectroscopy is sensitive to vibrations that cause a change in dipole moment, making it excellent for polar functional groups.[10][17]

• Raman Spectroscopy detects vibrations that cause a change in polarizability. It is particularly useful for symmetric, non-polar bonds and is less susceptible to interference from aqueous solvents.[9][10]

For bromoindium intermediates, we can monitor the disappearance of the C-Br stretch in the starting material and the appearance of new bands corresponding to C-In and In-Br vibrations.

Trustworthiness: Self-Validating Protocol for In Situ FTIR/Raman Monitoring

This protocol uses a probe that can be inserted directly into the reaction vessel, providing continuous data without sampling.

Experimental Protocol: In Situ FTIR/Raman Reaction Monitoring

• Instrument & Reaction Setup:

  • Set up the reaction vessel (e.g., a jacketed glass reactor) with overhead stirring and inert atmosphere (N₂ or Ar).

  • Insert the FTIR (e.g., ATR probe) or Raman probe into the reactor, ensuring the probe tip is fully submerged in the reaction solvent.

  • Secure the probe to prevent movement and ensure a consistent sampling volume.

• Background & Reference Spectra:

  • With the probe in the pure solvent at the target reaction temperature, collect a background spectrum. This will be digitally subtracted from all subsequent spectra.

  • Add the first reactant (e.g., the organic bromide) to the solvent and collect a series of spectra to establish its characteristic peaks and stability before the reaction begins. This serves as the time-zero (t=0) reference.

• Reaction Initiation & Data Acquisition:

  • Begin spectral acquisition in a continuous or time-resolved mode (e.g., 1 spectrum every 30 seconds).

  • Inject the second reactant (e.g., a slurry of activated indium) into the reactor to initiate the reaction.

  • Continue collecting spectra for the duration of the reaction.

• Data Analysis:

  • Apply the solvent background correction to all collected spectra.

  • Create a 3D plot of absorbance/intensity vs. wavenumber vs. time to visualize the reaction progress.

  • Identify key peaks (e.g., a disappearing C-Br stretch, a growing C-In stretch) and plot their peak height or area against time to generate kinetic profiles.

Causality Behind the Choices:

• Why a background spectrum? The solvent has its own vibrational spectrum. Subtracting it is essential to isolate the spectral features of the reactants, intermediates, and products.

• Why add one reactant first? This confirms the starting material's spectral signature in the reaction environment and establishes a stable baseline before initiation, which is crucial for accurate kinetic analysis.

• Why a probe? An immersion probe provides a non-invasive, continuous window into the reaction, eliminating the need for sampling and ensuring that sensitive intermediates are not disturbed.[3]

UV-Vis Spectroscopy: A Sensitive Probe for Electronic Changes

UV-Visible spectroscopy measures the absorption of light as electrons are promoted to higher energy levels.[13] While it does not provide the detailed structural information of NMR or IR, its high sensitivity makes it an excellent tool for:

• Detecting Chromophoric Species: If the organic ligand or the resulting bromoindium intermediate contains a conjugated π-system, UV-Vis can easily track its appearance or disappearance.

• Quantifying Concentration: According to the Beer-Lambert law, absorbance is directly proportional to concentration, making it ideal for precise kinetic measurements.

• Observing Charge-Transfer Complexes: The formation of intermediates can sometimes involve the creation of charge-transfer complexes that have distinct and strong absorptions in the UV-Vis range.

In practice, UV-Vis monitoring can be set up similarly to vibrational spectroscopy, using a fiber-optic immersion probe connected to a spectrophotometer. It is often used in conjunction with other techniques to correlate changes in electronic structure with changes in molecular vibration and atomic connectivity.

Conclusion: An Integrated Approach for Authoritative Confirmation

The confirmation of bromoindium reaction intermediates requires a thoughtful and rigorous analytical approach. While NMR spectroscopy offers the most definitive structural data, vibrational spectroscopies like FTIR and Raman are often more practical for real-time kinetic monitoring in a process environment. UV-Vis provides a highly sensitive, albeit less structurally specific, complementary view.

As a Senior Application Scientist, my recommendation is to employ an integrated strategy. Use in situ FTIR or Raman to rapidly screen reaction conditions and obtain kinetic profiles. Once optimal conditions are identified, perform a detailed in situ NMR experiment to unambiguously confirm the structure of the key intermediates. This multi-faceted approach provides the authoritative, self-validating data necessary to truly understand and control the complex and fascinating chemistry of organoindium compounds.

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A Tale of Two Oxidation States: A Comparative Guide to Indium(I) and Indium(III) Halides in Catalysis

For the modern researcher, scientist, and drug development professional, the choice of catalyst is paramount to synthetic success. Among the p-block elements, indium has emerged as a versatile and powerful tool in the synthetic chemist's arsenal. Its halides, existing in both the +1 and +3 oxidation states, offer distinct reactivity profiles that can be harnessed for a wide array of organic transformations. This guide provides an in-depth, objective comparison of the catalytic performance of indium(I) and indium(III) halides, supported by experimental data and mechanistic insights to inform your selection of the optimal indium catalyst for your synthetic challenges.

Introduction: The Divergent Catalytic Personas of Indium Halides

Indium, a Group 13 metal, exhibits two stable oxidation states: +1 and +3. This duality gives rise to a fascinating dichotomy in the catalytic behavior of its corresponding halides. Indium(III) halides, most commonly InCl₃ and InI₃, are well-established as robust, water-tolerant Lewis acids.[1][2][3][4] Their ability to activate carbonyls, imines, and other electron-rich functionalities has led to their widespread application in a plethora of organic reactions.[2][4]

In contrast, the catalytic role of indium(I) halides, such as InCl and InI, is more nuanced and has been the subject of growing interest. Their reactivity is not solely defined by Lewis acidity but can involve intricate pathways including disproportionation, single-electron transfer, and participation in organometallic catalytic cycles.[5][6] This guide will dissect these differences, providing a clear framework for understanding and predicting the catalytic prowess of each oxidation state.

Indium(III) Halides: The Quintessential Water-Tolerant Lewis Acids

The catalytic activity of indium(III) halides is predominantly attributed to their character as "soft" Lewis acids.[7] This property, combined with their remarkable stability in aqueous media, sets them apart from many traditional Lewis acids like AlCl₃ or TiCl₄, which are notoriously water-sensitive.[1]

Mechanism of Action: Electrophile Activation

The general catalytic cycle of an indium(III) halide in a Lewis acid-catalyzed reaction involves the coordination of the indium center to an electron-rich atom (typically oxygen or nitrogen) of the substrate. This coordination enhances the electrophilicity of the substrate, rendering it more susceptible to nucleophilic attack.[8]

Diagram: Generalized Catalytic Cycle of Indium(III) Halides as Lewis Acids

Caption: Generalized catalytic cycle of InX₃ as a Lewis acid.

Key Applications and Performance Data

Indium(III) halides have proven to be exceptional catalysts for a wide range of transformations. Below is a summary of their performance in some key reactions.

Reaction Type	Catalyst	Substrates	Solvent	Yield (%)	Selectivity
Diels-Alder	InCl₃	Cyclopentadiene, Methyl Acrylate	Water	90	70% trans
Friedel-Crafts Alkylation	InCl₃	Aromatics, Aldehydes/Ketones	-	High	-
Heterocycle Synthesis	InCl₃	Various	Water/Organic	Good to Excellent	High

Table 1: Performance of Indium(III) Halides in Various Catalytic Reactions.

Experimental Protocol: InCl₃-Catalyzed Diels-Alder Reaction

This protocol describes a typical procedure for the InCl₃-catalyzed Diels-Alder reaction between cyclopentadiene and methyl acrylate in water.[9]

Materials:

• Indium(III) chloride (InCl₃)

• Cyclopentadiene (freshly cracked)

• Methyl acrylate

• Water

• Diethyl ether

• Magnesium sulfate (anhydrous)

Procedure:

• To a stirred solution of InCl₃ (1 mol%) in water, add methyl acrylate.

• Slowly add freshly cracked cyclopentadiene to the mixture at room temperature.

• Stir the reaction mixture vigorously for the specified time (typically a few hours).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, extract the reaction mixture with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired cycloadduct.

Without the InCl₃ catalyst, the yield of this reaction drops to 65% with a 50% trans product selectivity.[9]

Indium(I) Halides: A More Complex Catalytic Landscape

The catalytic role of indium(I) halides is less straightforward than their In(III) counterparts and can be highly dependent on the reaction conditions and substrates. Three primary mechanistic pathways have been proposed to explain their reactivity.

Disproportionation to In(0) and In(III)

In the presence of a coordinating solvent or certain reactants, indium(I) halides can undergo disproportionation to form highly reactive indium(0) nanoparticles and indium(III) halides.[5][6]

3 In(I)X → 2 In(0) + In(III)X₃

In this scenario, the observed catalysis may be due to the in-situ generated In(0) or In(III) species, rather than the In(I) halide itself. The highly reactive surface of the In(0) nanoparticles can facilitate electron transfer processes, while the generated In(III) can act as a Lewis acid.[5]

Diagram: Disproportionation Pathway of Indium(I) Halides

Caption: Disproportionation of In(I)X to In(0) and In(III)X₃.

In Situ Generation from In(III) and Indium Metal

In some synthetic protocols, In(I) species are intentionally generated in situ from the reaction of In(III) halides with indium metal. This approach is particularly useful in reactions where the controlled generation of a specific organoindium reagent is required. For instance, in an intramolecular allylation, the combination of In and InCl₃ generates active InCl, which is responsible for the formation of the key organoindium complex.[1]

Direct Participation in Catalytic Cycles

Indium(I) halides can also participate directly in catalytic cycles, particularly in concert with other transition metal catalysts. A prime example is the palladium-catalyzed umpolung allylation of hydrazones, where indium(I) iodide (InI) plays a crucial role in a redox transmetalation step.[10][11]

In this reaction, an allylic acetate reacts with a palladium(0) catalyst to form a π-allylpalladium(II) complex. The InI then reacts with this complex in a redox transmetalation, generating an allylindium(III) species and regenerating the Pd(0) catalyst. The allylindium(III) reagent then acts as a nucleophile, adding to the hydrazone to form the desired product.[10][11]

Diagram: Catalytic Cycle of Pd/InI-Catalyzed Umpolung Allylation

Caption: Simplified catalytic cycle for Pd/InI umpolung allylation.

Experimental Protocol: Palladium-Catalyzed Umpolung Allylation of a Hydrazone with InI

This protocol is based on the work of Cook and co-workers and illustrates the use of InI in a palladium-catalyzed reaction.[10]

Materials:

• Hydrazone substrate

• Allyl acetate

• Indium(I) iodide (InI)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Anhydrous tetrahydrofuran (THF)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the hydrazone substrate, allyl acetate, and InI in anhydrous THF.

• Add the Pd(PPh₃)₄ catalyst to the reaction mixture.

• Stir the reaction at the appropriate temperature (e.g., room temperature or gentle heating) and monitor by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography to afford the desired homoallylic amine.

This reaction demonstrates excellent diastereoselectivity, often exceeding 99:1.[10]

Head-to-Head Comparison: Choosing the Right Indium Halide

Feature	Indium(I) Halides (InX)	Indium(III) Halides (InX₃)
Primary Catalytic Role	Varies: Precursor to In(0)/In(III), redox transmetalation agent, potential weak Lewis acid.	Strong, water-tolerant Lewis acid.
Common Applications	Palladium-catalyzed allylations, reactions involving single-electron transfer.	Diels-Alder, Friedel-Crafts, aldol reactions, heterocycle synthesis.
Mechanism	Complex: Disproportionation, redox cycles, in situ generation.	Straightforward electrophile activation via coordination.
Handling	Sensitive to disproportionation, especially in coordinating solvents.	Generally stable and easy to handle, even in aqueous media.
Predictability	Reactivity can be less predictable and highly condition-dependent.	Catalytic behavior is generally predictable based on Lewis acidity.

Table 2: Comparative Summary of Indium(I) and Indium(III) Halides in Catalysis.

Conclusion: A Versatile Toolkit for Modern Synthesis

The catalytic chemistry of indium(I) and indium(III) halides offers a rich and diverse toolkit for the synthetic chemist. While indium(III) halides have carved a niche as reliable and water-tolerant Lewis acids for a vast array of transformations, the catalytic potential of indium(I) halides is still being uncovered, with their multifaceted reactivity offering exciting opportunities for novel reaction development.

Understanding the fundamental differences in their mechanisms of action is key to effectively harnessing their synthetic potential. For well-established Lewis acid-catalyzed reactions where water tolerance is a priority, indium(III) halides are often the catalyst of choice. For more complex transformations involving redox processes or the generation of unique organoindium species, indium(I) halides, either used directly or generated in situ, present a compelling alternative. As research in this area continues to expand, the synergistic use of both oxidation states of indium promises to unlock even more innovative and powerful synthetic methodologies.

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A Senior Application Scientist's Guide to the Structural Validation of Bromoindium Reaction Products

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural elucidation of novel compounds is the bedrock of progress. In the realm of organometallic chemistry, reactions involving bromoindium reagents, such as the Barbier-type allylation, are powerful tools for carbon-carbon bond formation, often yielding complex homoallylic alcohols and other valuable synthons.[1][2] However, the nuanced reactivity of organoindium intermediates necessitates a robust and multi-faceted approach to product structure validation.[3] This guide provides an in-depth comparison of the primary analytical techniques for this purpose, grounded in the principles of scientific integrity and informed by years of in-the-field experience.

The Challenge: Beyond Simple Confirmation

The products of bromoindium reactions are not always straightforward. The in situ generation of the organoindium species can lead to a mixture of products, including diastereomers and constitutional isomers.[3][4] Furthermore, the air and moisture sensitivity of many organometallic compounds demands meticulous handling to prevent decomposition and the formation of artifacts.[5] Therefore, a simple confirmation of molecular weight is insufficient. A comprehensive validation strategy must be able to:

• Unambiguously determine connectivity: Confirm the precise bonding arrangement of all atoms in the molecule.

• Elucidate stereochemistry: Determine the relative and, if necessary, absolute configuration of chiral centers.

• Identify and quantify impurities: Detect and characterize any side products or unreacted starting materials.

This guide will compare and contrast the "big three" of structural elucidation—Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography—in the context of bromoindium reaction products.

A Comparative Overview of Analytical Techniques

Technique	Information Provided	Strengths for Organoindium Compounds	Limitations	Typical Sample Amount	Analysis Time
NMR Spectroscopy	Detailed connectivity (1D & 2D), stereochemistry (NOE, J-coupling), solution-state structure, purity assessment.	Excellent for diastereomeric ratio determination; non-destructive.	Lower sensitivity than MS; complex spectra may require advanced 2D techniques.	1-30 mg	Minutes to hours
Mass Spectrometry	Molecular weight, elemental composition (HRMS), fragmentation patterns for structural clues.	High sensitivity for detecting trace products; rapid analysis.	Provides limited stereochemical information; fragmentation can be complex.	µg to ng	Minutes
X-ray Crystallography	Unambiguous 3D molecular structure, absolute stereochemistry, bond lengths, and angles.	The "gold standard" for definitive structure proof.	Requires a suitable single crystal, which can be difficult to obtain; solid-state structure may differ from solution.	Single crystal (>0.1 mm)	Hours to days

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Workhorse of Structural Elucidation

NMR spectroscopy is arguably the most powerful and versatile tool for the routine characterization of organoindium reaction products in solution.[5] Its strength lies in its ability to provide a detailed map of the molecular structure and stereochemistry.

The Causality Behind an NMR-Centric Approach

For a typical product of a bromoindium reaction, such as a homoallylic alcohol, a multi-nuclear and multi-dimensional NMR approach is essential. The causality is as follows:

• ¹H NMR - The Initial Scout: A proton NMR spectrum provides the first overview of the product's structure. Key diagnostic signals include the vinyl protons of the allyl group and the proton on the carbon bearing the newly formed hydroxyl group. The integration of these signals can give a preliminary indication of the product's purity.

• ¹³C NMR - The Carbon Skeleton: A carbon-13 NMR spectrum reveals the number of unique carbon environments in the molecule, providing a crucial piece of the structural puzzle.

• 2D NMR - Connecting the Dots: For complex structures, 2D NMR is indispensable.

  • COSY (Correlation Spectroscopy): Identifies proton-proton coupling networks, allowing for the tracing of adjacent protons through the carbon skeleton.[6][7]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton-carbon pairs, definitively assigning protons to their attached carbons.[6][8]

  • HMBC (Heteronuclear Multiple Bond Correlation): Reveals longer-range (2-3 bond) proton-carbon correlations, which are critical for piecing together the entire molecular framework, especially around quaternary carbons.[6][8]

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about the spatial proximity of protons, which is invaluable for determining relative stereochemistry.

Visualizing the NMR Workflow

Caption: Workflow for NMR-based structure elucidation.

Experimental Protocol: NMR Sample Preparation of Air-Sensitive Organoindium Compounds

Given that many organoindium compounds are sensitive to air and moisture, proper sample preparation is critical for obtaining high-quality, artifact-free NMR data.

• Glassware Preparation: Ensure all glassware, including the NMR tube and cap, are rigorously dried in an oven at >120 °C overnight and allowed to cool in a desiccator.

• Inert Atmosphere: Perform all sample manipulations under an inert atmosphere of nitrogen or argon using a Schlenk line or in a glovebox.

• Solvent Degassing: Use a deuterated solvent that has been thoroughly degassed by several freeze-pump-thaw cycles. Store the solvent over molecular sieves under an inert atmosphere.

• Sample Dissolution: In a dried vial under an inert atmosphere, dissolve 5-20 mg of the purified organoindium product in approximately 0.6 mL of the degassed deuterated solvent.

• Transfer to NMR Tube: Using a gas-tight syringe or a cannula, transfer the solution to the dried NMR tube while maintaining a positive pressure of inert gas.

• Sealing: Securely cap the NMR tube. For highly sensitive samples or for long-term storage, flame-sealing the NMR tube is recommended. J-Young tubes are also an excellent alternative for routine air-sensitive work.[9]

• Data Acquisition: Acquire a standard set of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) spectra.

II. Mass Spectrometry: The Sensitivity Champion

Mass spectrometry is an indispensable tool for the rapid determination of molecular weight and elemental composition. For the products of bromoindium reactions, soft ionization techniques like Electrospray Ionization (ESI) are particularly well-suited.[10]

The Power of High Resolution

High-Resolution Mass Spectrometry (HRMS) provides a highly accurate mass measurement, which can be used to determine the elemental formula of the product. This is a crucial first step in structure validation and can help to distinguish between the desired product and potential byproducts.

Interpreting Fragmentation Patterns

While ESI is a soft ionization technique, fragmentation can be induced in the mass spectrometer (MS/MS). The resulting fragmentation patterns can provide valuable structural information. For homoallylic alcohols derived from bromoindium reactions, common fragmentation pathways include:

• Loss of Water: A peak corresponding to [M+H - H₂O]⁺ is often observed.

• Cleavage of the C-C bond formed in the reaction.

• Loss of the allyl group.

It is important to note that the fragmentation of organometallic compounds can be complex and may involve the loss of ligands or changes in the metal's oxidation state.[10]

Visualizing the MS Workflow

Caption: Workflow for mass spectrometry analysis.

III. X-ray Crystallography: The Definitive Answer

When a suitable single crystal can be obtained, X-ray crystallography provides an unambiguous and highly detailed three-dimensional model of the molecule.[11] This technique is the gold standard for structure determination, as it directly visualizes the positions of atoms and the bonds between them.

Why It's the Gold Standard

For the products of bromoindium reactions, X-ray crystallography can definitively:

• Confirm the connectivity, leaving no doubt as to the molecular structure.

• Determine the absolute stereochemistry (with the presence of a heavy atom like indium).

• Provide precise bond lengths and angles, which can offer insights into the electronic nature of the molecule.

The Crystallization Challenge

The primary limitation of X-ray crystallography is the need for a high-quality single crystal. Growing crystals of organometallic compounds can be challenging due to their potential instability and sensitivity.

Experimental Protocol: Growing Crystals of Air-Sensitive Compounds

• Purification: The compound must be highly pure.

• Solvent Selection: Choose a solvent or solvent system in which the compound has moderate solubility.

• Inert Atmosphere: All crystallization experiments should be set up under an inert atmosphere.

• Common Techniques:

  • Slow Evaporation: Prepare a nearly saturated solution in a vial inside a larger, sealed container containing a small amount of a more volatile anti-solvent.

  • Vapor Diffusion: Place a concentrated solution of the compound in a small open vial inside a larger sealed vial containing an anti-solvent. The anti-solvent vapor will slowly diffuse into the solution, inducing crystallization.

  • Slow Cooling: Slowly cool a saturated solution.

• Patience is Key: Crystal growth can take days to weeks. Avoid disturbing the crystallization vessel.

A Self-Validating System: The Synergy of Techniques

No single technique provides the complete picture. A truly trustworthy structural validation relies on the synergistic use of these methods.

Caption: The synergistic approach to structural validation.

For example, HRMS can provide the elemental formula, which can then be used to guide the interpretation of complex NMR spectra. NMR can confirm that the structure observed in the solid state by X-ray crystallography is maintained in solution. The combination of these techniques provides a self-validating system, ensuring the highest level of confidence in the assigned structure.

Conclusion

The validation of product structures from bromoindium reactions is a critical process that demands a rigorous and multi-faceted analytical approach. By understanding the strengths and limitations of NMR, MS, and X-ray crystallography, and by employing them in a synergistic manner, researchers can confidently and accurately characterize their novel organoindium compounds. This commitment to analytical rigor is fundamental to advancing the fields of organic synthesis and drug development.

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A Researcher's Guide to the Kinetic Analysis of Bromination Reactions

For researchers, scientists, and professionals in drug development, a deep understanding of reaction kinetics is paramount for process optimization, mechanistic elucidation, and ensuring the safety and efficiency of chemical transformations. The bromination of organic compounds is a cornerstone reaction in synthesis, and a thorough kinetic analysis provides invaluable insights into its underlying mechanisms. This guide offers an in-depth comparison of various methodologies for the kinetic analysis of bromination reactions, supported by experimental data and protocols.

The Significance of Kinetic Analysis in Bromination Reactions

The rate at which a bromination reaction proceeds is influenced by a multitude of factors, including the nature of the substrate, the brominating agent, solvent polarity, temperature, and the presence of catalysts. A comprehensive kinetic study allows us to:

• Determine the Rate Law: Establish the mathematical relationship between the reaction rate and the concentration of each reactant, providing a quantitative measure of their influence.

• Elucidate the Reaction Mechanism: Kinetic data, such as reaction orders and activation parameters, can support or refute proposed mechanistic pathways, for instance, distinguishing between electrophilic addition and free-radical substitution.

• Optimize Reaction Conditions: By understanding how different variables affect the rate, conditions can be tailored to maximize product yield, minimize reaction time, and control selectivity.

• Ensure Process Safety: Knowledge of reaction kinetics is crucial for scaling up reactions, as it helps in managing heat flow and preventing runaway reactions.

Methodologies for Monitoring Bromination Kinetics: A Comparative Analysis

The choice of analytical technique is critical for obtaining accurate and reliable kinetic data. The ideal method should be non-invasive, sensitive to small changes in concentration, and capable of rapid data acquisition.

UV-Visible (UV-Vis) Spectroscopy: The Workhorse Technique

UV-Vis spectroscopy is the most common method for monitoring the kinetics of bromination reactions. This technique leverages the fact that molecular bromine (Br₂) has a distinct color and absorbs light in the visible region of the electromagnetic spectrum, typically around 400 nm.[1] As the reaction progresses, the concentration of Br₂ decreases, leading to a corresponding decrease in absorbance.

Advantages:

• Simplicity and Accessibility: UV-Vis spectrophotometers are standard equipment in most laboratories.

• High Sensitivity: The technique can detect low concentrations of bromine, allowing for the use of dilute solutions.

• Real-Time Monitoring: Data can be collected continuously, providing a detailed reaction profile.

Limitations:

• Interference: The presence of other colored species or compounds that absorb in the same wavelength range can interfere with the measurement.

• Limited Scope: This method is only suitable for reactions where a colored reactant is consumed or a colored product is formed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Powerful Alternative

NMR spectroscopy offers a more versatile approach to kinetic analysis. Both ¹H and ⁷⁹Br NMR can be employed to monitor the progress of a bromination reaction.[2] ¹H NMR can track the disappearance of reactant signals and the appearance of product signals, while ⁷⁹Br NMR can directly monitor the consumption of the brominating agent or the formation of bromide ions.[2]

Advantages:

• Rich Structural Information: Provides detailed information about all species in the reaction mixture simultaneously.

• Versatility: Can be used for a wide range of reactions, regardless of the color of the reactants or products.

• Quantitative Analysis: With proper calibration, NMR can provide accurate concentration data.

Limitations:

• Lower Sensitivity: Compared to UV-Vis, NMR is generally less sensitive.

• Slower Data Acquisition: Acquiring a spectrum can take longer, which may not be suitable for very fast reactions unless specialized techniques are used.

• Cost and Complexity: NMR spectrometers are more expensive and require more expertise to operate than UV-Vis spectrophotometers.

Stopped-Flow Techniques: For Ultrafast Reactions

For bromination reactions that occur on the millisecond timescale, conventional methods are too slow to capture the initial kinetics.[3][4][5] Stopped-flow spectroscopy is a rapid-mixing technique that allows for the study of very fast reactions in solution.[3][4] Reactant solutions are rapidly mixed, and the reaction is monitored spectrophotometrically almost instantaneously.[5]

Advantages:

• Excellent Time Resolution: Capable of measuring reaction half-lives in the millisecond range.[4]

• Small Sample Volumes: Requires only small amounts of reactants.[6]

Limitations:

• Specialized Equipment: Requires a dedicated stopped-flow instrument.

• Complexity: Experimental setup and data analysis can be more complex than for slower reactions.

Computational Methods: A Predictive and Complementary Approach

In addition to experimental techniques, computational chemistry provides a powerful tool for investigating the kinetics of bromination reactions.[7][8][9] Quantum mechanical calculations can be used to model reaction pathways, calculate activation energies, and predict rate constants.[7][8][9] This approach can provide insights into transition state structures and reaction mechanisms that are difficult to obtain experimentally.[7][8][9]

Advantages:

• Mechanistic Insight: Provides detailed information about the reaction at the molecular level.

• Predictive Power: Can be used to predict the kinetics of unknown reactions.

• Safety: Avoids the need to handle hazardous materials.

Limitations:

• Computational Cost: Can be computationally expensive, especially for large molecules.

• Accuracy: The accuracy of the results depends on the level of theory and the basis set used.

Experimental Protocols and Data Presentation

To illustrate the practical application of these techniques, let's consider two common types of bromination reactions: the electrophilic aromatic bromination of an activated arene and the free-radical bromination of an alkane.

Case Study 1: Electrophilic Aromatic Bromination of Phenol

The bromination of phenol is a classic example of an electrophilic aromatic substitution reaction. The hydroxyl group is a strong activating group, making the reaction rapid.

Experimental Workflow: UV-Vis Spectroscopic Monitoring

Workflow for UV-Vis Kinetic Analysis of Phenol Bromination.

Data Analysis and Interpretation

The rate law for the electrophilic bromination of phenol is typically found to be first order in both phenol and bromine.

Rate = k[Phenol][Br₂]

The electrophilic attack on the benzene ring is the rate-determining step of this reaction.[10] The arenium ion intermediate is stabilized by resonance.[11]

Table 1: Sample Kinetic Data for the Bromination of Phenol

Experiment	[Phenol] (M)	[Br₂] (M)	Initial Rate (M/s)
1	0.1	0.01	1.2 x 10⁻⁴
2	0.2	0.01	2.4 x 10⁻⁴
3	0.1	0.02	2.4 x 10⁻⁴

Case Study 2: Free-Radical Bromination of Toluene

The bromination of the benzylic position of toluene proceeds via a free-radical chain mechanism, typically initiated by light or a radical initiator like AIBN.

Experimental Workflow: In-situ NMR Monitoring

Workflow for in-situ NMR Kinetic Analysis.

Data Analysis and Interpretation

The rate of free-radical bromination is dependent on the stability of the radical intermediate. Benzylic radicals are stabilized by resonance, making them more readily formed than simple alkyl radicals. Kinetic isotope effect studies can provide further evidence for the mechanism, indicating that the abstraction of the hydrogen atom is the rate-determining step.[12]

Table 2: Relative Rates of Radical Bromination for Different Substrates

Substrate	Relative Rate
Methane (1° H)	1
Ethane (1° H)	80
Propane (2° H)	1600
Toluene (Benzylic H)	6.5 x 10⁶

Note: Data is illustrative and relative rates can vary with reaction conditions.

Causality Behind Experimental Choices

• Choice of Solvent: The solvent can significantly influence the reaction rate and mechanism. For electrophilic brominations, polar aprotic solvents can stabilize charged intermediates, while nonpolar solvents are often used for free-radical reactions.[7][9]

• Temperature Control: Reaction rates are highly sensitive to temperature. Maintaining a constant temperature is crucial for obtaining reproducible kinetic data.

• Initial Rates Method: By measuring the initial rate of the reaction, the complications of product inhibition or changes in reactant concentrations are minimized, simplifying the determination of the rate law.[1]

Conclusion: An Integrated Approach for Comprehensive Kinetic Analysis

A thorough understanding of bromination reaction kinetics is essential for both academic research and industrial applications. While UV-Vis spectroscopy remains a convenient and widely used technique, a multi-faceted approach that incorporates other methods like NMR spectroscopy and computational modeling provides a more complete picture. For very fast reactions, specialized techniques such as stopped-flow are indispensable. By carefully selecting the appropriate methodology and rigorously analyzing the experimental data, researchers can gain profound insights into the mechanisms of these important chemical transformations, leading to the development of more efficient, selective, and safer synthetic processes.

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A Researcher's Guide to Assessing the Stereochemistry of Bromine Addition Reactions

Abstract

The electrophilic addition of bromine to alkenes is a foundational reaction in organic synthesis, yielding vicinal dibromides that serve as crucial intermediates in the construction of complex molecules. The stereochemical outcome of this transformation is of paramount importance, particularly in the synthesis of chiral drugs and natural products where biological function is intrinsically tied to molecular geometry. This comprehensive guide provides an in-depth comparative analysis of the factors governing the stereochemistry of bromine addition reactions. We will explore the mechanistic underpinnings of stereospecificity, the influence of substrate geometry, solvent effects, and neighboring group participation. This guide is supported by detailed experimental protocols, comparative data, and step-by-step analytical workflows to provide researchers, scientists, and drug development professionals with a robust framework for assessing and controlling the stereochemical course of these vital reactions.

The Mechanistic Basis of Stereospecificity: The Bromonium Ion

The hallmark of the bromine addition to alkenes is its high degree of stereospecificity, typically proceeding via an anti-addition. This outcome is a direct consequence of the reaction mechanism, which involves the formation of a cyclic bromonium ion intermediate. The alkene's electron-rich π-bond acts as a nucleophile, attacking the bromine molecule to form a bridged, three-membered bromonium ion and a bromide ion[1][2].

This cyclic intermediate is key to the stereochemical control. The bridged bromine atom effectively shields one face of the original alkene. Consequently, the liberated bromide ion must attack from the opposite (anti) face in an SN2-like manner. This backside attack results in the opening of the bromonium ion ring and the formation of a vicinal dibromide with the two bromine atoms in an anti relationship.

Caption: Mechanism of anti-addition of bromine to an alkene.

Comparative Analysis of Stereochemical Outcomes

The Defining Role of Substrate Geometry

The stereochemistry of the starting alkene is the most critical factor in determining the stereochemistry of the product. This principle is best illustrated by the bromination of the geometric isomers of stilbene.

• Bromination of (E)-Stilbene (trans): The anti-addition of bromine to (E)-stilbene results in the formation of meso-1,2-dibromo-1,2-diphenylethane, an achiral compound with a plane of symmetry[3][4][5].

• Bromination of (Z)-Stilbene (cis): Conversely, the anti-addition to (Z)-stilbene produces a racemic mixture of the two enantiomers, (1R,2R)- and (1S,2S)-1,2-dibromo-1,2-diphenylethane[3][4].

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of Bromoindium Compounds

This guide provides essential safety and logistical protocols for the proper handling and disposal of bromoindium compounds. As a class of reagents that combines the properties of indium with the reactivity of a halide, these materials demand a rigorous and informed approach to waste management. This document is designed for researchers, scientists, and drug development professionals, offering a framework built on the principles of chemical causality, regulatory compliance, and laboratory safety.

Section 1: Foundational Safety Principles

A thorough understanding of the inherent risks associated with bromoindium compounds is the cornerstone of their safe management. The disposal process is not merely a final step but an integral part of the experimental workflow that must be planned from the outset.

The Hazard Profile of Bromoindium

Bromoindium compounds, such as Indium(III) bromide, are characterized by several key hazards that dictate their handling and disposal procedures:

• Moisture Reactivity: Many bromo- and halide-containing compounds are moisture-sensitive.[1][2] Some may react violently with water, releasing heat and potentially hazardous fumes like hydrogen bromide.[1] This reactivity is a primary consideration for segregation and storage.

• Corrosivity: As metal halides, they can be corrosive, causing severe skin burns and eye damage upon contact.[1][3] All handling must be performed with appropriate barrier protection.

• Toxicity: Soluble indium compounds have been associated with potential kidney and liver damage in animal studies.[4][5] Inhalation of dust or fumes can cause respiratory irritation, while ingestion may be harmful.[6][7][8]

• Environmental Hazard: Certain bromo-organic compounds are recognized as being harmful to aquatic life with long-lasting effects.[7] Therefore, release into the environment must be strictly avoided.[6][7]

The Cardinal Rule: Regulatory Compliance

All chemical waste disposal is governed by stringent regulations. In the United States, the primary framework is the Resource Conservation and Recovery Act (RCRA), administered by the Environmental Protection Agency (EPA).[9] Furthermore, workplace safety standards from the Occupational Safety and Health Administration (OSHA) under 29 CFR 1910.1450 (Occupational exposure to hazardous chemicals in laboratories) mandate the implementation of a Chemical Hygiene Plan and employee training.[10][11]

It is the legal responsibility of the waste generator to properly classify, handle, and dispose of hazardous materials. This guide provides a technical framework, but it must be executed in strict accordance with your institution's Environmental Health and Safety (EHS) office and all local, state, and federal regulations.[4][6]

The Hierarchy of Waste Management

A responsible approach to chemical waste prioritizes sustainability and safety. Before defaulting to disposal, consider the following hierarchy:

• Reduction: Minimize the quantity of bromoindium compound used in experiments.

• Recycling & Reclamation: Indium is a valuable metal. Many suppliers and specialized recyclers have programs to reclaim indium from waste materials, which is the preferred route for uncontaminated or bulk quantities.[4][12][13]

• Treatment: Neutralize or convert the hazardous waste into a less hazardous form before disposal. This must be done with extreme caution by trained personnel.

• Disposal: As a last resort, dispose of the material through a licensed hazardous waste contractor.

Section 2: Pre-Disposal Planning & Preparation

Proper disposal begins before the waste is even generated. Meticulous preparation is key to preventing accidents and ensuring compliance.

Mandatory Personal Protective Equipment (PPE)

The following PPE is mandatory when handling any bromoindium compound or its waste.

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield	Protects against splashes and potential violent reactions.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact and corrosion.
Body Protection	Fire-resistant lab coat	Protects against spills and splashes.
Respiratory	As needed, based on risk assessment	An approved respirator may be needed if dust or fumes are generated.[4]

Engineering Controls: The Role of the Fume Hood

All handling and pre-treatment of bromoindium waste must be conducted within a certified chemical fume hood. This is non-negotiable. The fume hood contains potentially toxic dust and fumes and provides a protective barrier in the event of an unexpected reaction.

Waste Stream Segregation: Preventing Hazardous Reactions

Bromoindium waste must be segregated into a dedicated, clearly labeled hazardous waste container.[2] Under no circumstances should it be mixed with incompatible materials. A chemical incompatibility map is provided below to visualize these critical restrictions.

Caption: Chemical incompatibility map for bromoindium waste.

Section 3: Step-by-Step Disposal Protocols

The appropriate disposal protocol depends on the nature and quantity of the waste. The decision workflow below outlines the primary pathways.

Caption: Decision workflow for bromoindium waste management.

Protocol A: Direct Disposal of Contaminated Solids or Small Quantities

This protocol is for solid bromoindium waste, such as contaminated spatulas, weigh boats, or residual amounts of the reagent that are not suitable for reclamation.

• Work Area: Perform all steps inside a certified chemical fume hood.

• Containerization: Place the contaminated solid waste directly into a designated, clean, and dry wide-mouth container made of compatible material (e.g., HDPE - High-Density Polyethylene).

• Labeling: Immediately label the container with a hazardous waste tag, as required by your institution. The label must include:

  • The words "Hazardous Waste"

  • Full chemical name: "Bromoindium Waste" (specify the exact compound if known)

  • Associated hazards (e.g., "Corrosive," "Water-Reactive")

  • Accumulation start date

• Storage: Tightly seal the container.[2][6] Store it in a designated satellite accumulation area that is cool, dry, and away from incompatible materials.[6][12]

• Pickup: Arrange for waste pickup through your institution's EHS department.

Protocol B: Management of Dilute Bromoindium Waste Streams (For Trained Personnel Only)

This protocol describes a general method for treating dilute aqueous waste streams that may result from quenching a reaction containing a bromoindium compound. This procedure should only be performed by experienced chemists after a thorough risk assessment.

• Work Area & PPE: Don full PPE and work inside a certified chemical fume hood. Ensure an appropriate fire extinguisher and spill kit are readily accessible.

• Preparation: Place a large beaker or flask containing the dilute bromoindium waste into a secondary container (e.g., an ice bath) to manage heat generation. Have a stir bar in the solution for efficient mixing.

• Neutralization: Slowly and cautiously add a dilute base, such as 1M sodium hydroxide or a saturated sodium bicarbonate solution, dropwise to the stirring solution.

  • Causality: The goal is to neutralize any acidic byproducts (like HBr) and precipitate the indium as indium hydroxide (In(OH)₃), a more stable and less reactive solid.

• Monitoring: Monitor the pH of the solution. Continue adding the base until the solution is neutral or slightly basic (pH 7-9). Be mindful that the reaction may be exothermic.

• Precipitation & Settling: Allow the precipitate (indium hydroxide) to settle completely. This may take several hours or overnight.

• Separation (Optional): If required by your EHS office, you may separate the solid from the liquid via decantation or filtration. The solid precipitate should be disposed of following Protocol A. The remaining liquid should be tested to ensure indium levels are within permissible limits for aqueous waste disposal at your facility. If not, it must also be collected as hazardous aqueous waste.

• Final Disposal: Collect the treated waste (slurry, solid, or liquid) in a labeled hazardous waste container and arrange for pickup via your EHS department.

Section 4: Spill Management

In the event of a spill, immediate and correct action is critical.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Isolate: Secure the area to prevent entry. If the spill is significant or you are not trained to handle it, contact your institution's emergency response team immediately.

• Ventilate: Ensure the fume hood is operating at maximum capacity.

• Cleanup (For minor spills only):

  • Do NOT use water or a wet cloth.[1]

  • Wearing full PPE, cover the spill with an inert, dry absorbent material (e.g., sand, vermiculite).

  • Carefully sweep the material into a designated, dry container.[4] Avoid raising dust.[4]

  • Dispose of the collected spill cleanup material as hazardous waste according to Protocol A.

Section 5: The Sustainable Path: Reclamation and Recycling

Indium is a technology-critical element with significant economic value.[14] For larger quantities of unused bromoindium or process waste with high indium content, reclamation is the most responsible and sustainable disposal method.

Companies like Indium Corporation offer comprehensive reclaim and recycle services.[13] These programs use advanced processes to recover valuable metals from various forms of waste, including sputtering targets and chemical compounds.[13]

Procedure for Reclamation:

• Segregate: Keep the reclaimable bromoindium material separate from all other waste streams to avoid contamination.

• Contact EHS: Work with your EHS and procurement departments to identify and contact a certified reclamation vendor.

• Packaging & Shipping: Follow all vendor and Department of Transportation (DOT) regulations for the packaging and transport of hazardous materials.

By prioritizing reclamation, your laboratory not only ensures safety and compliance but also contributes to a circular economy for critical scientific materials.

References

• INDIUM CORPORATION OF AMERICA ®/ EUROPE®/ ASIA PACIFIC® INDIUM CORPORATION (SUZHOU)
• Safe Disposal of Indium Tin Pentachloride: A Comprehensive Guide for Labor
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• Procedures for Handling Indalloys (Liquid at Room Temperature).
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• SAFETY DATA SHEET - Bromoacetyl bromide. Fisher Scientific.
• SAFETY DATA SHEET - 2-Bromoethylammonium bromide. Sigma-Aldrich.
• SAFETY DATA SHEET - 2-Bromoisonicotinic acid. Fisher Scientific.
• SAFETY DATA SHEET - 1,3-Dibromo-5,5-dimethylhydantoin. Fisher Scientific.
• SAFETY DATA SHEET - Bromo-2-chloropropane. Sigma-Aldrich.
• SAFETY DATA SHEET - Indium(III) bromide, anhydrous. Thermo Fisher Scientific.
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• Labor
• Table of Incompatible Chemicals. Environmental Safety, Sustainability and Risk - ESSR.
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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Bromoindium Compounds

In the landscape of drug development and materials science, indium-containing compounds are of significant interest. Among these, bromoindium compounds, such as Indium(I) bromide (InBr) and Indium(III) bromide (InBr₃), present unique opportunities and handling challenges. As a Senior Application Scientist, my objective is to provide you with a comprehensive, field-tested guide to personal protective equipment (PPE) that goes beyond a simple checklist. This document is engineered to build your confidence and ensure your safety by explaining the causality behind each procedural step.

The core principle of our safety protocol is self-validation. Every recommendation is grounded in the inherent chemical properties of bromoindium compounds and authoritative safety standards. This guide will equip you and your team with the knowledge to handle these materials with the highest degree of safety and scientific integrity.

Understanding the Primary Hazards of Bromoindium Compounds

Before selecting the appropriate PPE, it is crucial to understand the specific risks associated with the different forms of bromoindium. The primary routes of exposure are inhalation, skin/eye contact, and ingestion.[1][2]

Indium(III) Bromide (InBr₃): The Corrosive Agent

Indium(III) bromide is a potent corrosive substance that poses immediate and severe risks upon contact.[3]

• Dermal and Ocular Hazard: It is classified as causing severe skin burns and serious eye damage.[3][4] Contact with skin can lead to irreversible damage, including necrosis that extends through the epidermis into the dermis.[3] Ocular contact presents a significant risk of blindness.[3]

• Respiratory Hazard: Inhalation of InBr₃ dust or aerosols can cause respiratory irritation.[4][5][6][7][8]

• Hygroscopic Nature: This compound readily absorbs moisture from the air, which can exacerbate its corrosive effects upon contact with skin or mucous membranes.[5][7]

Indium(I) Bromide (InBr): The Irritant

While less aggressive than its Indium(III) counterpart, Indium(I) bromide still requires careful handling.

• Dermal and Ocular Hazard: It is categorized as a skin and eye irritant.[4]

• Respiratory Hazard: Similar to InBr₃, it may cause respiratory irritation if inhaled.[4]

Systemic Concerns for All Indium Compounds

Beyond the immediate corrosive or irritant effects, chronic exposure to indium compounds, in general, is a significant concern.

• Occupational Exposure Limits (OELs): The National Institute for Occupational Safety and Health (NIOSH) has established a Recommended Exposure Limit (REL) for indium and its compounds of 0.1 mg/m³ as a time-weighted average (TWA).[1][2][9][10]

• Target Organs: Chronic exposure can lead to effects on the respiratory system, liver, kidneys, heart, and blood.[1][2] Inhalation is the predominant route of occupational exposure, and the body is slow to clear these compounds, leading to accumulation in the lungs.[9]

Core PPE Requirements for Bromoindium Handling

The selection of PPE is contingent on the specific task being performed and the potential for exposure. The following table summarizes the minimum PPE requirements.

Task	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Weighing/Handling Solids	Nitrile or Neoprene Gloves	Chemical Splash Goggles	N95 Dust Mask (minimum); Half-mask respirator with P100 filter recommended	Flame-Resistant Lab Coat
Preparing Solutions	Nitrile or Neoprene Gloves	Chemical Splash Goggles and Face Shield	Half-mask respirator with P100 filter	Chemical-Resistant Apron over Lab Coat
High-Energy Operations (e.g., grinding, sonicating)	Double-gloving (inner nitrile, outer neoprene)	Chemical Splash Goggles and Face Shield	Full-face respirator with P100 filter or PAPR	Chemical-Resistant Coveralls
Cleaning Spills	Heavy-duty chemical resistant gloves (e.g., Butyl rubber)	Chemical Splash Goggles and Face Shield	Full-face respirator with P100 filter or SCBA for large spills	Chemical-Resistant Suit

Detailed PPE Selection and Use Protocols

Hand Protection: Your First Line of Defense

Oils from the skin can contaminate indium compounds, so gloves are always necessary.[11]

• Glove Selection: Nitrile gloves offer good resistance to a range of chemicals and are a suitable choice for handling bromoindium compounds, especially for incidental contact.[12] For prolonged contact or when handling solutions, neoprene gloves provide enhanced protection against acids and other corrosive materials.[12]

• Protocol for Donning and Doffing:

  • Inspect gloves for any signs of degradation or punctures before use.

  • When doffing, grasp the outside of one glove at the wrist with the other gloved hand and peel it off, turning it inside out.

  • Hold the removed glove in the still-gloved hand.

  • Slide the fingers of the ungloved hand under the wrist of the remaining glove and peel it off over the first glove.

  • Dispose of the gloves in the designated hazardous waste container.[13]

Eye and Face Protection: Shielding from Corrosive Splashes

Given that Indium(III) bromide can cause severe eye damage, robust eye and face protection is non-negotiable.

• Minimum Requirement: Chemical splash goggles that meet ANSI Z87.1 standards are mandatory for all work with bromoindium compounds.[14]

• Enhanced Protection: When preparing solutions, working with heated materials, or performing any task with a higher risk of splashing, a face shield must be worn in addition to chemical splash goggles.[14][15] A face shield alone does not provide adequate protection.[14]

Respiratory Protection: Preventing Inhalation Exposure

Engineering controls, such as a certified chemical fume hood, are the primary method for controlling airborne indium compounds.[9][16] When engineering controls are insufficient to maintain exposure below the OEL of 0.1 mg/m³, respiratory protection is required.

• For Powders: When handling bromoindium powders, a NIOSH-approved N95 dust mask may be sufficient for low-dust activities.[17] However, a half-mask or full-face respirator with P100 (particulate) filters is strongly recommended to ensure exposure remains below the OEL.

• For Irritating Vapors/Aerosols: If there is a potential for generating vapors or aerosols, a respirator with combination cartridges (e.g., P100 with acid gas cartridges) should be used.

• Fit Testing: All personnel required to wear tight-fitting respirators must be properly fit-tested and trained in their use, maintenance, and limitations.

Body Protection: Guarding Against Contamination

• Lab Coats: A flame-resistant lab coat should be worn and kept fully buttoned.[14]

• Aprons and Coveralls: For tasks with a high splash potential, a chemical-resistant apron should be worn over the lab coat.[15] For extensive handling or in the event of a large spill, disposable chemical-resistant coveralls are necessary.[4][13]

• Footwear: Closed-toe shoes are required at all times. For significant spill cleanup, chemical-resistant boots should be worn.[18]

Workflow for PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate level of PPE when working with bromoindium compounds.

Caption: Decision workflow for selecting appropriate PPE based on task-specific risk assessment.

Emergency Procedures and Disposal

In Case of Exposure:

• Skin Contact: Immediately remove all contaminated clothing.[3][4] Rinse the affected skin area with copious amounts of water for at least 15 minutes.[4] Seek immediate medical attention for InBr₃ exposure.[3]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[3][4] Remove contact lenses if present and easy to do.[3][4] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air and keep them comfortable for breathing.[4][13] If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Rinse the mouth with water.[3][4] Do NOT induce vomiting.[3][4] Seek immediate medical attention.

Disposal Plan:

All bromoindium waste, including grossly contaminated PPE, must be disposed of as hazardous waste.

• Collect waste in a designated, properly labeled, and sealed container.

• Follow all local, state, and federal regulations for hazardous waste disposal.[4][13][19]

• Do not dispose of bromoindium compounds down the drain.[16][20]

By adhering to these protocols, you are not just following a set of rules; you are engaging in a system of safety that is both robust and rational. Your well-being is paramount to successful research, and a deep understanding of the materials you work with is the foundation of a safe laboratory environment.

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• Thermo Fisher Scientific. (2025). Safety Data Sheet: Indium(III) bromide, anhydrous. [Link]

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